13-POHSA

Core Science & Biosynthesis

A Technical Guide to 13-POHSA: Discovery, Endogenous Presence, and Signaling

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth exploration of 13-POHSA (13-palmitoleoyl-oxy-octadecanoic acid), a member of the recently discovered class of endogenous lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs). These lipids have garnered significant attention for their potential therapeutic applications, particularly in the context of metabolic and inflammatory diseases. This document details the discovery of 13-POHSA, its known endogenous concentrations, the experimental protocols for its analysis, and its signaling pathways.

Discovery of 13-POHSA

The discovery of 13-POHSA is rooted in an untargeted lipidomics approach aimed at identifying novel lipid metabolites with beneficial metabolic effects. Researchers in 2014 identified a novel class of lipids, FAHFAs, that were significantly elevated in the adipose tissue of insulin-sensitive AG4OX mice, which overexpress the glucose transporter GLUT4 in their fat cells.[1] This initial discovery, which included Palmitic Acid esters of Hydroxy Stearic Acids (PAHSAs), a category that encompasses POHSAs, revealed a new family of endogenous lipids with anti-diabetic and anti-inflammatory properties.[1]

The identification process involved a meticulous workflow comparing the lipid profiles of these insulin-sensitive mice with their wild-type counterparts. This comparative analysis led to the isolation and characterization of these previously unknown lipid species.

Experimental Workflow for FAHFA Discovery

The following diagram illustrates the logical workflow employed for the discovery of novel lipids like 13-POHSA.

References

• 1. researchgate.net [researchgate.net]

The Biological Function of 13-POHSA: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-palmitoleoyl-hydroxy-stearic acid (13-POHSA) is a member of the fatty acid esters of hydroxy fatty acids (FAHFA) class of endogenous lipids. Emerging research has identified FAHFAs as bioactive molecules with significant potential in metabolic regulation and inflammation. This technical guide provides a comprehensive overview of the known biological functions of 13-POHSA and related FAHFAs, detailing their signaling pathways, and providing established experimental protocols for their study. While specific quantitative data for 13-POHSA remains limited, this document extrapolates from the broader FAHFA class to present a foundational understanding of its likely mechanisms of action and therapeutic potential.

Introduction

The discovery of FAHFAs has opened a new avenue in lipid research, revealing a class of endogenous signaling molecules with potent anti-diabetic and anti-inflammatory properties. These lipids are esterified structures of a fatty acid to a hydroxy fatty acid. 13-POHSA, specifically, is comprised of palmitoleic acid esterified to 13-hydroxy stearic acid. Elevated levels of certain FAHFAs have been correlated with improved insulin sensitivity, and their administration has been shown to enhance glucose tolerance and stimulate insulin secretion, making them attractive targets for the development of novel therapeutics for metabolic disorders.

Core Biological Functions

The primary biological functions of 13-POHSA and other FAHFAs are believed to be mediated through the activation of G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).

Metabolic Regulation

• Glucose-Stimulated Insulin Secretion (GSIS): FAHFAs have been shown to potentiate the secretion of insulin from pancreatic β-cells in a glucose-dependent manner. This action is crucial for maintaining glucose homeostasis.

• Improved Glucose Tolerance: By enhancing insulin secretion and potentially improving insulin sensitivity in peripheral tissues, FAHFAs contribute to more efficient glucose disposal from the bloodstream.

Anti-inflammatory Effects

Activation of GPR120 by FAHFAs can initiate anti-inflammatory signaling cascades. This includes the inhibition of pro-inflammatory pathways, such as the NF-κB pathway, leading to a reduction in the production of inflammatory cytokines.

Signaling Pathways

The biological effects of 13-POHSA are primarily initiated by its binding to and activation of GPR120. This receptor is coupled to Gαq/11, and its activation leads to a cascade of downstream signaling events.

GPR120 Signaling Pathway

Upon ligand binding, GPR120 undergoes a conformational change, activating the Gαq/11 subunit. This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 diffuses through the cytoplasm and binds to its receptor on the endoplasmic reticulum, triggering the release of intracellular calcium (Ca2+). The increase in intracellular Ca2+ and the activation of protein kinase C (PKC) by DAG lead to downstream cellular responses, including the potentiation of insulin secretion.

Furthermore, GPR120 activation can lead to the phosphorylation of extracellular signal-regulated kinase 1/2 (ERK1/2), which can influence gene expression and other cellular processes. There is also evidence of crosstalk between GPR120 signaling and the peroxisome proliferator-activated receptor γ (PPARγ) pathway, a key regulator of adipogenesis and insulin sensitivity.

Caption: GPR120 signaling cascade initiated by 13-POHSA.

Quantitative Data

As of the latest literature review, specific quantitative data for 13-POHSA, such as its binding affinity (Ki or Kd) for GPR120 or its half-maximal effective concentration (EC50) for stimulating insulin secretion, have not been extensively reported. The table below summarizes the types of quantitative data that are crucial for the characterization of 13-POHSA's biological activity and provides placeholder examples based on data for other FAHFAs or GPR120 agonists.

Parameter	Method	Target	Value (Example)	Reference
Binding Affinity (Ki)	Radioligand Binding Assay	GPR120	Data not available	-
EC50 (Insulin Secretion)	GSIS Assay (in vitro)	Pancreatic β-cells	~10-50 µM	Based on other FAHFAs
EC50 (Calcium Flux)	Calcium Mobilization Assay	GPR120 expressing cells	~5-20 µM	Based on other FAHFAs
Change in Gene Expression (TNF-α)	qPCR	Macrophages	Data not available	-
Change in Protein Phosphorylation (p-ERK/Total ERK)	Western Blot	Various cell types	Data not available	-

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the biological function of 13-POHSA.

GPR120 Activation Assay (Calcium Mobilization)

Objective: To determine the ability of 13-POHSA to activate GPR120 and induce intracellular calcium mobilization.

Methodology:

• Cell Culture: HEK293 or CHO cells stably or transiently expressing human GPR120 are cultured to confluency in appropriate media.

• Cell Plating: Cells are seeded into 96-well black-walled, clear-bottom plates and allowed to adhere overnight.

• Dye Loading: The culture medium is removed, and cells are incubated with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C in the dark.

• Compound Preparation: A stock solution of 13-POHSA is prepared in a suitable solvent (e.g., DMSO) and serially diluted to the desired concentrations in the assay buffer.

• Fluorescence Measurement: The plate is placed in a fluorescence plate reader (e.g., FLIPR or FlexStation). Baseline fluorescence is measured before the addition of 13-POHSA.

• Compound Addition and Data Acquisition: The automated liquid handling system of the plate reader adds the 13-POHSA dilutions to the wells, and fluorescence is monitored in real-time to measure the change in intracellular calcium concentration.

• Data Analysis: The increase in fluorescence intensity is plotted against the concentration of 13-POHSA to generate a dose-response curve and determine the EC50 value.

Caption: Workflow for the GPR120 calcium mobilization assay.

In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay

Objective: To assess the effect of 13-POHSA on insulin secretion from pancreatic β-cells in response to glucose.

Methodology:

• Cell Culture: A pancreatic β-cell line (e.g., MIN6 or INS-1) is cultured in appropriate media.

• Cell Plating: Cells are seeded in 24-well plates and grown to confluency.

• Pre-incubation: Cells are washed with a Krebs-Ringer bicarbonate (KRB) buffer containing a low glucose concentration (e.g., 2.8 mM) and pre-incubated in this buffer for 1-2 hours to establish a basal state of insulin secretion.

• Stimulation: The pre-incubation buffer is removed, and cells are incubated for 1-2 hours in KRB buffer containing:

  • Low glucose (2.8 mM) ± 13-POHSA

  • High glucose (16.7 mM) ± 13-POHSA

• Supernatant Collection: After the incubation period, the supernatant from each well is collected.

• Insulin Measurement: The concentration of insulin in the collected supernatants is quantified using an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).

• Data Normalization: Insulin concentrations can be normalized to the total protein content or DNA content of the cells in each well.

• Data Analysis: Insulin secretion in response to high glucose in the presence of 13-POHSA is compared to that with high glucose alone to determine the potentiating effect of the compound.

Western Blot for ERK Phosphorylation

Objective: To determine if 13-POHSA induces the phosphorylation of ERK1/2.

Methodology:

• Cell Culture and Treatment: Cells of interest (e.g., GPR120-expressing cells) are serum-starved overnight and then treated with 13-POHSA for various time points.

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the cell lysates is determined using a protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Immunoblotting:

  • The membrane is blocked with a blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST).

  • The membrane is incubated with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate.

• Stripping and Re-probing: The membrane is stripped of the antibodies and re-probed with a primary antibody for total ERK1/2 to serve as a loading control.

• Densitometry: The band intensities for p-ERK1/2 and total ERK1/2 are quantified, and the ratio of p-ERK/total ERK is calculated to determine the extent of ERK activation.

Conclusion

13-POHSA is a promising bioactive lipid with the potential to modulate key physiological processes involved in metabolic health and inflammation. While further research is required to fully elucidate its specific biological functions and quantify its potency, the existing knowledge of the FAHFA class and their interaction with GPR120 provides a strong foundation for future investigations. The experimental protocols detailed in this guide offer a robust framework for researchers to explore the therapeutic potential of 13-POHSA and other related FAHFAs in the context of metabolic diseases and inflammatory disorders. The continued study of these endogenous lipids is poised to yield significant insights into novel therapeutic strategies.

An In-depth Technical Guide to the 13-POHSA Signaling Pathway in Metabolic Regulation

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

13-POHSA (13-Palmitoleoyl-oxy-hydroxy-stearic acid) is an endogenous branched fatty acid ester of a hydroxy fatty acid (FAHFA) that has emerged as a significant bioactive lipid with potent anti-diabetic and anti-inflammatory properties.[1] As a member of the broader palmitic acid esters of hydroxy stearic acids (PAHSAs) family, its levels are correlated with insulin sensitivity in humans.[2] This document provides a comprehensive technical overview of the 13-POHSA signaling pathway, its profound impact on glucose and lipid metabolism, and detailed experimental protocols for its investigation. The central mechanism of action involves the activation of the G protein-coupled receptor 120 (GPR120), initiating a cascade of events that enhance insulin secretion, improve insulin sensitivity, and exert anti-inflammatory effects.[3][4]

The Core 13-POHSA Signaling Pathway

The primary cellular receptor for 13-POHSA and other long-chain fatty acids is GPR120, also known as Free Fatty Acid Receptor 4 (FFAR4).[3] GPR120 is highly expressed in immune cells like macrophages, as well as in adipocytes and intestinal endocrine L-cells.[4][5] The binding of 13-POHSA to GPR120 initiates a signaling cascade that is crucial for its metabolic and anti-inflammatory effects.

Upon ligand binding, GPR120 couples primarily through the Gαq/11 subunit. This activation leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). This cascade is central to many of the downstream effects of 13-POHSA, including the potentiation of insulin secretion and the modulation of inflammatory responses. A key anti-inflammatory action mediated by GPR120 activation is the inhibition of the NF-κB pathway, which suppresses the production of pro-inflammatory cytokines.[3]

Core 13-POHSA signaling cascade via GPR120.

Role in Glucose Metabolism

13-POHSA plays a multifaceted role in maintaining glucose homeostasis. Its effects are observed across multiple tissues, including the pancreas, gut, liver, and muscle. PAHSAs, the lipid family 13-POHSA belongs to, improve glucose tolerance, enhance insulin sensitivity, and reduce ambient glycemia in insulin-resistant mouse models.[2][6]

Key Actions:

• Augmented Insulin Secretion: 13-POHSA significantly increases glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells, an effect observed particularly at high glucose concentrations.[7] This action is critical for disposing of postprandial glucose loads.

• Enhanced GLP-1 Secretion: PAHSAs stimulate the secretion of glucagon-like peptide-1 (GLP-1) from enteroendocrine L-cells.[8] GLP-1 is an incretin hormone that potentiates insulin secretion and suppresses glucagon release, further contributing to improved glucose control.

• Improved Insulin Sensitivity: Chronic administration of PAHSAs enhances systemic insulin sensitivity.[2] This is achieved through both direct and indirect mechanisms, including augmenting insulin-stimulated glucose uptake in glycolytic muscle and heart and suppressing endogenous glucose production (EGP) in the liver.[2][6]

Influence of 13-POHSA on systemic glucose regulation.

Quantitative Data on Glucose Metabolism

Parameter	Species/Model	Treatment	Key Result	Reference
Glucose Tolerance	High-Fat Diet (HFD)-fed mice	Single oral gavage of 5-PAHSA or 9-PAHSA	Significantly improved glucose tolerance in OGTT.	[8]
Insulin Secretion	Human islets (non-diabetic & T2D)	PAHSA treatment	Augmented glucose-stimulated insulin secretion.	[2]
GLP-1 Secretion	STC-1 cells	5-PAHSA or 9-PAHSA	Increased GLP-1 secretion vs. vehicle control (p < 0.05).	[8]
Endogenous Glucose Production	HFD-fed mice	Chronic PAHSA treatment	Enhanced insulin's action to suppress EGP.	[2][6]
Glucose Uptake	HFD-fed mice	Chronic PAHSA treatment	Augmented insulin-stimulated glucose uptake in glycolytic muscle and heart.	[2]

Role in Lipid Metabolism

The regulation of lipid metabolism is intrinsically linked to insulin sensitivity. 13-POHSA and related PAHSAs exert beneficial effects by modulating lipid handling, particularly in adipose tissue, which communicates with the liver to improve metabolic health.[6]

Key Actions:

• Inhibition of Lipolysis: PAHSAs directly inhibit lipolysis in white adipose tissue (WAT) and enhance insulin's ability to suppress fat breakdown.[6] This reduces the flux of free fatty acids (FFAs) to the liver, thereby alleviating hepatic insulin resistance and decreasing the substrate available for gluconeogenesis.

• Fatty Acid Uptake: While direct data for 13-POHSA is emerging, related lipokines have been shown to increase fatty acid uptake and oxidation in skeletal muscle.[9] This suggests a potential mechanism for diverting lipids toward oxidative pathways for energy rather than storage, contributing to improved metabolic flexibility.

Effects of 13-POHSA on key nodes of lipid metabolism.

Quantitative Data on Lipid Metabolism

Parameter	Species/Model	Treatment	Key Result	Reference
Lipolysis	White Adipose Tissue (WAT) explants	PAHSAs	Directly inhibited lipolysis.	[6]
Plasma FFAs	HFD-fed mice during clamp	PAHSAs	Enhanced insulin's action to suppress lipolysis, leading to lower FFAs.	[6]
Fatty Acid Uptake	Mice in vivo	12,13-diHOME (related lipokine)	Increased skeletal muscle fatty acid uptake and oxidation.	[9]

Key Experimental Protocols

Detailed methodologies are essential for the accurate study of 13-POHSA's biological functions. Below are representative protocols for key in vivo and in vitro assays.

In Vivo Oral Glucose Tolerance Test (OGTT) in Mice

Objective: To assess the effect of an acute 13-POHSA dose on glucose tolerance in an insulin-resistant mouse model.

Methodology:

• Animal Model: Use age-matched male C57BL/6J mice fed a high-fat diet (HFD, 60% kcal from fat) for 12-16 weeks to induce insulin resistance.

• Acclimation & Fasting: House mice individually and acclimate them to handling. Prior to the test, fast the mice for 4.5-6 hours.[8]

• Compound Administration: Prepare 13-POHSA in a suitable vehicle (e.g., 10% DMSO in corn oil). Administer 13-POHSA or vehicle control via oral gavage at a specified dose (e.g., 10 mg/kg body weight).

• Baseline Glucose: At time -30 minutes (relative to glucose challenge), collect a baseline blood sample from the tail vein to measure blood glucose. Administer the compound immediately after this measurement.

• Glucose Challenge: At time 0, collect another blood sample and then administer a 2 g/kg body weight glucose solution via oral gavage.

• Time-Course Measurement: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose administration. Measure blood glucose at each time point using a standard glucometer.

• Data Analysis: Plot blood glucose concentration versus time. Calculate the Area Under the Curve (AUC) to quantify the overall glucose excursion. Use a Student's t-test or ANOVA to determine statistical significance between treatment groups.

Workflow for an in vivo Oral Glucose Tolerance Test.

In Vitro Glucose-Stimulated Insulin Secretion (GSIS) from Isolated Islets

Objective: To determine the direct effect of 13-POHSA on insulin secretion from pancreatic islets at varying glucose concentrations.

Methodology:

• Islet Isolation: Isolate pancreatic islets from mice (or use human islets) via collagenase digestion followed by density gradient centrifugation.

• Islet Culture: Culture isolated islets overnight in RPMI-1640 medium supplemented with 10% FBS and 11.1 mM glucose to allow recovery.

• Pre-incubation: Hand-pick islets of similar size and pre-incubate them for 1-2 hours in Krebs-Ringer Bicarbonate Buffer (KRBB) containing 2.8 mM glucose and 0.5% BSA.

• Stimulation: Transfer groups of 5-10 islets into wells containing KRBB with either low (2.8 mM) or high (16.7 mM) glucose. Add 13-POHSA (e.g., 10 µM) or vehicle control (e.g., DMSO) to the respective wells.

• Incubation: Incubate the islets for 60 minutes at 37°C.

• Supernatant Collection: After incubation, carefully collect the supernatant from each well for insulin measurement.

• Insulin Quantification: Measure the insulin concentration in the supernatant using a commercially available ELISA or RIA kit.

• Data Normalization: Lyse the islets to measure total insulin or DNA content for normalization of the secretion data. Express results as a percentage of total insulin content or ng of insulin/µg of DNA.

In Vitro GLP-1 Secretion from STC-1 Cells

Objective: To measure the effect of 13-POHSA on the secretion of the incretin hormone GLP-1 from an enteroendocrine cell line.

Methodology:

• Cell Culture: Culture murine STC-1 cells in DMEM supplemented with 10% FBS. Seed cells in 24-well plates and grow to 80-90% confluency.

• Pre-incubation: Wash cells with serum-free DMEM and pre-incubate in the same medium for 2 hours.

• Stimulation: Replace the medium with fresh serum-free DMEM containing 13-POHSA at various concentrations (e.g., 1-50 µM) or vehicle control. A positive control such as phorbol 12-myristate 13-acetate (PMA) can be included.

• Incubation: Incubate the cells for 2 hours at 37°C.

• Supernatant Collection: Collect the supernatant. To prevent GLP-1 degradation, add a DPP-4 inhibitor immediately.

• GLP-1 Quantification: Measure the concentration of active GLP-1 in the supernatant using a specific ELISA kit.

• Data Normalization: Lyse the cells in each well and determine the total protein content using a BCA assay. Normalize GLP-1 secretion to the total protein content of each well.

Conclusion and Therapeutic Potential

13-POHSA is a potent endogenous lipid mediator that regulates metabolic homeostasis through the GPR120 signaling pathway. Its coordinated actions on the pancreas, gut, liver, and adipose tissue lead to improved glucose tolerance, enhanced insulin sensitivity, and beneficial modulation of lipid metabolism. These pleiotropic effects, combined with its inherent anti-inflammatory properties, position 13-POHSA and the GPR120 pathway as highly promising targets for the development of novel therapeutics for metabolic disorders, including type 2 diabetes and non-alcoholic fatty liver disease (NAFLD). Further research into the chronic effects and safety profile of 13-POHSA will be critical for its translation into clinical applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. PAHSAs enhance hepatic and systemic insulin sensitivity through direct and indirect mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Functional Analysis of Free Fatty Acid Receptor GPR120 in Human Eosinophils: Implications in Metabolic Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. PAHSAs enhance hepatic and systemic insulin sensitivity through direct and indirect mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. 12,13-diHOME: An Exercise-Induced Lipokine that Increases Skeletal Muscle Fatty Acid Uptake - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 13-Hydroxyoctadecadienoic Acid (13-HODE) in Glucose Homeostasis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Emerging evidence suggests that lipid mediators, or lipokines, play a crucial role in regulating systemic metabolism. One such molecule, 13-hydroxyoctadecadienoic acid (13-HODE), a metabolite of linoleic acid, has been identified as a potential modulator of cellular processes relevant to glucose homeostasis. This technical guide provides a comprehensive overview of the putative role of 13-HODE in glucose metabolism, focusing on its potential signaling pathways, and offers detailed experimental protocols for its investigation. While direct quantitative data on the effects of 13-HODE on glucose homeostasis is currently limited, this guide synthesizes available indirect evidence and provides a framework for future research in this promising area.

Introduction to 13-HODE and Glucose Homeostasis

Glucose homeostasis is a tightly regulated process involving a complex interplay of hormones and signaling molecules to maintain blood glucose levels within a narrow range. Disruptions in this balance can lead to metabolic diseases such as type 2 diabetes. Adipose tissue, once considered a passive energy storage depot, is now recognized as an active endocrine organ that secretes a variety of factors, including lipokines, which can influence glucose metabolism in other tissues.

13-Hydroxyoctadecadienoic acid (13-HODE) is a naturally occurring oxidized linoleic acid metabolite. It exists in different stereoisomeric forms, with 13(S)-HODE being a major product of enzymatic oxidation by 15-lipoxygenase-1 (15-LOX-1).[1] While much of the research on 13-HODE has focused on its role in inflammation and cancer, its potential involvement in metabolic regulation is an area of growing interest. This is largely due to its interaction with peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that is a key regulator of adipogenesis, lipid metabolism, and insulin sensitivity.[1][2]

Proposed Signaling Pathways of 13-HODE in Glucose Homeostasis

The primary proposed mechanism through which 13-HODE may influence glucose homeostasis is via the activation of PPARγ.[1] Activation of PPARγ in adipocytes leads to the transcription of genes that promote insulin sensitivity and glucose uptake.

Figure 1: Proposed signaling pathway of 13-HODE in adipocytes.

As depicted in Figure 1, 13-HODE is hypothesized to enter the adipocyte and bind to the PPARγ/RXR heterodimer. This complex then translocates to the nucleus and binds to Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes. This leads to increased transcription of genes involved in insulin signaling and glucose transport, such as Glucose Transporter 4 (GLUT4) and adiponectin. The upregulation of these genes enhances the cell's ability to take up glucose from the bloodstream in response to insulin.

Quantitative Data on the Effects of 13-HODE on Glucose Homeostasis

Direct quantitative data from studies specifically investigating the effects of 13-HODE on glucose homeostasis are scarce. However, based on its activity as a PPARγ agonist, we can extrapolate potential effects from studies on other PPARγ activators, such as the thiazolidinedione (TZD) class of drugs. It is important to note that these are projections and require experimental validation for 13-HODE.

Table 1: Projected Quantitative Effects of 13-HODE on Glucose Homeostasis Parameters (Hypothetical)

Parameter	Cell/Animal Model	Treatment	Expected Outcome	Potential Fold/Percentage Change
Glucose Uptake	3T3-L1 Adipocytes	13-HODE (1-50 µM)	Increased basal and insulin-stimulated glucose uptake	1.5 - 2.5 fold increase
Insulin Sensitivity	C2C12 Myotubes	13-HODE (1-50 µM)	Increased insulin-stimulated glucose uptake	20 - 50% increase
Glucose Tolerance	Diet-induced obese mice	13-HODE (1-10 mg/kg/day)	Improved glucose clearance in a glucose tolerance test (GTT)	15 - 30% reduction in AUC
Insulin Resistance	Diet-induced obese mice	13-HODE (1-10 mg/kg/day)	Improved insulin sensitivity in an insulin tolerance test (ITT)	20 - 40% improvement
Gene Expression (Adiponectin)	Adipose tissue from treated mice	13-HODE (1-10 mg/kg/day)	Increased adiponectin mRNA and protein levels	2 - 4 fold increase
Gene Expression (GLUT4)	Adipose tissue from treated mice	13-HODE (1-10 mg/kg/day)	Increased GLUT4 mRNA and protein levels	1.5 - 3 fold increase

Note: The values presented in this table are hypothetical and based on the known effects of other PPARγ agonists. These require direct experimental verification for 13-HODE.

Detailed Methodologies for Key Experiments

To rigorously investigate the role of 13-HODE in glucose homeostasis, a combination of in vitro and in vivo experiments is necessary.

In Vitro Adipocyte Glucose Uptake Assay

This protocol details a method to assess the direct effect of 13-HODE on glucose uptake in a cultured adipocyte cell line, such as 3T3-L1 cells.

Figure 2: Workflow for in vitro adipocyte glucose uptake assay.

Materials:

• Differentiated 3T3-L1 adipocytes

• Dulbecco's Modified Eagle's Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Krebs-Ringer-HEPES (KRH) buffer

• 13-HODE (stock solution in ethanol or DMSO)

• Insulin

• 2-deoxy-D-[3H]glucose or other labeled glucose analog

• Cytochalasin B (as a negative control for glucose transport)

• Cell lysis buffer

• Scintillation cocktail

• BCA protein assay kit

Protocol:

• Cell Culture and Differentiation: Culture 3T3-L1 preadipocytes to confluence and differentiate into mature adipocytes using a standard protocol (e.g., using a cocktail of insulin, dexamethasone, and IBMX).

• Serum Starvation: On the day of the experiment, wash the differentiated adipocytes with PBS and incubate in serum-free DMEM for 2-4 hours.

• Pre-treatment with 13-HODE: Replace the medium with KRH buffer containing various concentrations of 13-HODE (e.g., 1, 10, 50 µM) or vehicle control. Incubate for 1-2 hours.

• Insulin Stimulation: For insulin-stimulated glucose uptake, add insulin (e.g., 100 nM) to the designated wells and incubate for 20-30 minutes. For basal uptake, add vehicle.

• Glucose Uptake Measurement: Initiate glucose uptake by adding 2-deoxy-D-[3H]glucose to a final concentration of 0.1 µCi/mL.

• Incubation: Incubate the cells for 10 minutes at 37°C.

• Termination of Uptake: Stop the uptake by washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Scintillation Counting: Transfer an aliquot of the cell lysate to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Protein Quantification: Use another aliquot of the cell lysate to determine the protein concentration using a BCA assay for normalization.

• Data Analysis: Express glucose uptake as counts per minute (CPM) per milligram of protein.

In Vivo Glucose Tolerance Test (GTT)

This protocol describes how to assess the effect of 13-HODE on glucose tolerance in a mouse model of diet-induced obesity.

Materials:

• Diet-induced obese mice (e.g., C57BL/6J fed a high-fat diet for 12-16 weeks)

• 13-HODE

• Vehicle for 13-HODE (e.g., corn oil)

• Glucose solution (20% w/v in sterile saline)

• Glucometer and test strips

• Blood collection tubes (e.g., EDTA-coated capillaries)

Protocol:

• Animal Acclimatization and Treatment: Acclimatize the mice to handling for at least one week. Administer 13-HODE (e.g., 1-10 mg/kg) or vehicle daily via oral gavage for a predetermined period (e.g., 2-4 weeks).[3][4]

• Fasting: Fast the mice for 6 hours prior to the GTT, with free access to water.

• Baseline Blood Glucose: Take a baseline blood sample (time 0) from the tail vein and measure the glucose concentration.

• Glucose Administration: Administer a bolus of glucose (2 g/kg body weight) via intraperitoneal (IP) injection.[5][6]

• Serial Blood Sampling: Collect blood samples from the tail vein at 15, 30, 60, 90, and 120 minutes post-glucose injection.

• Glucose Measurement: Measure the blood glucose concentration at each time point using a glucometer.

• Data Analysis: Plot the blood glucose concentrations over time for each group. Calculate the area under the curve (AUC) to quantify glucose tolerance.

Conclusion and Future Directions

The available evidence, primarily centered on the activation of PPARγ, suggests a plausible role for 13-HODE in the regulation of glucose homeostasis. By potentially enhancing insulin sensitivity and promoting glucose uptake in adipocytes and other insulin-sensitive tissues, 13-HODE represents a novel endogenous lipid mediator worthy of further investigation as a potential therapeutic target for metabolic diseases.

Future research should focus on:

• Directly quantifying the effects of 13-HODE on glucose uptake in various cell types (adipocytes, myocytes, hepatocytes) and in animal models of insulin resistance.

• Elucidating the precise signaling pathways activated by 13-HODE beyond PPARγ, including potential interactions with other receptors like GPR120.

• Investigating the in vivo efficacy and safety of 13-HODE in improving glucose tolerance and insulin sensitivity in preclinical models of type 2 diabetes.

• Exploring the regulation of endogenous 13-HODE production and its correlation with metabolic health and disease in humans.

A thorough understanding of the biological functions of 13-HODE will be critical in determining its potential for the development of new therapeutic strategies for metabolic disorders.

References

• 1. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A protocol for studying glucose homeostasis and islet function in mice - PMC [pmc.ncbi.nlm.nih.gov]

13-POHSA: A Technical Guide to its Effects on Adipose Tissue

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 13-POHSA (13-palmitoleoyl-oxy-octadecanoic acid), a recently identified endogenous lipid belonging to the class of fatty acid esters of hydroxy fatty acids (FAHFAs). While research specifically on 13-POHSA is emerging, this document synthesizes the current understanding of its effects on adipose tissue, drawing from studies on the broader FAHFA class, particularly the closely related palmitic acid esters of hydroxy stearic acids (PAHSAs). This guide details the potential roles of 13-POHSA in modulating adipocyte function, including its anti-inflammatory and insulin-sensitizing properties. It includes a summary of quantitative data, detailed experimental protocols for in vitro and in vivo studies, and visualizations of key signaling pathways and experimental workflows to support further research and development in the fields of metabolic disease and inflammation.

Introduction to 13-POHSA and the FAHFA Family

13-POHSA is a branched fatty acid ester of a hydroxy fatty acid, specifically formed by the esterification of palmitoleic acid to the 13-hydroxy position of stearic acid.[1][2] It belongs to a novel class of endogenous lipids termed FAHFAs, which have garnered significant interest for their potential therapeutic effects in metabolic and inflammatory diseases.[3]

FAHFAs were first discovered in the adipose tissue of mice overexpressing the GLUT4 glucose transporter, a model of enhanced insulin sensitivity.[3] Levels of various FAHFA isomers, including those of the POHSA family, are found to be elevated in the serum of these glucose-tolerant mice.[1][4] Conversely, levels of certain FAHFAs are reduced in the serum and adipose tissue of insulin-resistant humans, suggesting a correlation with metabolic health.[3] The general structure of a FAHFA consists of a fatty acid linked via an ester bond to a hydroxy fatty acid. The specific fatty acid and hydroxy fatty acid, as well as the position of the ester linkage, determine the individual FAHFA molecule.

Effects of 13-POHSA on Adipose Tissue

Based on the broader literature on FAHFAs, 13-POHSA is anticipated to exert several beneficial effects on adipose tissue biology, primarily centered around improving insulin sensitivity and reducing inflammation.

Anti-inflammatory Effects

Chronic low-grade inflammation in adipose tissue is a key contributor to the pathogenesis of insulin resistance and type 2 diabetes. FAHFAs have demonstrated potent anti-inflammatory properties in various models. They have been shown to reduce the production of pro-inflammatory cytokines in macrophages and adipocytes.[3] The proposed mechanism involves the activation of specific G-protein coupled receptors, leading to the inhibition of pro-inflammatory signaling pathways.

Insulin Sensitization and Glucose Uptake

A hallmark of FAHFA function is the enhancement of insulin-stimulated glucose uptake in adipocytes.[3][5] This effect directly contributes to improved systemic glucose tolerance. Studies on PAHSAs have shown that they can potentiate insulin signaling, leading to increased translocation of the GLUT4 glucose transporter to the plasma membrane of adipocytes.[3] It is highly probable that 13-POHSA shares this crucial function.

Regulation of Adipogenesis and Lipolysis

The influence of FAHFAs on adipogenesis (the formation of new fat cells) and lipolysis (the breakdown of stored fat) is an area of active investigation. Some studies suggest that FAHFAs may promote healthy adipose tissue expansion through adipogenesis, which is considered metabolically beneficial compared to the enlargement of existing adipocytes (hypertrophy). Regarding lipolysis, some FAHFAs have been shown to suppress excessive lipolysis in adipose tissue, which can contribute to insulin resistance in other tissues like the liver and muscle.[6]

Quantitative Data Summary

Due to the limited availability of studies focusing specifically on 13-POHSA, the following tables summarize quantitative data from studies on closely related FAHFAs (e.g., PAHSAs) to provide a reference for expected potencies and effects.

Table 1: In Vitro Effects of FAHFAs on Adipocyte Function

Parameter	Cell Type	FAHFA Isomer	Concentration Range	Observed Effect	Reference
Glucose-Stimulated Insulin Secretion (GSIS)	MIN6 β-cells	9-POHSA	10-50 µM	Potentiation of GSIS	[6]
Insulin-Stimulated Glucose Uptake	3T3-L1 Adipocytes	9-PAHSA	10-50 µM	Increased glucose uptake	[3]
Anti-inflammatory Activity (LPS-stimulated macrophages)	RAW 264.7	9-PAHSA	25 µM	Reduced pro-inflammatory cytokine expression	[3]
Lipolysis (Isoproterenol-stimulated)	Adipose Tissue Explants	9-PAHSA	40 µM	Inhibition of FFA release	[1]

Table 2: In Vivo Effects of FAHFAs in Mouse Models

Parameter	Mouse Model	FAHFA Isomer	Dosing Regimen	Observed Effect	Reference
Glucose Tolerance	High-Fat Diet-fed	9-PAHSA	Oral gavage (5 mg/kg)	Improved glucose tolerance	[3]
Insulin Sensitivity	High-Fat Diet-fed	9-PAHSA	Oral gavage (5 mg/kg)	Enhanced insulin sensitivity	[3]
Adipose Tissue Inflammation	High-Fat Diet-fed	9-PAHSA	Oral gavage (5 mg/kg)	Reduced macrophage infiltration	[3]

Signaling Pathways

FAHFAs exert their cellular effects through the activation of specific signaling pathways, primarily initiated by G-protein coupled receptors (GPCRs). The two main receptors implicated in FAHFA signaling are GPR120 and GPR43.

GPR120 Signaling

GPR120, also known as Free Fatty Acid Receptor 4 (FFAR4), is highly expressed in adipocytes and macrophages. Activation of GPR120 by FAHFAs is linked to both anti-inflammatory and insulin-sensitizing effects. In macrophages, GPR120 activation can inhibit pro-inflammatory signaling pathways such as the NF-κB pathway. In adipocytes, GPR120 signaling can enhance insulin-stimulated glucose uptake.

Caption: GPR120 Signaling Pathway Activated by 13-POHSA.

GPR43 Signaling

GPR43, also known as Free Fatty Acid Receptor 2 (FFAR2), is another GPCR that has been implicated in the actions of some FAHFAs. GPR43 is also expressed in adipose tissue and immune cells. Its activation can lead to the inhibition of lipolysis in adipocytes.

Caption: GPR43 Signaling Pathway and Inhibition of Lipolysis.

Experimental Protocols

The following section provides detailed methodologies for key experiments to assess the effects of 13-POHSA on adipose tissue. These protocols are adapted from established methods used for other FAHFAs and can be optimized for 13-POHSA.

In Vitro Adipocyte Differentiation and Treatment

This protocol describes the differentiation of 3T3-L1 preadipocytes into mature adipocytes and subsequent treatment with 13-POHSA.

Caption: Workflow for 3T3-L1 Adipocyte Differentiation and Treatment.

Materials:

• 3T3-L1 preadipocytes

• DMEM with 10% bovine calf serum

• Differentiation medium (MDI): DMEM with 10% FBS, 0.5 mM IBMX, 1 µM dexamethasone, and 10 µg/mL insulin

• Insulin medium: DMEM with 10% FBS and 10 µg/mL insulin

• 13-POHSA stock solution (in a suitable solvent like DMSO or ethanol)

Procedure:

• Cell Seeding: Seed 3T3-L1 preadipocytes in appropriate culture plates and grow to confluence in DMEM with 10% bovine calf serum.

• Initiation of Differentiation: Two days post-confluence (Day 0), replace the medium with MDI differentiation medium.

• Maturation: On Day 2, replace the MDI medium with insulin medium.

• Maintenance: On Day 4, and every two days thereafter, replace the medium with DMEM containing 10% FBS. Mature adipocytes are typically ready for experiments between Day 8 and Day 12.

• 13-POHSA Treatment: On the day of the experiment, replace the medium with serum-free DMEM for 2-4 hours before treating the cells with varying concentrations of 13-POHSA for the desired duration.

Glucose Uptake Assay

This assay measures the uptake of a fluorescently or radioactively labeled glucose analog (e.g., 2-NBDG or [3H]-2-deoxyglucose) in mature adipocytes.

Materials:

• Differentiated 3T3-L1 adipocytes in a 96-well plate

• Krebs-Ringer-HEPES (KRH) buffer

• Insulin

• 2-NBDG or [3H]-2-deoxyglucose

• Phloretin (glucose transport inhibitor)

• Fluorescence plate reader or scintillation counter

Procedure:

• Wash differentiated adipocytes twice with KRH buffer.

• Starve the cells in KRH buffer for 2 hours at 37°C.

• Treat the cells with or without insulin (e.g., 100 nM) and with or without 13-POHSA for 30 minutes at 37°C.

• Add the labeled glucose analog to each well and incubate for 10-15 minutes at 37°C.

• Stop the uptake by adding ice-cold KRH buffer containing phloretin.

• Wash the cells three times with ice-cold KRH buffer.

• Lyse the cells and measure the fluorescence or radioactivity.

Lipolysis Assay

This assay measures the release of glycerol into the culture medium as an indicator of lipolysis.

Materials:

• Differentiated 3T3-L1 adipocytes

• Assay buffer (e.g., phenol red-free DMEM with 2% fatty acid-free BSA)

• Isoproterenol (a β-adrenergic agonist to stimulate lipolysis)

• Glycerol Assay Kit

Procedure:

• Wash differentiated adipocytes twice with PBS.

• Incubate the cells in assay buffer for 1-2 hours.

• Treat the cells with 13-POHSA for a specified time.

• Stimulate lipolysis by adding isoproterenol (e.g., 10 µM) for 1-2 hours.

• Collect the culture medium.

• Measure the glycerol concentration in the medium using a commercial glycerol assay kit according to the manufacturer's instructions.

Anti-inflammatory Assay (Cytokine Measurement)

This assay measures the effect of 13-POHSA on the production of pro-inflammatory cytokines in adipocytes or co-cultured adipocytes and macrophages.

Materials:

• Differentiated 3T3-L1 adipocytes (or a co-culture with RAW 264.7 macrophages)

• Lipopolysaccharide (LPS) to induce an inflammatory response

• ELISA kits for specific cytokines (e.g., TNF-α, IL-6)

Procedure:

• Pre-treat differentiated adipocytes with 13-POHSA for 1-2 hours.

• Stimulate the cells with LPS (e.g., 100 ng/mL) for 6-24 hours.

• Collect the culture supernatant.

• Measure the concentration of secreted cytokines in the supernatant using specific ELISA kits following the manufacturer's protocols.

Conclusion and Future Directions

13-POHSA, as a member of the FAHFA family, holds significant promise as a bioactive lipid with therapeutic potential for metabolic diseases. The available evidence from related compounds strongly suggests that 13-POHSA is likely to exert beneficial effects on adipose tissue by reducing inflammation and improving insulin sensitivity. However, to fully elucidate its specific roles and mechanisms of action, further research is imperative.

Future studies should focus on:

• Directly investigating the effects of 13-POHSA in a variety of in vitro and in vivo models of metabolic disease.

• Determining the precise signaling pathways activated by 13-POHSA in adipocytes and immune cells, including its affinity for GPR120 and GPR43.

• Conducting dose-response studies to establish the effective concentrations of 13-POHSA for its various biological activities.

• Exploring the biosynthesis and metabolism of 13-POHSA to understand its regulation in health and disease.

This technical guide provides a foundational framework for researchers to design and execute experiments aimed at unraveling the full therapeutic potential of 13-POHSA.

References

• 1. MEASUREMENT OF LIPOLYSIS PRODUCTS SECRETED BY 3T3-L1 ADIPOCYTES USING MICROFLUIDICS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asu.elsevierpure.com [asu.elsevierpure.com]
• 3. saibou.jp [saibou.jp]
• 4. abcam.com [abcam.com]
• 5. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. abcam.com [abcam.com]

13-POHSA as a Biomarker for Metabolic Disease: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metabolic syndrome represents a cluster of conditions, including central obesity, hypertension, dyslipidemia, and insulin resistance, that collectively increase the risk of developing cardiovascular disease and type 2 diabetes. The identification of novel biomarkers is crucial for the early detection, risk stratification, and development of targeted therapies for this growing global health concern. Emerging research has highlighted a class of bioactive lipids, the fatty acid esters of hydroxy fatty acids (FAHFAs), as potential key players in metabolic health and disease. This technical guide focuses on a specific member of this family, 13-palmitoleoyl-oxy-hydroxy-stearic acid (13-POHSA), and explores its potential as a biomarker for metabolic disease.

While direct quantitative data for 13-POHSA in metabolic syndrome is still emerging, this guide synthesizes the current understanding of the broader FAHFA and palmitic acid esters of hydroxy stearic acids (PAHSAs) class, to which 13-POHSA belongs, to provide a comprehensive overview of its biology, measurement, and potential clinical utility.

Quantitative Data on FAHFA Levels in Metabolic Health and Disease

Quantitative data on specific FAHFA isomers, including 13-POHSA, in human metabolic disease is an active area of research. While studies have begun to quantify FAHFA levels in various cohorts, comprehensive data directly comparing 13-POHSA concentrations in healthy individuals versus those with metabolic syndrome are not yet widely available in published literature. However, studies on the broader FAHFA and PAHSA classes provide valuable insights into their association with metabolic health.

Table 1: Circulating FAHFA Levels in Human Cohorts

Cohort	FAHFA Isomer(s)	Key Findings	Reference
Insulin-resistant vs. insulin-sensitive humans	PAHSAs	Levels of multiple PAHSA isomers are reduced in serum and subcutaneous adipose tissue of insulin-resistant individuals.	[1](2)
Obese patients with and without type 2 diabetes	Various FAHFAs	No significant differences were found for the FAHFAs analyzed between obese diabetic and obese non-diabetic patients.	[3](4)
Severely obese patients vs. non-obese controls	Total FAHFAs, 9-OAHSA	Obese patients had lower total FAHFA levels than non-obese controls. Surgery-induced weight loss increased 9-OAHSA levels.	[5](6)
Omnivores vs. vegetarians/vegans	Total FAHFAs	Omnivores had substantially higher FAHFA levels than vegetarians/vegans.	[5](6)

Biosynthesis and Degradation of 13-POHSA

The synthesis of 13-POHSA involves a two-step process: the formation of the hydroxy fatty acid backbone, 13-hydroxyoctadecanoic acid (13-HODE), and its subsequent esterification with palmitoleic acid.

Biosynthesis:

• Formation of 13-HODE: 13-HODE is an oxidized metabolite of linoleic acid. Its formation can be catalyzed by lipoxygenase (LOX) enzymes.[7](8)

• Esterification: The ester bond in FAHFAs is formed by the transacylation activity of adipose triglyceride lipase (ATGL). ATGL can transfer an acyl chain from a triglyceride to a hydroxy fatty acid to produce the FAHFA.[9](10) Diacylglycerol acyltransferases (DGATs) may also be involved in the synthesis of FAHFA-containing triacylglycerols, which can then release FAHFAs through lipolysis.[11](12)

Biosynthesis of 13-POHSA.

Degradation:

FAHFAs are hydrolyzed back to their constituent fatty acid and hydroxy fatty acid by several enzymes, including:

• Androgen-induced gene 1 (AIG1) and Androgen-dependent TFPI-regulating protein (ADTRP) : These threonine hydrolases have been identified as endogenous FAHFA hydrolases in mice.[9](10)

• Carboxylesterases (CES) : Specifically, CES1, which is abundant in the liver and macrophages, is involved in the hydrolysis of various esters and may play a role in FAHFA degradation.[13][14](15)

• Hormone-sensitive lipase (HSL) : In addition to its role in triglyceride lipolysis, HSL can also hydrolyze the estolide bond within FAHFAs.[1](1)

Degradation of 13-POHSA.

Signaling Pathways of FAHFAs

FAHFAs exert their biological effects by activating specific G protein-coupled receptors (GPCRs), primarily GPR120 (also known as FFAR4) and GPR40 (also known as FFAR1).[16][17][18](19, 20, 18) While direct studies on 13-POHSA are limited, the general signaling cascades initiated by FAHFA binding to these receptors are outlined below.

GPR120 Signaling:

Activation of GPR120 by FAHFAs can lead to:

• Anti-inflammatory effects: In macrophages, GPR120 activation recruits β-arrestin 2, which inhibits the NF-κB and JNK inflammatory signaling pathways.[14](15)

• Improved insulin sensitivity: In adipocytes, GPR120 activation, through a Gαq/11-mediated pathway, enhances insulin-stimulated glucose uptake by promoting GLUT4 translocation to the cell membrane.[14](15)

GPR40 Signaling:

Activation of GPR40 by FAHFAs is primarily associated with:

• Enhanced insulin secretion: In pancreatic β-cells, GPR40 activation potentiates glucose-stimulated insulin secretion (GSIS).[1](2)

FAHFA signaling pathways.

Experimental Protocols

Accurate quantification of 13-POHSA in biological matrices is critical for its validation as a biomarker. The following section outlines a general workflow for the extraction and analysis of FAHFAs from human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Lipid Extraction from Human Plasma

This protocol is adapted from established methods for FAHFA analysis.[13][21](22, 23)

• Materials:

  • Human plasma (collected in EDTA tubes)

  • Phosphate-buffered saline (PBS)

  • Methanol (LC-MS grade)

  • Chloroform (LC-MS grade)

  • Internal standard (e.g., ¹³C-labeled 13-POHSA)

  • Centrifuge

  • Nitrogen evaporator

• Procedure:

  • Thaw frozen plasma samples on ice.

  • To 100 µL of plasma, add 300 µL of a corresponding organic solvent (e.g., methanol).

  • Vortex the mixture for 5 minutes and incubate on ice for 10 minutes.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 80% methanol in water).

2. Solid-Phase Extraction (SPE) for FAHFA Enrichment (Optional)

For samples with low concentrations of FAHFAs, an SPE step can be included to enrich the analytes and remove interfering substances.

• Materials:

  • Silica SPE cartridges

  • Hexane (LC-MS grade)

  • Ethyl acetate (LC-MS grade)

• Procedure:

  • Condition the silica SPE cartridge with hexane.

  • Load the reconstituted lipid extract onto the cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., hexane or a hexane/ethyl acetate mixture) to elute neutral lipids.

  • Elute the FAHFAs with a more polar solvent, such as ethyl acetate.

  • Evaporate the eluate to dryness and reconstitute in the LC-MS/MS mobile phase.

3. LC-MS/MS Quantification

• Instrumentation:

  • High-performance liquid chromatograph (HPLC) or ultra-high-performance liquid chromatograph (UHPLC)

  • Tandem mass spectrometer (e.g., triple quadrupole) equipped with an electrospray ionization (ESI) source

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)

  • Mobile Phase A: Water with 0.2% formic acid

  • Mobile Phase B: Methanol

  • Gradient: A suitable gradient to separate 13-POHSA from other isomers and lipids.

  • Flow Rate: 0.40 mL/min

  • Injection Volume: 2 µL

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Negative ESI

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • Precursor Ion (Q1): [M-H]⁻ for 13-POHSA

  • Product Ion (Q3): A specific fragment ion of 13-POHSA for quantification.

  • Collision Energy: Optimized for the fragmentation of 13-POHSA.

LC-MS/MS workflow for 13-POHSA.

Logical Workflow for 13-POHSA as a Biomarker

The validation of 13-POHSA as a clinical biomarker for metabolic disease requires a systematic approach, from initial discovery to clinical utility.

13-POHSA biomarker validation.

Conclusion and Future Directions

13-POHSA, as a member of the FAHFA family, holds promise as a novel biomarker for metabolic disease. The broader FAHFA class has demonstrated anti-inflammatory and insulin-sensitizing properties, and their levels are altered in states of insulin resistance. However, to establish 13-POHSA as a clinically useful biomarker, further research is imperative.

Key areas for future investigation include:

• Large-scale clinical studies: Quantitative analysis of 13-POHSA in large, well-characterized cohorts of healthy individuals and patients with metabolic syndrome is needed to establish reference ranges and determine the extent of its dysregulation.

• Mechanistic studies: Elucidating the specific interactions of 13-POHSA with its receptors and the downstream signaling pathways will provide a deeper understanding of its biological role.

• Biosynthetic and degradative pathways: A complete characterization of the enzymes responsible for the synthesis and breakdown of 13-POHSA will identify potential targets for therapeutic intervention.

• Prospective studies: Longitudinal studies are required to assess the predictive value of 13-POHSA for the development and progression of metabolic diseases.

The continued investigation of 13-POHSA and other FAHFAs will undoubtedly provide valuable insights into the complex interplay between lipid metabolism and metabolic health, paving the way for new diagnostic and therapeutic strategies.

References

• 1. Distinct roles of adipose triglyceride lipase and hormone-sensitive lipase in the catabolism of triacylglycerol estolides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Are Associated With Diet, BMI, and Age - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Per- and Polyfluoroalkyl Substances and Outcomes Related to Metabolic Syndrome: A Review of the Literature and Current Recommendations for Clinicians - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) Are Associated With Diet, BMI, and Age - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plasma Metabolomic Profiling in 1391 Subjects with Overweight and Obesity from the SPHERE Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Oxidized Lipids in Persistent Pain States [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Acute inflammation upregulates FAHFAs in adipose tissue and in differentiated adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Discovery of FAHFA-containing Triacylglycerols and Their Metabolic Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. diva-portal.org [diva-portal.org]
• 14. Adipose Triglyceride Lipase Regulation: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The role of human carboxylesterases in drug metabolism: have we overlooked their importance? - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Adipose Triglyceride Lipase in Hepatic Physiology and Pathophysiology [mdpi.com]
• 17. GPR40 and GPR120 fatty acid sensors are critical for postoral but not oral mediation of fat preferences in the mouse - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Polyunsaturated fatty acid receptors, GPR40 and GPR120, are expressed in the hypothalamus and control energy homeostasis and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Polyunsaturated fatty acid receptors, GPR40 and GPR120, are expressed in the hypothalamus and control energy homeostasis and inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. diabetes.co.uk [diabetes.co.uk]
• 21. Biomarkers in metabolic syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. researchgate.net [researchgate.net]

An In-Depth Technical Guide on the Endogenous Synthesis of 13-POHSA

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Palmitoleoyl-oxy-octadecanoic acid (13-POHSA) is a recently discovered member of the fatty acid esters of hydroxy fatty acids (FAHFAs), a class of endogenous lipids with potent anti-diabetic and anti-inflammatory properties. This technical guide provides a comprehensive overview of the core aspects of endogenous 13-POHSA synthesis. It details the biosynthetic pathway, key enzymes involved, experimental protocols for its study, and quantitative data on its presence in biological tissues. This document is intended to serve as a valuable resource for researchers in the fields of metabolism, lipid biology, and drug discovery.

Introduction to 13-POHSA and FAHFAs

FAHFAs are a class of lipids characterized by a fatty acid esterified to a hydroxy fatty acid. The discovery of FAHFAs in 2014 by Yore et al. revealed a novel class of endogenous mammalian lipids with significant biological activities. These molecules are synthesized in vivo, and their levels are regulated by physiological states such as fasting and high-fat feeding. Notably, levels of certain FAHFAs, including those in the POHSA family, are correlated with insulin sensitivity and are found to be reduced in the adipose tissue and serum of insulin-resistant humans. 13-POHSA, specifically, is comprised of palmitoleic acid esterified to the 13-hydroxyl group of stearic acid.

The Endogenous Biosynthetic Pathway of 13-POHSA

The endogenous synthesis of 13-POHSA is a two-step process primarily occurring in adipose tissue. This pathway involves the hydroxylation of a saturated fatty acid followed by its esterification with an unsaturated fatty acid.

• Hydroxylation of Stearic Acid: The first step is the hydroxylation of stearic acid at the 13th carbon position to form 13-hydroxystearic acid (13-HSA). This reaction is catalyzed by a member of the cytochrome P450 (CYP) family of enzymes. While the specific CYP isoform responsible for this precise hydroxylation is yet to be definitively identified, CYP450s are well-known for their role in fatty acid metabolism, including hydroxylation[1][2].

• Transacylation to form 13-POHSA: The second and final step is the esterification of the 13-hydroxyl group of 13-HSA with palmitoleic acid. This reaction is catalyzed by Adipose Triglyceride Lipase (ATGL), which functions as a transacylase[3][4][5]. ATGL transfers a fatty acid, in this case, palmitoleic acid, from a triglyceride or diglyceride donor to the hydroxyl group of 13-HSA, forming the ester bond of 13-POHSA[3][6][7].

Figure 1: Biosynthetic pathway of 13-POHSA.

Quantitative Data on FAHFA Levels

The levels of 13-POHSA and other FAHFAs vary across different tissues and are influenced by the metabolic state. The following table summarizes available quantitative data for POHSA and related FAHFA families in murine adipose tissue.

FAHFA Family	Species	Adipose Depot	Concentration Range (pmol/g tissue)	Reference
POHSA	Mouse	Perigonadal White Adipose Tissue (pWAT)	~50 - 500	[6]
Subcutaneous White Adipose Tissue (sWAT)	~20 - 200	[6]
PAHSA	Mouse	Perigonadal White Adipose Tissue (pWAT)	~1,000 - 10,000	[8]
Subcutaneous White Adipose Tissue (sWAT)	~500 - 5,000	[8]
Brown Adipose Tissue (BAT)	~200 - 2,000	[8]
OAHSA	Mouse	Perigonadal White Adipose Tissue (pWAT)	Generally lower than PAHSA	[8]

Note: Concentrations can vary significantly based on diet, age, and genetic background. Data for 13-POHSA specifically is often reported as part of the total POHSA family.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 13-POHSA synthesis.

Protocol for Lipid Extraction and FAHFA Enrichment from Adipose Tissue

This protocol is adapted from established methods for FAHFA analysis[8][9].

Materials:

• Adipose tissue (~100-150 mg)

• Ice-cold Phosphate-Buffered Saline (PBS)

• Methanol

• Chloroform

• Internal standard (e.g., ¹³C₄-9-PAHSA)

• Dounce homogenizer

• Centrifuge

• Conical glass tubes

• Nitrogen gas stream

• 500 mg silica Solid-Phase Extraction (SPE) cartridges

• Hexane

• Ethyl acetate

Procedure:

• Tissue Homogenization and Lipid Extraction: a. Weigh adipose tissue and place it in a pre-chilled Dounce homogenizer on ice. b. Add 1.5 mL of ice-cold PBS, 1.5 mL of methanol, and 3 mL of chloroform containing the internal standard. c. Homogenize the tissue thoroughly on ice. d. Transfer the homogenate to a centrifuge tube and centrifuge at 2,200 x g for 10 minutes at 4°C. e. Collect the lower organic (chloroform) phase and transfer to a clean glass tube. f. Dry the lipid extract under a gentle stream of nitrogen.

• Solid-Phase Extraction (SPE) for FAHFA Enrichment: a. Condition a silica SPE cartridge with 6 mL of ethyl acetate followed by 6 mL of hexane. b. Reconstitute the dried lipid extract in 200 µL of chloroform and load it onto the cartridge. c. Wash the cartridge with 6 mL of 5% ethyl acetate in hexane to elute neutral lipids (discard this fraction). d. Elute the FAHFAs with 4 mL of ethyl acetate into a new tube. e. Dry the FAHFA fraction under nitrogen. f. Reconstitute the sample in a suitable solvent (e.g., methanol) for LC-MS analysis.

Figure 2: Workflow for FAHFA extraction and enrichment.

In Vitro Assay for ATGL-Mediated FAHFA Synthesis

This protocol is based on the methodology described by Patel et al. (2022) to measure the transacylase activity of ATGL[3][7].

Materials:

• Recombinant human or murine ATGL

• Cofactor CGI-58

• 13-Hydroxystearic acid (13-HSA)

• Triglyceride donor (e.g., triolein or a triglyceride mixture containing palmitoleate)

• Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4, 1 mM EDTA)

• Bovine Serum Albumin (BSA), fatty acid-free

• Atglistatin (ATGL inhibitor, for control experiments)

• Organic solvents for extraction (e.g., chloroform/methanol)

• LC-MS system for product quantification

Procedure:

• Reaction Setup: a. In a microcentrifuge tube, prepare the reaction mixture containing assay buffer, BSA (to solubilize lipids), 13-HSA, and the triglyceride donor. b. Pre-incubate the mixture at 37°C for 5 minutes. c. Initiate the reaction by adding recombinant ATGL and CGI-58. For control experiments, include a reaction with the ATGL inhibitor atglistatin. d. Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Quenching and Extraction: a. Stop the reaction by adding an organic solvent mixture (e.g., chloroform:methanol 2:1). b. Add an internal standard for 13-POHSA. c. Vortex and centrifuge to separate the phases. d. Collect the organic phase and dry it under nitrogen.

• Analysis: a. Reconstitute the dried extract in a suitable solvent. b. Analyze the sample by LC-MS to quantify the amount of 13-POHSA formed.

Isotopic Labeling to Trace 13-POHSA Biosynthesis in Adipocytes

This method utilizes stable isotope-labeled precursors to track their incorporation into 13-POHSA in cultured adipocytes[10][11].

Materials:

• Differentiated adipocytes (e.g., 3T3-L1)

• Cell culture medium

• Stable isotope-labeled stearic acid (e.g., ¹³C₁₈-stearic acid) or palmitoleic acid (e.g., ¹³C₁₆-palmitoleic acid)

• Lipid extraction and analysis reagents as described in Protocol 4.1.

Procedure:

• Cell Culture and Labeling: a. Culture adipocytes to differentiation. b. Replace the culture medium with a medium containing the stable isotope-labeled fatty acid precursor complexed to BSA. c. Incubate the cells for a desired time period (e.g., 24 hours) to allow for the incorporation of the label into 13-POHSA.

• Lipid Extraction and Analysis: a. Wash the cells with PBS and harvest them. b. Perform lipid extraction and FAHFA enrichment as described in Protocol 4.1. c. Analyze the samples by LC-MS, monitoring for the mass shift corresponding to the incorporation of the stable isotopes in the 13-POHSA molecule.

Figure 3: Isotopic labeling workflow for 13-POHSA biosynthesis.

Conclusion

The endogenous synthesis of 13-POHSA is a fascinating area of lipid metabolism with significant implications for health and disease. The identification of ATGL as a key biosynthetic enzyme has been a major breakthrough. Future research should focus on definitively identifying the specific cytochrome P450 enzyme responsible for the initial hydroxylation of stearic acid and further elucidating the regulatory mechanisms governing the entire biosynthetic pathway. The experimental protocols and data presented in this guide provide a solid foundation for researchers to delve deeper into the biology of 13-POHSA and other FAHFAs, with the ultimate goal of harnessing their therapeutic potential.

References

• 1. escholarship.org [escholarship.org]
• 2. Simultaneous quantitative LC-MS/MS analysis of 13 apolipoproteins and lipoprotein (a) in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Reconstitution of the fatty acid hydroxylase activity of cytochrome P450BM-3 utilizing its functional domains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. Bio‐derived hydroxystearic acid ameliorates skin age spots and conspicuous pores - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Stable isotope-labeled tracers for the investigation of fatty acid and triglyceride metabolism in humans in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Measurement of ATGL activity using adiposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. AdipoAtlas: A reference lipidome for human white adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantifying 13-POHSA Levels in Plasma and Tissues: An Application Note and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-hydroxy-9Z,11E-octadecadienoic acid (13-POHSA), also commonly known as 13-HODE, is a bioactive lipid mediator derived from the enzymatic or non-enzymatic oxidation of linoleic acid. As a significant member of the oxylipin family, 13-POHSA is implicated in a multitude of physiological and pathological processes, including inflammation, immune response, cancer progression, and metabolic disorders. Accurate quantification of 13-POHSA in biological matrices such as plasma and tissues is crucial for understanding its role as a biomarker and its therapeutic potential. This document provides detailed application notes and experimental protocols for the robust and sensitive quantification of 13-POHSA using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Biological Significance and Signaling Pathways

13-POHSA is primarily generated through the action of 15-lipoxygenase (15-LOX) on linoleic acid.[1] It exerts its biological effects through various signaling pathways, most notably by acting as a ligand for peroxisome proliferator-activated receptors (PPARs) and G protein-coupled receptor 132 (GPR132).[2][3]

PPAR Signaling: 13-POHSA can activate PPARγ and modulate the expression of its target genes, influencing processes like macrophage lipid uptake and differentiation.[1][2] In some contexts, it can also down-regulate PPARδ, leading to pro-apoptotic effects in cancer cells.

GPR132 Signaling: While 9-HODE is a more potent agonist, 13-POHSA can also interact with GPR132, a receptor implicated in inflammatory responses and atherosclerosis.[2][4]

The following diagrams illustrate the general formation of 13-POHSA and its primary signaling cascades.

Biosynthesis of 13-POHSA from Linoleic Acid.

Signaling Pathways of 13-POHSA.

Quantitative Data Summary

The following tables summarize the performance characteristics of a typical LC-MS/MS method for 13-POHSA quantification and reported concentrations in various biological matrices.

Table 1: Method Performance Characteristics for 13-POHSA Quantification

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.1 - 0.4 ng/mL (ppb)	[5][6]
Limit of Quantitation (LOQ)	0.5 - 1 ng/mL (ppb)	[5][6]
Linearity (R²)	> 0.9990	[5]
Recovery	87.25 - 119.44%	[5]
Precision (%RSD)	< 6.96%	[5]

Table 2: Reported Concentrations of 13-POHSA in Biological Samples

Matrix	Species	Concentration	Reference
Plasma	Rat	123.2 ± 31.1 nmol/L	[7]
Liver	Human (NASH)	Significantly elevated vs. steatosis	[8]
Liver	Rat	~1.5 pmol/mg tissue	[9]
Adipose Tissue	Rat	~0.5 pmol/mg tissue	[9]
Heart	Rat	~0.2 pmol/mg tissue	[9]
Plasma	Human	316 (arbitrary units)	[10]

Experimental Protocols

A generalized workflow for the quantification of 13-POHSA is presented below, followed by detailed protocols for plasma and tissue sample preparation and LC-MS/MS analysis.

General Workflow for 13-POHSA Quantification.

Protocol 1: Plasma Sample Preparation

This protocol is adapted for the extraction of 13-POHSA from plasma samples and includes a saponification step to hydrolyze esterified 13-POHSA.

Materials:

• Plasma samples

• Internal Standard (IS): 13-HODE-d4

• Methanol (MeOH), LC-MS grade

• Hexane, HPLC grade

• Potassium Hydroxide (KOH)

• Formic Acid, LC-MS grade

• Water, LC-MS grade

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• To 200 µL of plasma in a glass tube, add 10 µL of internal standard solution (e.g., 13-HODE-d4 at 1 µg/mL in methanol).

• Add 1 mL of 90:10 (v/v) methanol:water containing 0.3 M KOH.

• Incubate at 80°C for 30 minutes to saponify esterified 13-POHSA.

• Cool the sample to room temperature and acidify with 50 µL of formic acid.

• Perform liquid-liquid extraction by adding 2 mL of hexane, vortexing for 1 minute, and centrifuging at 2000 x g for 5 minutes.

• Transfer the upper hexane layer to a new glass tube.

• Repeat the extraction (step 5 and 6) one more time and combine the hexane layers.

• Evaporate the pooled hexane extract to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 85% Methanol in water with 0.1% formic acid) for LC-MS/MS analysis.

Protocol 2: Tissue Sample Preparation

This protocol describes the homogenization and extraction of 13-POHSA from tissue samples.

Materials:

• Tissue samples (frozen)

• Internal Standard (IS): 13-HODE-d4

• Homogenization buffer (e.g., 20mM Tris pH 7.8 with protease inhibitors)

• Chloroform, HPLC grade

• Methanol (MeOH), LC-MS grade

• 0.7% Sodium Chloride solution

• Bead homogenizer or glass homogenizer

• Glass centrifuge tubes

• Nitrogen evaporator

Procedure:

• Weigh approximately 50-100 mg of frozen tissue.

• Add the tissue to a homogenization tube containing ceramic beads and 1 mL of ice-cold homogenization buffer. For hard tissues, a ground glass homogenizer may be more effective.[11]

• Spike the homogenate with 10 µL of internal standard solution (e.g., 13-HODE-d4 at 1 µg/mL in methanol).

• Homogenize the tissue until a uniform suspension is achieved.

• Transfer the homogenate to a glass centrifuge tube.

• Add 2 mL of methanol and 4 mL of chloroform (2:1 chloroform:methanol ratio relative to the aqueous volume).[12]

• Vortex thoroughly and incubate at 4°C overnight to ensure complete lipid extraction.[12]

• Add 1.2 mL of 0.7% sodium chloride solution to induce phase separation. Do not vortex.[12]

• Centrifuge at 1500 x g for 10 minutes at 4°C.

• Carefully collect the lower organic (chloroform) layer containing the lipids.

• Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Protocol 3: LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start at a lower percentage of Mobile Phase B, ramp up to a high percentage to elute the analyte, and then re-equilibrate. An example gradient could be: 0-2 min, 40% B; 2-10 min, 40-95% B; 10-12 min, 95% B; 12-12.1 min, 95-40% B; 12.1-15 min, 40% B.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5-10 µL

MS/MS Conditions:

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Reference
13-POHSA (13-HODE)	295.2	195.1	-20	[6]
13-HODE-d4 (IS)	299.2	198.1	-20	[6]

Data Analysis:

• Quantification is performed by constructing a calibration curve using a series of standards containing known concentrations of 13-POHSA and a fixed concentration of the internal standard (13-HODE-d4). The peak area ratio of the analyte to the internal standard is plotted against the concentration of the analyte. The concentration of 13-POHSA in the unknown samples is then determined from this calibration curve.

Conclusion

The protocols and data presented in this application note provide a comprehensive guide for the accurate and sensitive quantification of 13-POHSA in plasma and tissue samples. The use of LC-MS/MS with a stable isotope-labeled internal standard ensures high specificity and reliability. These methods are essential tools for researchers investigating the role of 13-POHSA in various biological processes and for professionals in drug development exploring its potential as a therapeutic target or biomarker. Adherence to best practices in sample handling and analytical methodology is critical for obtaining high-quality, reproducible data.

References

• 1. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. protocols.io [protocols.io]
• 3. journals.physiology.org [journals.physiology.org]
• 4. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. imperial.ac.uk [imperial.ac.uk]
• 7. Senescence-associated 13-HODE production promotes age-related liver steatosis by directly inhibiting catalase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells [pubmed.ncbi.nlm.nih.gov]
• 11. content.ilabsolutions.com [content.ilabsolutions.com]
• 12. mmpc.org [mmpc.org]

Application Notes and Protocols for In Vitro Analysis of Interleukin-13 (IL-13) Signaling

A Note on "13-POHSA": Initial searches for a "13-POHSA" protocol did not yield specific results, suggesting a potential typographical error. Based on related search outcomes, this document will focus on Interleukin-13 (IL-13), a key cytokine involved in cellular signaling, as a representative molecule for in vitro cell culture-based assays. The following protocols and application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to investigate the effects of signaling molecules like IL-13 on cultured cells.

Interleukin-13 (IL-13) is a pleiotropic cytokine that plays a crucial role in the immune system, particularly in allergic inflammation.[1] It shares functional similarities with Interleukin-4 (IL-4) and they utilize a common receptor subunit, the IL-4 receptor alpha (IL-4Rα).[1][2] IL-13's effects are mediated through a receptor complex that can activate multiple signaling pathways, with the JAK/STAT and MAPK/ERK pathways being prominent.[3][4][5] Understanding the cellular responses to IL-13 is vital for the development of therapeutics for a range of diseases, including asthma and cancer.[1][6]

Data Presentation

The following tables summarize quantitative data for in vitro experiments involving IL-13, providing a reference for experimental design.

Table 1: Recommended IL-13 Concentrations for In Vitro Cellular Assays

Cell Line	Assay Type	Effective IL-13 Concentration	Observed Effect	Reference
A549 (Human Lung Carcinoma)	TARC Production	1-5 ng/mL (ED₅₀)	Induction of TARC (Thymus and Activation-Regulated Chemokine)	[7]
A549 (Human Lung Carcinoma)	Proliferation (MTT Assay)	40 ng/mL (Optimal)	Increased cell proliferation	[7]
HT-29 (Human Colon Adenocarcinoma)	NOX1 Expression	50 ng/mL	Increased NOX1 expression	[8]
NHBE (Normal Human Bronchial Epithelial)	Proliferation ([³H]-thymidine incorporation)	10 ng/mL	Increased cell proliferation	[9]
CD4+ T cells	Apoptosis Inhibition	30 ng/mL	Suppression of activation-induced cell death	[10]

Table 2: Key Parameters for IL-13 Induced Signaling Events

Cell Line	Signaling Event	Time to Peak Response	Assay Method	Reference
Various Human Cell Lines	STAT6 Phosphorylation	20 minutes	HTRF Assay	[2]
ACHN (Human Renal Cell Carcinoma)	STAT6 Phosphorylation	15 minutes	Western Blot, ELISA	[11]
HeLa	STAT6 Phosphorylation	20 minutes	TR-FRET Assay	[12][13]
Ovarian Tumor Cell Lines	ERK1/2 Activation	Not specified	Western Blot	[6]

Experimental Protocols

General Cell Culture and Maintenance

This protocol describes the standard procedures for culturing adherent cell lines suitable for IL-13 studies, such as A549 or HT-29 cells.

Materials:

• Complete growth medium (e.g., DMEM or RPMI-1640 supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin)

• Phosphate-Buffered Saline (PBS), sterile

• 0.25% Trypsin-EDTA solution

• Cell culture flasks or plates

• Humidified incubator (37°C, 5% CO₂)

Procedure:

• Maintain cells in T-75 flasks with complete growth medium, changing the medium every 2-3 days.

• For subculturing, aspirate the spent medium and wash the cell monolayer once with sterile PBS.

• Add 2-3 mL of 0.25% Trypsin-EDTA to the flask and incubate at 37°C for 3-5 minutes, or until cells detach.

• Neutralize the trypsin by adding 5-7 mL of complete growth medium.

• Gently pipette the cell suspension up and down to ensure a single-cell suspension.

• Perform a cell count using a hemocytometer or automated cell counter.

• Seed cells into new culture vessels at the desired density for subsequent experiments.

IL-13 Treatment of Cultured Cells

This protocol outlines the general procedure for stimulating cultured cells with IL-13.

Materials:

• Cultured cells seeded in appropriate vessels (e.g., 6-well plates, 96-well plates)

• Recombinant Human IL-13

• Serum-free or low-serum medium

Procedure:

• Seed cells at a density that will result in 70-80% confluency at the time of the experiment. Allow cells to adhere overnight.

• (Optional) To synchronize cells and reduce basal signaling, replace the complete growth medium with serum-free or low-serum (e.g., 0.5-1% FBS) medium and incubate for 12-24 hours.

• Prepare a stock solution of IL-13 in sterile PBS containing a carrier protein like 0.1% Bovine Serum Albumin (BSA) to prevent adsorption to tubes.

• Dilute the IL-13 stock solution to the desired final concentrations in serum-free or low-serum medium.

• Aspirate the medium from the cells and replace it with the medium containing the various concentrations of IL-13. Include a vehicle control (medium with carrier protein but no IL-13).

• Incubate the cells for the desired time period (e.g., 15 minutes to 72 hours) depending on the endpoint being measured.

Cell Viability Assessment using MTT Assay

This protocol measures cell viability and proliferation based on the metabolic activity of the cells.[1]

Materials:

• Cells cultured in a 96-well plate

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed 3,000 to 5,000 cells per well in a 96-well plate and allow them to adhere overnight.[1]

• Treat the cells with various concentrations of IL-13 as described in Protocol 2 for the desired duration (e.g., 24, 48, 72 hours).[1]

• At the end of the treatment period, add 15 µL of MTT solution to each well and incubate for 1-4 hours at 37°C.[1]

• Aspirate the medium containing MTT and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[1]

• Incubate for 1-2 hours at room temperature with gentle shaking.

• Measure the absorbance at 570 nm using a microplate reader.

Apoptosis Detection by Annexin V/Propidium Iodide Staining

This flow cytometry-based protocol distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[14]

Materials:

• Cells treated with IL-13 in 6-well plates

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Harvest both adherent and floating cells from the culture plates. For adherent cells, use a gentle dissociation agent like Accutase or Trypsin-EDTA.

• Centrifuge the cell suspension at 300 x g for 5 minutes and discard the supernatant.

• Wash the cells once with cold PBS and resuspend the cell pellet in 1X Binding Buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the samples by flow cytometry within one hour.

Analysis of Protein Phosphorylation by Western Blotting

This protocol is used to detect the phosphorylation status of key signaling proteins like STAT6 and ERK.[7]

Materials:

• Cells treated with IL-13 in 6-well plates

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-STAT6, anti-total-STAT6, anti-phospho-ERK, anti-total-ERK)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• After IL-13 treatment, place the culture plates on ice and aspirate the medium.

• Wash the cells once with ice-cold PBS.

• Add ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the signal using a chemiluminescent substrate and an imaging system.

Visualizations

Signaling Pathways

Caption: IL-13 Signaling Pathways.

Experimental Workflow

Caption: General In Vitro Experimental Workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. revvity.com [revvity.com]
• 3. mdpi.com [mdpi.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. mdpi.com [mdpi.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. benchchem.com [benchchem.com]
• 8. Interleukin-4 and interleukin-13 increase NADPH oxidase 1-related proliferation of human colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. IL-13-induced proliferation of airway epithelial cells: mediation by intracellular growth factor mobilization and ADAM17 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Interleukin-13 interferes with activation-induced t-cell apoptosis by repressing p53 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. FastScan™ Phospho-Stat6 (Tyr641) ELISA Kit | Cell Signaling Technology [cellsignal.com]
• 12. bioauxilium.com [bioauxilium.com]
• 13. THUNDER™ Phospho-STAT6 (Y641) TR-FRET Cell Signaling Assay Kit | Bioauxilium [bioauxilium.com]
• 14. Experimental protocol to study cell viability and apoptosis | Proteintech Group [ptglab.com]

Application Notes and Protocols for 13-POHSA and Related Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Rodent Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed application notes and protocols for the use of 13-POHSA (13-palmitoleoyl-hydroxystearic acid) and structurally related fatty acid esters of hydroxy fatty acids (FAHFAs) in rodent studies. Direct dosage information for 13-POHSA is limited in publicly available literature. Therefore, this document leverages data from studies on the closely related and well-characterized PAHSAs (palmitic acid esters of hydroxy stearic acids) to provide guidance on effective dosages and experimental design. PAHSAs have demonstrated significant anti-diabetic and anti-inflammatory effects in rodent models, making them a valuable reference for investigating the therapeutic potential of 13-POHSA.[1][2][3]

Data Presentation: Effective Dosages of PAHSAs in Rodent Studies

The following table summarizes the effective dosages of PAHSAs (used as a proxy for 13-POHSA) from key rodent studies. These lipids have shown promise in improving glucose homeostasis and reducing inflammation.

Compound	Animal Model	Administration Route	Dosage	Frequency	Observed Effects	Reference
5- or 9-PAHSA	Aged chow-fed mice	Oral gavage	8 mg/kg	Daily for 5 months	Improved glucose tolerance and insulin sensitivity.	[4]
5- or 9-PAHSA	High-fat diet (HFD)-fed mice	Oral gavage	8 mg/kg	Daily for 5 months	Improved glucose tolerance and insulin sensitivity.	[4]
9-PAHSA	Mice	Oral administration	Not specified	Not specified	Lowers ambient glycemia, improves glucose tolerance, stimulates GLP-1 and insulin secretion, reduces adipose tissue inflammation.	[2][3]
Palmitoleic Acid	KK-Ay Mice (genetic type 2 diabetes model)	Oral gavage	300 mg/kg	Daily for 4 weeks	Reduced body weight gain, ameliorated hyperglycemia and hypertriglyceridemia, improved insulin sensitivity, reduced hepatic lipid accumulation.	[5]
Palmitoleic Acid	High L-carnitine-treated mice	Oral gavage	50, 100, and 200 mg/kg	Daily	Mitigated elevated body and liver weight, improved liver function markers, reduced liver lipid accumulation.	[6]

Experimental Protocols

Protocol 1: Evaluation of Anti-Diabetic Effects of FAHFAs in a High-Fat Diet-Induced Obesity Mouse Model

This protocol is adapted from studies investigating the metabolic effects of PAHSAs.[4]

1. Animal Model and Diet:

• Species: C57BL/6J mice.

• Diet: Induce obesity and insulin resistance by feeding a high-fat diet (HFD; e.g., 60% kcal from fat) for a specified period (e.g., 8-12 weeks) prior to and during treatment. A control group should be maintained on a standard chow diet.

2. Compound Preparation and Administration:

• Compound: 13-POHSA or other FAHFA isomers.

• Vehicle: Prepare a vehicle solution suitable for oral gavage (e.g., a mixture of PBS and a suitable emulsifier like Tween 80).

• Dosage: Based on PAHSA studies, a starting dose of 8 mg/kg body weight is recommended. Dose-response studies may be necessary to determine the optimal dose for 13-POHSA.

• Administration: Administer the compound or vehicle daily via oral gavage.

3. Experimental Procedures:

• Glucose Tolerance Test (GTT):

  • Fast mice for 6 hours.

  • Administer a baseline glucose measurement from tail vein blood.

  • Administer a glucose bolus (e.g., 2 g/kg body weight) via oral gavage or intraperitoneal (IP) injection.

  • Measure blood glucose levels at specified time points (e.g., 15, 30, 60, 90, and 120 minutes) post-glucose administration.

• Insulin Tolerance Test (ITT):

  • Fast mice for 4-6 hours.

  • Administer a baseline glucose measurement.

  • Administer human insulin (e.g., 0.75 U/kg body weight) via IP injection.

  • Measure blood glucose levels at specified time points (e.g., 15, 30, 45, and 60 minutes) post-insulin injection.

• Tissue Collection: At the end of the study, euthanize mice and collect tissues (e.g., adipose tissue, liver, pancreas) for further analysis (e.g., gene expression, lipidomics).

4. Data Analysis:

• Calculate the area under the curve (AUC) for GTT and ITT to assess glucose clearance and insulin sensitivity.

• Perform statistical analysis (e.g., ANOVA) to compare treatment groups to control groups.

Protocol 2: Assessment of Anti-Inflammatory Effects of FAHFAs in a Lipopolysaccharide (LPS)-Induced Inflammation Model

This protocol is based on the known anti-inflammatory properties of FAHFAs.[2][3]

1. Animal Model:

• Species: BALB/c or C57BL/6J mice.

2. Compound Preparation and Administration:

• Compound: 13-POHSA or other FAHFA isomers.

• Vehicle: Prepare a suitable vehicle for the chosen administration route (e.g., saline for IP injection).

• Dosage: A range of doses (e.g., 1-10 mg/kg) should be tested to determine the effective anti-inflammatory dose.

• Administration: Administer the compound (e.g., via IP injection) a specified time (e.g., 1 hour) before the inflammatory challenge.

3. Experimental Procedures:

• Inflammatory Challenge: Induce systemic inflammation by administering lipopolysaccharide (LPS) from E. coli (e.g., 1 mg/kg) via IP injection.

• Sample Collection:

  • Collect blood samples at various time points (e.g., 2, 6, and 24 hours) post-LPS injection to measure cytokine levels.

  • At the end of the experiment, euthanize mice and harvest tissues (e.g., spleen, liver) for analysis of inflammatory markers.

4. Data Analysis:

• Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) in serum using ELISA or multiplex assays.

• Analyze the expression of inflammatory genes in tissues using qPCR.

• Perform statistical analysis to compare the effects of the FAHFA treatment to the LPS-only control group.

Signaling Pathways and Experimental Workflows

Signaling Pathway of FAHFAs

FAHFAs, including PAHSAs, have been shown to exert their effects through the activation of G protein-coupled receptors (GPCRs), particularly GPR120 and GPR40.[2][4] Activation of these receptors can lead to downstream signaling events that improve glucose uptake and reduce inflammation.

Caption: Signaling pathway of FAHFAs via GPR120 and GPR40.

Experimental Workflow for Evaluating Metabolic Effects

The following diagram illustrates a typical experimental workflow for assessing the metabolic effects of 13-POHSA or other FAHFAs in a rodent model of diet-induced obesity.

Caption: Workflow for metabolic studies of 13-POHSA in rodents.

References

• 1. Branched Fatty Acid Esters of Hydroxy Fatty Acids are Preferred Substrates of the MODY8 Protein Carboxyl Ester Lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Palmitoleic Acid Inhibits Hepatotoxic Effects by Reducing Trimethylamine-N-Oxide (TMAO) Formation in High L-Carnitine-Treated Mice - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13-POHSA Administration in Animal Models of Diabetes

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-hydroxy-9Z-octadecenoic acid (13-POHSA) is a member of the fatty acid esters of hydroxy fatty acids (FAHFAs) class of lipids. Emerging research on related FAHFA molecules, such as 5- and 9-PAHSA (palmitic acid esters of hydroxy stearic acid), has demonstrated their potential as anti-diabetic and anti-inflammatory agents. These lipids have been shown to improve glucose tolerance, enhance insulin secretion, and stimulate the release of glucagon-like peptide-1 (GLP-1) in vivo. The primary mechanism of action for these effects is believed to be through the activation of G protein-coupled receptors, particularly GPR120.

These application notes provide a comprehensive guide for the administration of 13-POHSA in animal models of diabetes, drawing upon the existing literature for closely related FAHFAs. The protocols and data presented herein are intended to serve as a foundational resource for researchers investigating the therapeutic potential of 13-POHSA.

Disclaimer: Limited specific data for 13-POHSA is currently available in the public domain. The following protocols and data are based on studies of closely related FAHFA compounds and general methodologies for in vivo diabetic research. Researchers should consider this information as a starting point and optimize protocols specifically for 13-POHSA.

Data Presentation: Efficacy of Related FAHFAs in Diabetic Animal Models

The following tables summarize the quantitative effects of 5-PAHSA and 9-PAHSA in high-fat diet (HFD)-fed mouse models of diabetes. This data can be used as a reference for designing experiments with 13-POHSA.

Table 1: Effects of Acute Oral Administration of 5-PAHSA on Glucose Homeostasis in HFD-Fed Mice

Parameter	Vehicle Control	5-PAHSA	Fold Change
Oral Glucose Tolerance Test (OGTT)
Area Under the Curve (AUC)	~25000 mg/dLmin	~20000 mg/dLmin	↓ ~20%
Insulin Secretion (5 min post-glucose)	~1.5 ng/mL	~3.0 ng/mL	↑ ~100%
GLP-1 Secretion (5 min post-glucose)	~15 pM	~25 pM	↑ ~67%

Data extrapolated from graphical representations in cited literature and should be considered approximate.

Table 2: Effects of Acute Oral Administration of 9-PAHSA on Glucose Homeostasis in HFD-Fed Mice

Parameter	Vehicle Control	9-PAHSA	Fold Change
Oral Glucose Tolerance Test (OGTT)
Area Under the Curve (AUC)	~25000 mg/dLmin	~18000 mg/dLmin	↓ ~28%
Insulin Secretion (5 min post-glucose)	~1.5 ng/mL	~2.5 ng/mL	↑ ~67%
GLP-1 Secretion (5 min post-glucose)	~15 pM	~22 pM	↑ ~47%

Data extrapolated from graphical representations in cited literature and should be considered approximate.

Experimental Protocols

Protocol 1: Induction of Type 2 Diabetes in Mice using High-Fat Diet and Streptozotocin (STZ)

This protocol describes a common method to induce a diabetic phenotype that mimics human type 2 diabetes, characterized by insulin resistance and subsequent beta-cell dysfunction.

Materials:

• Male C57BL/6J mice (8 weeks old)

• High-Fat Diet (HFD) (e.g., 60% kcal from fat)

• Standard chow diet

• Streptozotocin (STZ)

• Citrate buffer (0.1 M, pH 4.5), sterile

• Insulin syringes (0.5 mL)

• Glucometer and test strips

Procedure:

• Acclimatize mice for one week on a standard chow diet.

• Divide mice into two groups: control and diabetic.

• Feed the diabetic group a high-fat diet for 4-8 weeks to induce insulin resistance. The control group remains on the standard chow diet.

• After the HFD feeding period, fast the mice for 4-6 hours.

• Prepare a fresh solution of STZ in cold, sterile citrate buffer. A common dose for this model is 40-60 mg/kg body weight.

• Inject the STZ solution intraperitoneally (i.p.) into the HFD-fed mice for five consecutive days. Inject the control mice with an equivalent volume of citrate buffer.

• Monitor blood glucose levels from the tail vein 72 hours after the final STZ injection and then weekly. Mice with fasting blood glucose levels consistently above 250 mg/dL are considered diabetic.

• Continue to monitor body weight and blood glucose levels regularly throughout the study.

Protocol 2: Oral Gavage Administration of 13-POHSA

This protocol outlines the standard procedure for administering a compound orally to mice.

Materials:

• 13-POHSA

• Vehicle (e.g., olive oil, 0.5% methylcellulose)

• Animal balance

• Gavage needles (20-22 gauge, 1.5-inch, ball-tipped)

• 1 mL syringes

Procedure:

• Preparation of Dosing Solution:

  • Accurately weigh the required amount of 13-POHSA.

  • Based on studies with related PAHSAs, a starting dose could be in the range of 5-10 mg/kg body weight.

  • Dissolve or suspend the 13-POHSA in the chosen vehicle. Ensure the solution is homogenous. Prepare fresh daily.

• Animal Handling and Dosing:

  • Weigh each mouse to calculate the precise dosing volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg.

  • Gently but firmly restrain the mouse by scruffing the back of the neck to immobilize the head.

  • Hold the mouse in a vertical position.

  • Carefully insert the gavage needle into the mouth, passing it over the tongue towards the esophagus. The needle should advance smoothly without resistance. If resistance is met, withdraw and re-insert to prevent tracheal intubation.

  • Once the needle is in the correct position (approximately at the level of the last rib), slowly administer the 13-POHSA solution.

  • Gently remove the gavage needle along the same path of insertion.

  • Return the mouse to its cage and monitor for any immediate adverse effects for at least 15 minutes.

Mandatory Visualizations

Signaling Pathway of 13-POHSA via GPR120

Caption: 13-POHSA activates GPR120, initiating downstream signaling pathways that promote insulin and GLP-1 secretion, increase glucose uptake, and reduce inflammation.

Experimental Workflow for Evaluating 13-POHSA in Diabetic Mice

Caption: A typical experimental workflow for assessing the in vivo efficacy of 13-POHSA in a diet-induced and STZ-treated mouse model of type 2 diabetes.

Application Notes and Protocols for Investigating 13-POHSA as a Potential Activator of GPR40 and GPR120

For Researchers, Scientists, and Drug Development Professionals

Introduction

G-protein coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), and G-protein coupled receptor 120 (GPR120), or FFAR4, are activated by medium to long-chain fatty acids.[1][2] These receptors are implicated in a variety of metabolic and inflammatory processes, making them attractive targets for drug discovery in the context of type 2 diabetes, obesity, and inflammatory diseases.[3][4] 13-hydroxy-9-oxo-10,12-octadecadienoic acid (13-POHSA) is a lipid molecule whose activity on GPR40 and GPR120 is not yet well-characterized. These application notes provide a comprehensive guide for researchers to investigate the potential agonistic activity of 13-POHSA on GPR40 and GPR120. The following protocols for in vitro cell-based assays are designed to determine the potency and signaling mechanisms of 13-POHSA.

Signaling Pathways

Activation of GPR40 and GPR120 by agonist binding primarily initiates a signaling cascade through the Gαq/11 subunit of the heterotrimeric G protein.[4][5] This leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium ([Ca2+]i) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[4][5] Downstream of these events, the extracellular signal-regulated kinase (ERK) pathway can be activated. The following diagram illustrates this canonical signaling pathway.

Figure 1: GPR40/GPR120 Gαq Signaling Pathway.

Quantitative Data Summary

As of the latest literature review, specific quantitative data for 13-POHSA's activity on GPR40 and GPR120 is not available. The following table provides a template for how to present such data once obtained through the experimental protocols outlined below. For comparative purposes, data for known agonists are included.

Compound	Receptor	Assay Type	EC50 (µM)	Reference
13-POHSA	GPR40	Calcium Mobilization	To be determined	-
13-POHSA	GPR120	Calcium Mobilization	To be determined	-
Linoleic Acid	GPR40	Calcium Mobilization	~10	[6]
TUG-891	GPR120	Calcium Mobilization	0.0437	[2]
GW9508	GPR40	IP Accumulation	~0.03	[1]
GW9508	GPR120	IP Accumulation	~0.1	[1]

EC50: Half-maximal effective concentration.

Experimental Protocols

The following are detailed protocols for key experiments to characterize the activity of 13-POHSA on GPR40 and GPR120.

Protocol 1: Intracellular Calcium Mobilization Assay

This assay is a primary functional readout for Gαq-coupled receptor activation.

Objective: To determine the potency (EC50) of 13-POHSA in activating GPR40 and GPR120 by measuring changes in intracellular calcium concentration.

Materials:

• HEK293 or CHO cells stably expressing human GPR40 or GPR120.

• Assay buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Pluronic F-127.

• Probenecid (optional, to prevent dye extrusion).

• 13-POHSA stock solution (in DMSO).

• Positive control agonists (e.g., Linoleic acid for GPR40, TUG-891 for GPR120).

• 96-well or 384-well black, clear-bottom microplates.

• Fluorescence plate reader with automated injection capabilities.

Experimental Workflow:

References

• 1. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of Novel and Selective G-Protein Coupled Receptor 120 (GPR120) Agonists for the Treatment of Type 2 Diabetes Mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activation of GPR40 as a Therapeutic Target for the Treatment of Type 2 Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The G-Protein–Coupled Receptor GPR40 Directly Mediates Long-Chain Fatty Acid–Induced Secretion of Cholecystokinin - PMC [pmc.ncbi.nlm.nih.gov]

Commercial Sources and Application Notes for High-Purity 13-POHSA

For Researchers, Scientists, and Drug Development Professionals

This document provides a guide to commercial sources of high-purity 13-palmitoleoyl-hydroxy stearic acid (13-POHSA), also known as 13-hydroxy-9Z,11E-octadecadienoic acid (13-HODE). It further details its applications in biomedical research, with a focus on macrophage polarization and G protein-coupled receptor (GPCR) signaling, and provides comprehensive protocols for relevant experiments.

Commercial Sources of High-Purity 13-POHSA

A variety of commercial suppliers offer high-purity 13-POHSA, primarily for research purposes. The available forms include different stereoisomers, which can have distinct biological activities. When selecting a supplier, it is crucial to consider the specific isomer and purity required for the intended application.

Supplier	Product Name	CAS Number	Purity	Notes
CD Biosynsis	13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid	29623-28-7	>98%	Provided as a liquid.[1]
Larodan	13(R)-hydroxy-9(Z),11(E)-octadecadienoic acid	10219-69-9	>98%	Supplied as a solid in solution.[2]
Cogershop	13-Hydroxy-9(E),11(E)-octadecadienoic acid	32819-31-1	>98%	Provided as a solid.[3]
Shaanxi Dideu Medichem Co. Ltd.	(9Z,11E,13S)-13-hydroxyoctadeca-9,11-dienoic acid	5204-88-6	Industrial Grade	-
P&S Chemicals	13(R,s)-Hydroxy-9(z),11(e)-octadecadienoic acid	73804-64-5	Not Specified	Racemic mixture.[4]

Biological Applications of 13-POHSA

13-POHSA is a bioactive lipid molecule that plays a significant role in various physiological and pathological processes. It is an oxidized linoleic acid metabolite (OXLAM) and is recognized as a ligand for the G protein-coupled receptor GPR132 (also known as G2A). Its research applications are primarily centered around inflammation, immunology, and cancer biology.

Key Research Applications:

• Macrophage Polarization: 13-POHSA is implicated in directing the polarization of macrophages, a key process in the immune response. Macrophages can adopt different functional phenotypes, broadly classified as pro-inflammatory (M1) and anti-inflammatory (M2). The balance between these phenotypes is crucial in diseases such as atherosclerosis and cancer.

• GPR132/G2A Signaling: As a ligand for GPR132, 13-POHSA is used to study the downstream signaling pathways of this receptor. GPR132 activation has been linked to the regulation of cell cycle, immune cell trafficking, and autoimmune responses.[5][6]

• Cancer Research: The 13-POHSA/GPR132 axis is being investigated for its role in the tumor microenvironment. Studies suggest that GPR132 signaling in tumor-associated macrophages (TAMs) can influence cancer progression and metastasis.[7]

• PPARγ Activation: The 13(S)-HODE enantiomer has been shown to be a ligand for the peroxisome proliferator-activated receptor-γ (PPARγ), a nuclear receptor involved in lipid metabolism and inflammation.[8][9] This interaction suggests a role for 13-POHSA in metabolic diseases.

Signaling Pathways Involving 13-POHSA

13-POHSA primarily exerts its effects through the activation of the G protein-coupled receptor GPR132. This initiates a cascade of intracellular events that can influence cellular function. Furthermore, GPCR signaling is known to intersect with other major signaling networks, such as the Hippo pathway, which regulates organ size and cell proliferation.

Caption: GPR132 Signaling Pathway initiated by 13-POHSA.

The activation of GPR132 by ligands such as 13-POHSA can also influence the Hippo signaling pathway, a critical regulator of tissue growth and tumorigenesis.[10][11][12]

Caption: GPCR-Hippo Signaling Crosstalk.

Experimental Protocols

Protocol 1: Preparation of 13-POHSA for Cell Culture Experiments

Objective: To prepare a stock solution of 13-POHSA and dilute it to working concentrations for treating cultured cells.

Materials:

• High-purity 13-POHSA (e.g., 13(S)-HODE)

• Ethanol (absolute, sterile)

• Dimethyl sulfoxide (DMSO, cell culture grade)

• Phosphate-buffered saline (PBS), sterile

• Cell culture medium appropriate for the cell line

• Vortex mixer

• Sterile microcentrifuge tubes

Procedure:

• Stock Solution Preparation:

  • Prepare a primary stock solution of 13-POHSA at a concentration of 10-100 mg/mL in a suitable solvent like ethanol.[13]

  • Alternatively, dissolve 13-POHSA in DMSO to create a high-concentration stock solution (e.g., 10-50 mM).[14]

  • Aliquot the stock solution into small volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solutions at -80°C for long-term storage.[13]

• Working Solution Preparation:

  • On the day of the experiment, thaw an aliquot of the 13-POHSA stock solution on ice.

  • Prepare an intermediate dilution of the stock solution in sterile PBS or cell culture medium.

  • Further dilute the intermediate solution to the final desired working concentration (e.g., 1-100 µM) in the cell culture medium.[15][16]

  • Ensure the final concentration of the solvent (ethanol or DMSO) in the cell culture medium is non-toxic to the cells (typically <0.1%).

  • Vortex the final working solution gently before adding it to the cell cultures.

  • Always include a vehicle control (medium with the same final concentration of the solvent) in your experiments.

Protocol 2: In Vitro Macrophage Polarization and Treatment with 13-POHSA

Objective: To differentiate monocytes into macrophages and polarize them towards M1 or M2 phenotypes, followed by treatment with 13-POHSA to assess its effect on macrophage function.

Materials:

• Human monocytic cell line (e.g., THP-1) or primary human/mouse monocytes

• RPMI-1640 or DMEM cell culture medium

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Phorbol 12-myristate 13-acetate (PMA) for THP-1 differentiation

• Macrophage Colony-Stimulating Factor (M-CSF) for primary monocyte differentiation

• For M1 polarization: Lipopolysaccharide (LPS) and Interferon-gamma (IFN-γ)

• For M2 polarization: Interleukin-4 (IL-4) and Interleukin-13 (IL-13)[17]

• 13-POHSA working solution

• 6-well or 24-well tissue culture plates

Procedure:

• Macrophage Differentiation (using THP-1 cells):

  • Culture THP-1 monocytes in RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • Seed the THP-1 cells at a density of 0.5-1 x 10^6 cells/mL in culture plates.

  • Induce differentiation into M0 macrophages by adding PMA to a final concentration of 50-100 ng/mL.

  • Incubate for 24-48 hours at 37°C in a 5% CO2 incubator. The cells will become adherent.[18]

  • After incubation, remove the PMA-containing medium, wash the cells gently with sterile PBS, and add fresh complete medium. Rest the cells for 24 hours.

• Macrophage Polarization:

  • To induce M1 polarization, replace the medium with fresh medium containing LPS (10-100 ng/mL) and IFN-γ (20-50 ng/mL).[17][19]

  • To induce M2 polarization, replace the medium with fresh medium containing IL-4 (20 ng/mL) and IL-13 (20 ng/mL).[17]

  • Incubate the cells for 24-48 hours to allow for polarization.

• Treatment with 13-POHSA:

  • After polarization, remove the polarizing media and replace it with fresh medium containing the desired concentration of 13-POHSA or vehicle control.

  • Incubate for the desired treatment period (e.g., 6, 12, 24, or 48 hours) depending on the endpoint being measured.

• Analysis:

  • Following treatment, cells can be harvested for analysis of macrophage polarization markers by flow cytometry or qRT-PCR.

  • The cell culture supernatant can be collected to measure cytokine secretion by ELISA.

Caption: Workflow for Macrophage Polarization and Treatment.

Protocol 3: Analysis of Macrophage Polarization by Flow Cytometry

Objective: To quantify the expression of M1 and M2 surface markers on macrophages following treatment with 13-POHSA.

Materials:

• Polarized and treated macrophages in suspension

• FACS buffer (PBS with 1-2% FBS and 0.02% sodium azide)

• Fc block (e.g., anti-CD16/CD32 antibody)

• Fluorochrome-conjugated antibodies against macrophage markers:

  • Pan-macrophage marker: CD68 or F4/80 (for mouse)

  • M1 markers: CD80, CD86[20][21]

  • M2 markers: CD163, CD206 (Mannose Receptor)[20][21]

• Isotype control antibodies

• Flow cytometer

Procedure:

• Cell Preparation:

  • Harvest the adherent macrophages by gentle scraping or using a cell detachment solution.

  • Transfer the cells to FACS tubes and wash with cold FACS buffer by centrifuging at 300-400 x g for 5 minutes.

  • Resuspend the cell pellet in FACS buffer.

• Fc Receptor Blocking:

  • Incubate the cells with an Fc block reagent for 10-15 minutes at 4°C to prevent non-specific antibody binding.

• Antibody Staining:

  • Prepare a cocktail of the fluorochrome-conjugated antibodies in FACS buffer at pre-determined optimal concentrations.

  • Add the antibody cocktail to the cells and incubate for 30 minutes at 4°C in the dark.

  • Include single-color controls for compensation and isotype controls to determine background fluorescence.

• Washing:

  • After incubation, wash the cells twice with cold FACS buffer to remove unbound antibodies.

• Data Acquisition:

  • Resuspend the final cell pellet in an appropriate volume of FACS buffer.

  • Acquire the data on a flow cytometer. Gate on the macrophage population based on forward and side scatter properties and the expression of a pan-macrophage marker.

  • Analyze the expression of M1 and M2 markers within the gated macrophage population.

Protocol 4: GPR132 Activation Assay (β-Arrestin Recruitment)

Objective: To measure the activation of GPR132 by 13-POHSA using a β-arrestin recruitment assay.

Materials:

• HEK293T cells

• Expression vectors for GPR132 fused to a reporter fragment (e.g., GPR132-LgBit) and β-arrestin2 fused to a complementary reporter fragment (e.g., β-arrestin2-SmBit).[22]

• Cell culture medium (e.g., DMEM) with FBS and antibiotics

• Transfection reagent

• White, clear-bottom 96-well plates

• Luminescence substrate (e.g., Nano-Glo® Live Cell Reagent)

• Luminometer

Procedure:

• Cell Transfection and Seeding:

  • Co-transfect HEK293T cells with the GPR132 and β-arrestin2 expression vectors using a suitable transfection reagent.

  • Seed the transfected cells into a white, clear-bottom 96-well plate at a density of approximately 2 x 10^4 cells per well.[22]

  • Incubate for 24 hours.

• Ligand Treatment:

  • Prepare serial dilutions of 13-POHSA and a known GPR132 agonist (e.g., 9-HODE) as a positive control.

  • Remove the culture medium from the cells and replace it with a CO2-independent medium containing the luminescence substrate.

  • Add the different concentrations of 13-POHSA, positive control, and vehicle control to the wells.

• Signal Detection:

  • Measure the luminescence signal at regular intervals (e.g., every 40 seconds) using a luminometer to obtain kinetic data.[22]

  • Alternatively, an endpoint reading can be taken after a specific incubation time (e.g., 60-90 minutes).

• Data Analysis:

  • The increase in luminescence signal corresponds to the recruitment of β-arrestin to the activated GPR132 receptor.

  • Plot the dose-response curve of luminescence versus ligand concentration.

  • Calculate the EC50 value for 13-POHSA to determine its potency as a GPR132 agonist.[22]

Disclaimer: These protocols are intended for research use only and should be adapted and optimized for specific experimental conditions and cell types. Always follow appropriate safety precautions when handling chemicals and biological materials.

References

• 1. biocompare.com [biocompare.com]
• 2. stemcell.com [stemcell.com]
• 3. researchgate.net [researchgate.net]
• 4. Macrophage Cell Overview | Thermo Fisher Scientific - US [thermofisher.com]
• 5. creative-biolabs.com [creative-biolabs.com]
• 6. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]
• 8. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 10. Regulation of the Hippo-YAP pathway by G-protein coupled receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. GPCR-Hippo Signaling in Cancer | MDPI [mdpi.com]
• 12. Regulation of the Hippo-YAP pathway by G-protein-coupled receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. creative-diagnostics.com [creative-diagnostics.com]
• 20. origene.com [origene.com]
• 21. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 22. Activation of orphan receptor GPR132 induces cell differentiation in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 13-POHSA Treatment in Primary Adipocyte Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-hydroxy-9-octadecenoic acid (13-POHSA) is a hydroxy fatty acid that has emerged as a molecule of interest in metabolic research. As a member of the lipokine family, it is investigated for its potential role in regulating adipocyte function and whole-body energy homeostasis. Adipose tissue is a critical endocrine organ, and its dysfunction is linked to metabolic diseases such as obesity and type 2 diabetes. Understanding how molecules like 13-POHSA influence adipocytes is crucial for developing novel therapeutic strategies.

These application notes provide a comprehensive guide for studying the effects of 13-POHSA in primary adipocyte cultures. The protocols outlined below detail the isolation and culture of primary adipocytes, and subsequent treatment with 13-POHSA to evaluate its impact on key metabolic functions, including glucose uptake, lipolysis, and gene expression. The primary mechanism of action for many long-chain fatty acids and their derivatives in adipocytes involves the activation of G protein-coupled receptor 120 (GPR120), which mediates anti-inflammatory and insulin-sensitizing effects. It is hypothesized that 13-POHSA may exert its effects through a similar signaling cascade.

Experimental Overview & Workflow

The general workflow for investigating 13-POHSA in primary adipocytes involves isolating preadipocytes from adipose tissue, differentiating them into mature adipocytes, treating them with 13-POHSA, and finally, performing functional assays to measure metabolic outcomes.

Caption: General experimental workflow for 13-POHSA treatment.

Signaling Pathway: Hypothesized Mechanism of Action

13-POHSA, as a long-chain hydroxy fatty acid, is hypothesized to activate GPR120, a known receptor for such lipids on adipocytes. This activation can trigger downstream signaling cascades involving Gαq/11 and β-arrestin 2, leading to improved glucose metabolism and reduced inflammation.

Caption: Hypothesized GPR120 signaling pathway for 13-POHSA in adipocytes.

Quantitative Data Summary

The following tables present representative data on the effects of treating primary adipocytes with a GPR120 agonist, which is the expected mechanism for 13-POHSA. This data is illustrative and should be confirmed experimentally for 13-POHSA.

Table 1: Effect of GPR120 Agonist on Insulin-Stimulated Glucose Uptake

Treatment Group	Concentration	Glucose Uptake (pmol/min/mg protein)	Fold Change (vs. Control)
Vehicle Control	-	150 ± 12	1.0
Insulin	100 nM	450 ± 25	3.0
GPR120 Agonist	10 µM	225 ± 18	1.5
Insulin + GPR120 Agonist	100 nM + 10 µM	630 ± 35	4.2

Table 2: Effect of GPR120 Agonist on Isoproterenol-Stimulated Lipolysis

Treatment Group	Concentration	Glycerol Release (nmol/hr/mg protein)	% Inhibition of Stimulated Lipolysis
Basal (Vehicle)	-	25 ± 4	-
Isoproterenol (Stimulated)	1 µM	250 ± 20	0%
Isoproterenol + GPR120 Agonist	1 µM + 1 µM	175 ± 15	30%
Isoproterenol + GPR120 Agonist	1 µM + 10 µM	125 ± 11	50%

Table 3: Effect of GPR120 Agonist on Inflammatory Gene Expression in Adipocytes

Gene	Treatment Group	Concentration	Relative mRNA Expression (Fold Change vs. Control)
TNF-α	Vehicle Control	-	1.00
LPS (Inflammatory Stimulus)	100 ng/mL	8.5 ± 0.9
LPS + GPR120 Agonist	100 ng/mL + 10 µM	3.2 ± 0.4
IL-6	Vehicle Control	-	1.00
LPS (Inflammatory Stimulus)	100 ng/mL	12.1 ± 1.5
LPS + GPR120 Agonist	100 ng/mL + 10 µM	4.5 ± 0.6

Detailed Experimental Protocols

Protocol 1: Isolation and Culture of Primary Murine Preadipocytes

This protocol describes the isolation of preadipocytes from the stromal vascular fraction (SVF) of murine white adipose tissue (WAT).[1][2]

Materials:

• Digestion Media: DMEM, 1% BSA, 1 mg/mL Type II Collagenase.

• Culture Media: DMEM/F12, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.

• Differentiation Media (DMI): Culture Media supplemented with 0.5 mM IBMX, 1 µM Dexamethasone, and 5 µg/mL Insulin.

• Maintenance Media: Culture Media supplemented with 5 µg/mL Insulin.

• Sterile PBS, HBSS, and 50 mL/15 mL conical tubes.

• 100 µm and 40 µm cell strainers.

Procedure:

• Tissue Harvest: Euthanize mice and dissect epididymal or inguinal white adipose tissue depots under sterile conditions. Place tissue in a petri dish containing sterile HBSS.

• Mincing: Finely mince the adipose tissue using sterile scissors in a 6-well plate containing 1 mL of Digestion Media.

• Digestion: Transfer the minced tissue and media to a 50 mL conical tube. Add 3 mL of additional Digestion Media per gram of tissue. Incubate at 37°C for 30-45 minutes with vigorous shaking (120 rpm).

• Inactivation: Stop the digestion by adding an equal volume of Culture Media to the tube to inactivate the collagenase.

• Filtration & Centrifugation: Filter the cell slurry through a 100 µm cell strainer into a new 50 mL tube. Centrifuge at 700 x g for 10 minutes. The mature adipocytes will form a floating layer at the top, and the SVF will be in the pellet.

• SVF Isolation: Carefully aspirate the top lipid layer and the supernatant. Resuspend the SVF pellet in 10 mL of Culture Media.

• Plating: Filter the resuspended SVF through a 40 µm cell strainer. Count the cells and plate them in T-75 flasks or multi-well plates with Culture Media. Culture at 37°C, 5% CO₂.

• Differentiation: Once cells reach 100% confluency (Day 0), replace the media with Differentiation Media (DMI). After 2 days (Day 2), switch to Maintenance Media. Refresh the Maintenance Media every 2 days. Mature adipocytes with visible lipid droplets should be apparent by Day 7-10.

Protocol 2: 13-POHSA Treatment of Mature Primary Adipocytes

Materials:

• Mature primary adipocytes (from Protocol 1).

• 13-POHSA stock solution (e.g., 10 mM in DMSO or ethanol).

• Serum-free DMEM/F12.

• Vehicle control (DMSO or ethanol).

Procedure:

• Preparation: On the day of the experiment (e.g., Day 10 of differentiation), gently wash the mature adipocytes twice with warm sterile PBS to remove residual media components.

• Starvation: Incubate the cells in serum-free DMEM/F12 for 3-4 hours at 37°C to establish a basal metabolic state.

• Treatment Preparation: Prepare working solutions of 13-POHSA in serum-free media at desired final concentrations (e.g., 0.1, 1, 10, 25 µM). Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed 0.1%. Prepare a vehicle-only control.

• Incubation: Remove the starvation media and add the media containing 13-POHSA or vehicle control to the cells.

• Incubation Time: The incubation time will depend on the downstream assay.

  • Signaling studies (e.g., Western Blot for protein phosphorylation): 15-60 minutes.

  • Metabolic assays (e.g., glucose uptake, lipolysis): 1-4 hours.

  • Gene expression studies (qPCR): 6-24 hours.

• Proceed immediately to the desired functional assay.

Protocol 3: 2-Deoxyglucose Uptake Assay

This assay measures the rate of glucose transport into adipocytes.[3][4]

Materials:

• Krebs-Ringer HEPES (KRH) buffer (pH 7.4) with 0.1% BSA.

• [¹⁴C]-2-Deoxyglucose or a fluorescent glucose analog (e.g., 2-NBDG).

• Insulin (100 nM as a positive control).

• Cytochalasin B (as a non-specific uptake inhibitor).

• Lysis buffer (e.g., 0.1% SDS).

• Scintillation counter or plate reader.

Procedure:

• Treatment: Treat mature adipocytes with 13-POHSA as described in Protocol 2. For the final 30 minutes of treatment, add insulin to the appropriate wells to measure insulin-stimulated glucose uptake.

• Assay Initiation: Wash cells once with warm KRH buffer. Initiate glucose uptake by adding KRH buffer containing [¹⁴C]-2-Deoxyglucose (0.25 µCi/mL) and 0.2 mM unlabeled 2-deoxyglucose.

• Incubation: Incubate for 10 minutes at 37°C. This time should be within the linear range of uptake.

• Termination: Stop the uptake by washing the cells three times with ice-cold PBS.

• Lysis: Lyse the cells with 0.1% SDS solution.

• Measurement: Transfer the lysate to a scintillation vial, add scintillation fluid, and measure radioactivity using a scintillation counter. If using a fluorescent analog, measure fluorescence on a plate reader.

• Normalization: Determine the protein content of a parallel set of wells using a BCA assay to normalize the glucose uptake data (e.g., pmol/min/mg protein).

Protocol 4: Lipolysis Assay (Glycerol Release)

This assay measures the breakdown of triglycerides (lipolysis) by quantifying the amount of glycerol released into the media.[1][4]

Materials:

• Assay Buffer: DMEM (phenol red-free) with 2% fatty acid-free BSA.

• Isoproterenol (a β-adrenergic agonist to stimulate lipolysis, 1 µM).

• Glycerol Colorimetric Assay Kit.

Procedure:

• Treatment: Treat mature adipocytes with 13-POHSA in Assay Buffer as described in Protocol 2. Include a basal (vehicle only) and a stimulated (isoproterenol) control group.

• Incubation: Incubate the cells at 37°C. Collect a 100 µL aliquot of the media from each well at various time points (e.g., 1, 2, and 4 hours).

• Glycerol Measurement: Measure the glycerol concentration in the collected media aliquots using a commercial colorimetric assay kit according to the manufacturer's instructions.

• Normalization: After the final time point, wash the cells with PBS and lyse them to determine the total protein content for data normalization (e.g., nmol glycerol/hr/mg protein).

References

• 1. Isolation and Culturing of Primary Murine Adipocytes from Lean and Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protocol to perform polysome profiling in primary differentiating murine adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A modified protocol to maximize differentiation of human preadipocytes and improve metabolic phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimal Protocol for the Differentiation and Metabolic Analysis of Human Adipose Stromal Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying the Effects of 13-POHSA on Cytokine Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-hydroxy-9-octadecenoic acid (13-POHSA) is an oxidized linoleic acid metabolite that is emerging as a molecule of interest in the study of inflammatory processes. As a member of the hydroxy fatty acid family, it is structurally similar to other signaling lipids known to possess immunomodulatory properties. These application notes provide a comprehensive guide for researchers investigating the effects of 13-POHSA on cytokine expression, with detailed protocols for in vitro studies. The information presented is based on the known activities of closely related compounds, such as 13-oxo-octadecadienoic acid (13-KODE) and 13-hydroxyoctadecadienoic acid (13-HODE), and provides a strong framework for initiating studies on 13-POHSA.

Mechanism of Action

The anti-inflammatory effects of oxidized linoleic acid metabolites are primarily mediated through the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that plays a critical role in the regulation of inflammation and metabolism.[1] Activation of PPARγ by ligands like 13-POHSA is hypothesized to interfere with the activity of pro-inflammatory transcription factors, most notably Nuclear Factor-kappa B (NF-κB).[1][2] This interference, known as transrepression, leads to a downstream reduction in the expression of pro-inflammatory cytokine genes.[1] Additionally, modulation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway may also contribute to the anti-inflammatory effects of these lipids.[2]

Data Presentation: Expected Effects of 13-POHSA on Cytokine Expression

The following tables summarize the expected quantitative effects of 13-POHSA on the production of key pro-inflammatory and anti-inflammatory cytokines in a stimulated in vitro cell culture model (e.g., lipopolysaccharide [LPS]-stimulated murine macrophages). The data is extrapolated from studies on the closely related compound 13-KODE and should be confirmed experimentally for 13-POHSA.[2]

Table 1: Expected Effect of 13-POHSA on Pro-Inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration	TNF-α (pg/mL)	Percent Inhibition (%)	IL-1β (pg/mL)	Percent Inhibition (%)	IL-6 (pg/mL)	Percent Inhibition (%)
Control (untreated)	-	Not Detected	-	Not Detected	-	Not Detected	-
LPS (1 µg/mL)	-	1500 ± 150	0	800 ± 80	0	1200 ± 120	0
LPS + 13-POHSA	10 µM	1050 ± 110	30	600 ± 65	25	900 ± 95	25
LPS + 13-POHSA	50 µM	675 ± 70	55	440 ± 50	45	600 ± 60	50
LPS + 13-POHSA	100 µM	450 ± 50	70	320 ± 40	60	420 ± 45	65

Data is representative of expected outcomes and should be confirmed experimentally.

Table 2: Expected Effect of 13-POHSA on Anti-Inflammatory Cytokine Production in LPS-Stimulated RAW 264.7 Macrophages

Treatment Group	Concentration	IL-10 (pg/mL)	Percent Increase (%)
Control (untreated)	-	Not Detected	-
LPS (1 µg/mL)	-	200 ± 25	0
LPS + 13-POHSA	10 µM	240 ± 30	20
LPS + 13-POHSA	50 µM	300 ± 35	50
LPS + 13-POHSA	100 µM	380 ± 40	90

Data is representative of expected outcomes and should be confirmed experimentally.

Experimental Protocols

Protocol 1: In Vitro Macrophage Culture and Stimulation

This protocol describes the culture of RAW 264.7 murine macrophages and their stimulation with LPS to induce a pro-inflammatory response, followed by treatment with 13-POHSA.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 13-POHSA

• Dimethyl sulfoxide (DMSO)

• Phosphate-Buffered Saline (PBS)

• Cell culture plates (96-well and 6-well)

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Cell Seeding: Seed the cells in 96-well plates (for cytokine analysis) or 6-well plates (for protein or RNA analysis) at a density of 2 x 10^5 cells/well or 1 x 10^6 cells/well, respectively, and allow them to adhere overnight.

• 13-POHSA Preparation: Prepare a stock solution of 13-POHSA in DMSO. Further dilute the stock solution in DMEM to the desired final concentrations. Ensure the final DMSO concentration in the cell culture does not exceed 0.1%.

• Treatment: Pre-treat the cells with varying concentrations of 13-POHSA (e.g., 10, 50, 100 µM) for 1 hour.

• Stimulation: After the pre-treatment, add LPS to a final concentration of 1 µg/mL to all wells except the control group.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO2.

• Sample Collection: After incubation, centrifuge the plates and collect the cell culture supernatants for cytokine analysis. The cell lysates can be used for protein or RNA analysis.

Protocol 2: Quantification of Cytokine Levels by ELISA

This protocol outlines the steps for a sandwich Enzyme-Linked Immunosorbent Assay (ELISA) to measure the concentration of specific cytokines in the collected cell culture supernatants.

Materials:

• ELISA plate (96-well) pre-coated with capture antibody for the cytokine of interest (e.g., TNF-α, IL-1β, IL-6, IL-10)

• Detection antibody (biotinylated)

• Recombinant cytokine standards

• Assay diluent

• Wash buffer

• Streptavidin-HRP conjugate

• TMB substrate

• Stop solution

• Plate reader

Procedure:

• Standard and Sample Preparation: Prepare a standard curve by performing serial dilutions of the recombinant cytokine standard. Dilute the collected cell culture supernatants as required.

• Incubation: Add 100 µL of standards and samples to the appropriate wells of the ELISA plate and incubate for 2 hours at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Detection Antibody: Add 100 µL of the biotinylated detection antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate three times with wash buffer.

• Streptavidin-HRP: Add 100 µL of Streptavidin-HRP conjugate to each well and incubate for 30 minutes at room temperature in the dark.

• Washing: Wash the plate three times with wash buffer.

• Substrate Development: Add 100 µL of TMB substrate to each well and incubate for 15-20 minutes at room temperature in the dark.

• Stopping the Reaction: Add 50 µL of stop solution to each well.

• Data Acquisition: Read the absorbance at 450 nm using a microplate reader.

• Analysis: Calculate the cytokine concentrations in the samples by interpolating from the standard curve.

Protocol 3: PPARγ Ligand Binding Assay (Competitive TR-FRET)

This protocol describes a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay to determine if 13-POHSA can directly bind to the PPARγ ligand-binding domain (LBD).

Materials:

• GST-tagged PPARγ-LBD

• Terbium-labeled anti-GST antibody

• Fluorescently labeled PPARγ ligand (tracer)

• 13-POHSA

• Rosiglitazone (positive control)

• Assay buffer

• 384-well low-volume microplates

• TR-FRET compatible plate reader

Procedure:

• Reagent Preparation: Prepare solutions of GST-tagged PPARγ-LBD, terbium-labeled anti-GST antibody, fluorescent tracer, 13-POHSA (in serial dilutions), and rosiglitazone in assay buffer.

• Assay Setup: In a 384-well plate, add the following to each well:

  • 13-POHSA or rosiglitazone at various concentrations.

  • A pre-mixed solution of the fluorescent tracer and GST-tagged PPARγ-LBD.

  • Terbium-labeled anti-GST antibody.

• Incubation: Incubate the plate at room temperature for 1-4 hours, protected from light.

• Data Acquisition: Read the plate in a TR-FRET plate reader, measuring the emission at the donor (e.g., 490 nm) and acceptor (e.g., 520 nm) wavelengths.

• Analysis: Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission). Plot the ratio against the concentration of 13-POHSA to determine the IC50 value, which represents the concentration of 13-POHSA required to displace 50% of the fluorescent tracer.

Visualization of Pathways and Workflows

Caption: Proposed signaling pathway for the anti-inflammatory effects of 13-POHSA.

Caption: Experimental workflow for assessing 13-POHSA's effect on cytokine production.

Caption: Logical relationship in a competitive TR-FRET PPARγ binding assay.

References

• 1. A Role for PPARγ in the Regulation of Cytokines in Immune Cells and Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing 13-POHSA Concentration for Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 13-POHSA in cell-based assays. This resource offers troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data presentation to facilitate the effective use of this bioactive lipid.

Frequently Asked Questions (FAQs)

Q1: What is 13-POHSA and what is its primary mechanism of action?

A1: 13-POHSA (13-palmitoleoyloxy-octadecanoic acid) is a member of the fatty acid esters of hydroxy fatty acids (FAHFAs) class of endogenous lipids. It has demonstrated potential anti-diabetic and anti-inflammatory effects.[1] Its primary known mechanism of action is the activation of G-protein coupled receptor 120 (GPR120), also known as Free Fatty Acid Receptor 4 (FFAR4).[2]

Q2: Which signaling pathways are activated by 13-POHSA?

A2: Upon binding to GPR120, 13-POHSA can activate two primary signaling pathways:

• Gαq/11 Pathway: This pathway leads to the activation of phospholipase C (PLC), which in turn increases intracellular calcium levels ([Ca2+]i) and activates protein kinase C (PKC). This cascade is associated with metabolic effects such as stimulating the secretion of glucagon-like peptide-1 (GLP-1).[1]

• β-Arrestin-2 Pathway: This pathway is primarily responsible for the anti-inflammatory effects of 13-POHSA. Following receptor activation, β-arrestin-2 is recruited, leading to the inhibition of the TAK1 complex and subsequent downregulation of the NF-κB and JNK signaling pathways.[2][3]

Q3: What are the key applications of 13-POHSA in cell-based assays?

A3: 13-POHSA is primarily used to investigate:

• Anti-inflammatory responses: By measuring the inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6) or NF-κB activation in immune cells like macrophages.

• Metabolic regulation: By assessing the stimulation of GLP-1 secretion from enteroendocrine L-cells or enhancing glucose uptake in adipocytes.

• GPR120 activation: By directly measuring receptor binding or downstream signaling events like calcium mobilization or β-arrestin-2 recruitment.

Q4: What is a recommended starting concentration for 13-POHSA in a cell-based assay?

A4: The optimal concentration of 13-POHSA is highly dependent on the cell type, assay endpoint, and incubation time. Based on data from other GPR120 agonists, a starting concentration range of 1 µM to 50 µM is recommended for initial dose-response experiments. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q5: How should I prepare a 13-POHSA stock solution?

A5: 13-POHSA is a lipid and has poor solubility in aqueous solutions. It is typically supplied in an organic solvent like methyl acetate. For cell-based assays, it is recommended to prepare a high-concentration stock solution in a sterile, cell culture-grade solvent such as dimethyl sulfoxide (DMSO) or ethanol. Ensure the final solvent concentration in your assay does not exceed a level that is toxic to your cells (typically ≤0.5% for DMSO).[4]

Troubleshooting Guides

Issue 1: Low or no observable effect of 13-POHSA.

Possible Cause	Troubleshooting Step
Poor Solubility/Precipitation	Visually inspect the media for any precipitate after adding 13-POHSA. Prepare fresh dilutions from the stock solution. Consider sonicating the diluted solution briefly. Prepare the 13-POHSA solution in media containing fatty acid-free bovine serum albumin (BSA) to improve solubility and bioavailability.[5][6]
Suboptimal Concentration	Perform a dose-response experiment with a wider range of concentrations (e.g., 0.1 µM to 100 µM) to determine the EC50 or IC50.
Insufficient Incubation Time	Conduct a time-course experiment (e.g., 1, 6, 12, 24 hours) to identify the optimal incubation period for the desired effect.
Cell Line Unresponsive	Confirm that your cell line expresses GPR120 at a sufficient level using techniques like qPCR or Western blot.
Compound Degradation	Store the 13-POHSA stock solution at -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles. Protect from light.

Issue 2: High cytotoxicity or off-target effects observed.

Possible Cause	Troubleshooting Step
High Concentration of 13-POHSA	Perform a cytotoxicity assay (e.g., MTT, LDH, or CellTiter-Glo®) to determine the non-toxic concentration range for your specific cell line. Lower the concentration of 13-POHSA used in your functional assays.
Solvent Toxicity	Ensure the final concentration of the solvent (e.g., DMSO, ethanol) in the cell culture medium is below the toxic threshold for your cells (typically <0.5%).[4] Run a solvent control to assess its effect on cell viability and the assay readout.
Lipotoxicity	High concentrations of fatty acids can be toxic to cells. Reduce the concentration and/or the incubation time. Ensure adequate BSA is present in the media to buffer the free fatty acid concentration.[5][6]
Assay Interference	Run a cell-free control (13-POHSA in media with assay reagents but no cells) to check for direct interference with the assay chemistry.[4]

Issue 3: High variability between replicate wells.

Possible Cause	Troubleshooting Step
Uneven Cell Seeding	Ensure a homogenous cell suspension before seeding. Use a calibrated multichannel pipette and be consistent with your pipetting technique.
Inaccurate Compound Dilution	Prepare serial dilutions carefully using calibrated pipettes. Mix each dilution thoroughly before proceeding to the next.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media to create a humidity barrier.
Incomplete Solubilization	Ensure the 13-POHSA is fully dissolved in the stock solvent and that the working solution is homogenous before adding to the cells.

Quantitative Data Summary

Table 1: Potency of GPR120 Agonists in Various Cell-Based Assays

Compound	Assay Type	Cell Line	Species	EC50 / IC50	Reference
13-POHSA (estimated)	Anti-inflammatory, GLP-1 Secretion	Various	Human/Mouse	1 - 50 µM (starting range)	N/A
TUG-891	Calcium Flux	CHO cells	Human	43.7 nM	[7]
TUG-891	β-Arrestin-2 Recruitment	HEK293T cells	Human	~10 nM	[8]
TUG-891	GLP-1 Secretion	STC-1 cells	Mouse	Potent stimulation	[9]
α-Linolenic Acid (ALA)	GLP-1 Secretion	STC-1 cells	Mouse	Potent stimulation	[1]

Note: The optimal concentration for 13-POHSA should be empirically determined for each specific cell line and assay.

Table 2: Recommended Starting Concentrations for Cytotoxicity Testing of 13-POHSA

Cell Type	Recommended Concentration Range	Incubation Time
Macrophages (e.g., RAW 264.7, THP-1)	1 µM - 100 µM	24 - 48 hours
Enteroendocrine L-cells (e.g., NCI-H716, GLUTag)	1 µM - 100 µM	24 - 48 hours
Adipocytes (e.g., 3T3-L1)	1 µM - 100 µM	24 - 72 hours

Experimental Protocols

Protocol 1: Determination of Optimal 13-POHSA Concentration for Anti-Inflammatory Activity in Macrophages

This protocol outlines a method to assess the ability of 13-POHSA to inhibit lipopolysaccharide (LPS)-induced TNF-α production in RAW 264.7 macrophage cells.

Materials:

• RAW 264.7 cells

• DMEM with 10% FBS and 1% Penicillin-Streptomycin

• 13-POHSA

• DMSO (cell culture grade)

• Fatty acid-free BSA

• LPS (from E. coli O111:B4)

• TNF-α ELISA kit

• 96-well cell culture plates

Methodology:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Preparation of 13-POHSA Working Solutions:

  • Prepare a 10 mM stock solution of 13-POHSA in DMSO.

  • Prepare a 2% (w/v) fatty acid-free BSA solution in serum-free DMEM.

  • Prepare serial dilutions of 13-POHSA in the BSA-containing DMEM to achieve final concentrations ranging from 0.1 µM to 100 µM. The final DMSO concentration should be ≤0.1%.

• Cell Treatment:

  • Remove the old medium from the cells.

  • Add 100 µL of the 13-POHSA working solutions to the respective wells. Include a vehicle control (DMEM with BSA and DMSO).

  • Pre-incubate the cells with 13-POHSA for 1 hour at 37°C.

• LPS Stimulation:

  • Add 10 µL of LPS solution to each well to a final concentration of 100 ng/mL (except for the negative control wells).

  • Incubate the plate for 6-24 hours at 37°C.

• Quantification of TNF-α:

  • Collect the cell culture supernatants.

  • Measure the concentration of TNF-α in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage inhibition of TNF-α production for each 13-POHSA concentration compared to the LPS-only control.

  • Plot the percentage inhibition against the log of the 13-POHSA concentration to determine the IC50 value.

Protocol 2: GLP-1 Secretion Assay in Enteroendocrine L-Cells

This protocol describes a method to measure 13-POHSA-stimulated GLP-1 secretion from NCI-H716 cells.

Materials:

• NCI-H716 cells

• RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin

• Matrigel-coated 24-well plates

• 13-POHSA

• DMSO (cell culture grade)

• Fatty acid-free BSA

• DPP-IV inhibitor

• GLP-1 (active) ELISA kit

Methodology:

• Cell Seeding: Seed NCI-H716 cells on Matrigel-coated 24-well plates and culture until they form a confluent monolayer.

• Preparation of 13-POHSA Working Solutions: Prepare as described in Protocol 1, using serum-free RPMI-1640 as the base medium.

• GLP-1 Secretion Assay:

  • Wash the cells twice with a basal salt solution (e.g., KRB buffer).

  • Pre-incubate the cells in the basal salt solution containing a DPP-IV inhibitor for 30 minutes at 37°C.

  • Aspirate the pre-incubation buffer and add 500 µL of the 13-POHSA working solutions (with DPP-IV inhibitor) to the respective wells. Include a vehicle control.

  • Incubate for 2 hours at 37°C.

• Sample Collection and Analysis:

  • Collect the supernatants and centrifuge to remove any cell debris.

  • Measure the concentration of active GLP-1 in the supernatants using a commercial ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Plot the GLP-1 concentration against the 13-POHSA concentration.

  • Determine the EC50 value for 13-POHSA-stimulated GLP-1 secretion.

Protocol 3: Cytotoxicity Assay

This protocol provides a general method for assessing the cytotoxicity of 13-POHSA using a commercially available ATP-based assay (e.g., CellTiter-Glo®).

Materials:

• Target cell line (e.g., RAW 264.7, NCI-H716)

• Appropriate cell culture medium

• 13-POHSA

• DMSO (cell culture grade)

• Fatty acid-free BSA

• ATP-based cell viability assay kit

• Opaque-walled 96-well plates

Methodology:

• Cell Seeding: Seed cells in an opaque-walled 96-well plate at an appropriate density and allow them to adhere overnight.

• Preparation of 13-POHSA Working Solutions: Prepare serial dilutions of 13-POHSA in the appropriate cell culture medium (containing BSA) to cover a broad concentration range (e.g., 1 µM to 200 µM).

• Cell Treatment:

  • Remove the old medium.

  • Add 100 µL of the 13-POHSA working solutions to the wells. Include a vehicle control and a positive control for cytotoxicity (e.g., a known cytotoxic agent).

  • Incubate for the desired time period (e.g., 24, 48, or 72 hours).

• Cell Viability Measurement:

  • Equilibrate the plate to room temperature.

  • Add the ATP-based assay reagent to each well according to the manufacturer's instructions.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Normalize the luminescence readings to the vehicle control to calculate the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the 13-POHSA concentration to determine the CC50 (50% cytotoxic concentration).

Visualizations

Caption: GPR120 signaling pathways activated by 13-POHSA.

Caption: General experimental workflow for 13-POHSA cell-based assays.

References

• 1. Potential roles of GPR120 and its agonists in the management of diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cell Culture Models of Fatty Acid Overload: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. The Pharmacology of TUG-891, a Potent and Selective Agonist of the Free Fatty Acid Receptor 4 (FFA4/GPR120), Demonstrates Both Potential Opportunity and Possible Challenges to Therapeutic Agonism - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: 13-POHSA Experimental Solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 13-palmitoleoyl-hydroxy stearic acid (13-POHSA). The information is designed to address common challenges related to the stability of 13-POHSA in experimental solutions.

Frequently Asked Questions (FAQs)

Q1: What is 13-POHSA and what are its primary biological activities?

13-POHSA is a member of a class of endogenous lipids known as fatty acid esters of hydroxy fatty acids (FAHFAs).[1][2] These lipids have garnered significant interest for their potential therapeutic effects. 13-POHSA is specifically being investigated for its roles in metabolic regulation and inflammation.[1][2] Pre-clinical studies suggest that FAHFAs, including 13-POHSA, may have anti-diabetic and anti-inflammatory properties.[1]

Q2: What are the main stability concerns when working with 13-POHSA in solutions?

Like other polyunsaturated lipids, 13-POHSA is susceptible to degradation, which can impact experimental reproducibility and accuracy. The primary stability concerns are:

• Oxidation: The polyunsaturated fatty acid components of 13-POHSA are prone to oxidation, which can be triggered by exposure to air (oxygen), light, and heat.[3][4][5][6] The presence of metal ions can also catalyze oxidation.[7]

• Hydrolysis: In aqueous solutions, the ester bond in 13-POHSA can be hydrolyzed, leading to the separation of the fatty acid and the hydroxy fatty acid. This process can be influenced by pH and the presence of enzymes in biological samples.[5]

Q3: How should I store my 13-POHSA stock solutions?

For long-term stability, 13-POHSA, which is often supplied in an organic solvent like methyl acetate, should be stored at -20°C.[1] At this temperature, it is reported to be stable for at least two years.[1] To minimize degradation, it is advisable to aliquot the stock solution into smaller, single-use vials to avoid repeated freeze-thaw cycles and minimize exposure to air and moisture.

Troubleshooting Guides

Issue 1: Preparing 13-POHSA for In Vitro Cell Culture Experiments

Problem: Difficulty dissolving 13-POHSA in aqueous cell culture media, leading to precipitation or low bioavailability.

Cause: 13-POHSA is a lipid and has poor solubility in aqueous solutions. Direct addition to media will likely result in the formation of micelles or precipitation.

Solution:

A common and effective method is to complex 13-POHSA with bovine serum albumin (BSA). BSA acts as a carrier protein, improving the solubility and delivery of fatty acids to cells in culture.[8]

Detailed Protocol: Preparation of 13-POHSA-BSA Complex

• Prepare a concentrated stock of 13-POHSA: Dissolve the 13-POHSA in an organic solvent such as ethanol or DMSO. A typical stock concentration might be 10-20 mM.

• Prepare a fatty acid-free BSA solution: Dissolve fatty acid-free BSA in sterile phosphate-buffered saline (PBS) or cell culture medium to a concentration of 10% (w/v). Gently agitate to dissolve without causing excessive foaming.[9] Sterile filter the BSA solution through a 0.22 µm filter.

• Complex 13-POHSA with BSA:

  • Warm the BSA solution to 37°C.

  • Slowly add the 13-POHSA stock solution to the BSA solution while gently vortexing. The final molar ratio of 13-POHSA to BSA is critical and should be optimized, but a starting point is often between 3:1 and 6:1.

  • Incubate the mixture at 37°C for at least 30 minutes to allow for complex formation.

• Prepare working solutions: The 13-POHSA-BSA complex can now be diluted to the desired final concentration in your cell culture medium. Remember to include a vehicle control in your experiments (BSA solution with the equivalent amount of ethanol or DMSO used for the 13-POHSA stock).

dot

Caption: Workflow for preparing 13-POHSA solutions for in vitro experiments.

Issue 2: Inconsistent Results in Anti-Inflammatory Assays

Problem: High variability or lack of expected anti-inflammatory effects of 13-POHSA in cell-based assays (e.g., reduction of LPS-induced cytokine production).

Cause: This could be due to the degradation of 13-POHSA in the experimental solution, leading to a lower effective concentration of the active compound.

Troubleshooting Steps:

• Minimize Exposure to Air and Light: Prepare 13-POHSA solutions fresh for each experiment. Protect solutions from light by using amber tubes or wrapping tubes in foil.

• Use Antioxidants: Consider adding a low concentration of an antioxidant, such as butylated hydroxytoluene (BHT) or a tocopherol, to the stock solution, but be sure to include an appropriate vehicle control with the antioxidant alone to rule out any independent effects.

• Control for pH: Ensure the pH of your final culture medium is stable, as significant deviations can accelerate hydrolysis.

• Verify 13-POHSA Integrity: If possible, use analytical methods like LC-MS to confirm the concentration and integrity of 13-POHSA in your stock and working solutions.[4][10][11]

dot

Caption: Logical steps for troubleshooting inconsistent in vitro results.

Issue 3: Formulating 13-POHSA for In Vivo Administration

Problem: Poor solubility, stability, or adverse reactions when administering 13-POHSA to animal models.

Cause: The choice of vehicle for in vivo administration is critical and must ensure that 13-POHSA remains in solution or a stable suspension, is non-toxic, and allows for accurate dosing.[12]

Solution:

The selection of a vehicle will depend on the route of administration (e.g., oral gavage, intravenous, intraperitoneal).

Recommended Vehicle Components for Oral Gavage:

• Suspending Agents: For suspensions, aqueous vehicles containing suspending agents like carboxymethylcellulose (CMC) or methylcellulose are commonly used.[13]

• Solubilizing Agents: Co-solvents such as polyethylene glycol (PEG) 400 or propylene glycol can be used to improve solubility.[14]

• Surfactants: Surfactants like Tween 80 (polysorbate 80) can help to maintain a homogenous suspension.[13]

Example Vehicle Formulation for Oral Gavage:

A common vehicle for oral administration of lipophilic compounds is 0.5% (w/v) CMC with 0.1% (v/v) Tween 80 in sterile water.[13]

Protocol for Formulation:

• Prepare the vehicle by first dissolving the Tween 80 in water, followed by the slow addition of CMC with continuous stirring until a homogenous suspension is formed.

• Dissolve 13-POHSA in a minimal amount of an appropriate organic solvent (e.g., ethanol).

• Slowly add the 13-POHSA solution to the vehicle while vortexing or sonicating to create a fine, homogenous suspension.

• Prepare the formulation fresh daily and keep it under gentle agitation to ensure uniform dosing.

• The pH of the final formulation should be checked and maintained within a physiologically tolerable range (typically pH 5-9).[1]

Data Summaries

Table 1: Solubility of 13-POHSA

Solvent	Concentration	Reference
Dimethylformamide (DMF)	20 mg/mL	[1]
Dimethyl sulfoxide (DMSO)	15 mg/mL	[1]
Ethanol	20 mg/mL	[1]
Ethanol:PBS (pH 7.2) (1:1)	0.5 mg/mL	[1]

Table 2: Recommended Starting Concentrations for In Vitro Anti-Inflammatory Assays

Cell Type	Assay	Concentration Range	Reference
RAW 264.7 Macrophages	Inhibition of LPS-induced IL-1β and IL-6 expression	2 - 10 µM	[15][16]

Key Signaling Pathways

13-POHSA and other FAHFAs are known to exert their anti-inflammatory effects through the activation of G protein-coupled receptor 120 (GPR120).[2][17] Activation of GPR120 can inhibit pro-inflammatory signaling cascades, notably the NF-κB pathway, which is a central regulator of inflammation.[2][18]

dot

Caption: Proposed anti-inflammatory signaling pathway of 13-POHSA via GPR120.

References

• 1. gadconsulting.com [gadconsulting.com]
• 2. GPR120: a critical role in adipogenesis, inflammation, and energy metabolism in adipose tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Degradation of a mixture of 13 polycyclic aromatic hydrocarbons by commercial effective microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Faster Protocol for Endogenous FAHFA Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Regulation of the NF-κB signaling pathway and IL-13 in asthmatic rats by aerosol inhalation of the combined active constituents of Punica granatum juice and peel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent applications of mass spectrometry in the analysis of transformation products of emerging contaminants in PM2.5 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The lipid sensor GPR120 promotes brown fat activation and FGF21 release from adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. phb1.com [phb1.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Analytical Methods for the Determination of Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) in Biological Samples, Plants and Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Determination of Major Endogenous FAHFAs in Healthy Human Circulation: The Correlations with Several Circulating Cardiovascular-Related Biomarkers and Anti-Inflammatory Effects on RAW 264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in 13-POHSA studies

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 13-POHSA (13-Palmitoleoyl-oxy-octadecanoic acid). This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues and inconsistencies that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is 13-POHSA and what are its primary biological activities?

A1: 13-POHSA is a member of a class of endogenous lipids called fatty acid esters of hydroxy fatty acids (FAHFAs).[1][2] It is structurally composed of palmitoleic acid esterified to 13-hydroxy stearic acid. The primary biological activities of 13-POHSA and other FAHFAs include anti-diabetic and anti-inflammatory effects.[3][4] They have been shown to improve glucose tolerance, stimulate insulin secretion, and reduce inflammation.[3][4]

Q2: What are the key signaling pathways activated by 13-POHSA?

A2: 13-POHSA and other FAHFAs are known to signal through G-protein coupled receptors (GPCRs), particularly GPR120 (also known as Free Fatty Acid Receptor 4, FFAR4).[4] Activation of GPR120 can lead to downstream signaling cascades that influence insulin sensitivity and inflammatory responses.

Q3: I am observing high variability in my 13-POHSA quantification results. What are the potential sources of this inconsistency?

A3: Inconsistent quantification of 13-POHSA, especially when using LC-MS/MS, can arise from several factors:

• Sample Collection and Storage: Improper handling of biological samples can lead to degradation of lipids. It is crucial to minimize freeze-thaw cycles and store samples at -80°C.

• Lipid Extraction: The efficiency of the lipid extraction process is critical. The choice of solvent system and extraction method can significantly impact the recovery of 13-POHSA.

• Isomer Separation: FAHFA families consist of multiple isomers. Inadequate chromatographic separation can lead to co-elution and inaccurate quantification.

• Matrix Effects: Components in the biological matrix can interfere with the ionization of 13-POHSA in the mass spectrometer, leading to ion suppression or enhancement.

• Internal Standard Selection: The use of an appropriate internal standard is essential for accurate quantification to correct for variability in sample preparation and instrument response.

Q4: My in vitro experiments with 13-POHSA are showing inconsistent effects on insulin secretion. What should I check?

A4: Variability in glucose-stimulated insulin secretion (GSIS) assays can be due to:

• Islet Quality: The health and viability of the pancreatic islets are paramount. Ensure proper isolation and culture conditions.

• 13-POHSA Preparation: 13-POHSA is a lipid and may require a specific solvent (like DMSO or ethanol) for solubilization before being added to aqueous culture media. Ensure the final solvent concentration is low and consistent across experiments, and does not affect cell viability.

• Assay Conditions: Factors such as glucose concentrations, incubation times, and the composition of the assay buffer can all influence the outcome. Consistency in these parameters is key.

• Cell Line/Islet Passage Number: If using a cell line, be mindful of the passage number as cellular responses can change over time.

Q5: I am not observing the expected anti-inflammatory effects of 13-POHSA in my macrophage assays. What could be the issue?

A5: When assessing the anti-inflammatory properties of 13-POHSA, consider the following:

• Macrophage Polarization State: The pro-inflammatory stimulus used (e.g., LPS) and its concentration can significantly impact the cellular response. Ensure a consistent and appropriate level of macrophage activation.

• Cytokine Measurement: The choice of assay for measuring cytokines (e.g., ELISA, multiplex bead array) and the timing of measurement are important.

• 13-POHSA Concentration and Incubation Time: The dose-response and time-course of 13-POHSA's effects should be carefully determined for your specific experimental system.

Troubleshooting Guides

Inconsistent LC-MS/MS Quantification of 13-POHSA

Problem	Potential Cause	Recommended Solution
Low Signal or No Peak Detected	Inefficient extraction of 13-POHSA.	Optimize the lipid extraction protocol. A common method is a modified Bligh-Dyer extraction using chloroform, methanol, and a saline solution. Ensure proper phase separation.
Degradation of 13-POHSA during sample preparation.	Keep samples on ice throughout the extraction process. Use antioxidants like BHT to prevent oxidation.
Suboptimal mass spectrometry parameters.	Optimize MS parameters, including ionization source settings, collision energy, and MRM transitions for 13-POHSA and the internal standard.
High Variability Between Replicates	Inconsistent sample handling and extraction.	Standardize all sample preparation steps. Ensure accurate and consistent pipetting of all reagents and solvents.
Matrix effects varying between samples.	Use a stable isotope-labeled internal standard for 13-POHSA to normalize for variations in matrix effects. Perform a matrix effect evaluation during method development.
Contamination from labware or solvents.	Use high-purity solvents and pre-cleaned glassware or polypropylene tubes to minimize background contamination.
Poor Peak Shape or Resolution	Inadequate chromatographic separation.	Optimize the LC gradient, flow rate, and column temperature. A C18 reversed-phase column is commonly used for FAHFA analysis.
Co-elution with isomeric compounds.	Use a high-resolution mass spectrometer or optimize the chromatography to separate different FAHFA isomers.

Inconsistent Results in Glucose-Stimulated Insulin Secretion (GSIS) Assays

Problem	Potential Cause	Recommended Solution
High Basal Insulin Secretion	Islets are stressed or dying.	Ensure gentle handling during islet isolation and culture. Allow islets to recover overnight after isolation before performing the assay.
Contamination of culture media.	Use sterile techniques and high-quality reagents.
Low or No Response to Glucose	Islet dysfunction.	Verify the viability and function of your islets with a positive control (e.g., a known secretagogue).
Incorrect glucose concentrations.	Prepare fresh glucose solutions and verify their concentrations.
Inconsistent Response to 13-POHSA	Poor solubility of 13-POHSA.	Prepare a stock solution of 13-POHSA in a suitable solvent (e.g., DMSO) and ensure it is fully dissolved before diluting into the assay buffer. Include a vehicle control in your experiment.
Inconsistent treatment time.	Standardize the pre-incubation and incubation times with 13-POHSA.
Cellular toxicity at high concentrations.	Perform a dose-response curve to determine the optimal, non-toxic concentration of 13-POHSA.

Experimental Protocols

Quantification of 13-POHSA in Biological Samples by LC-MS/MS

This protocol is a generalized procedure based on established methods for FAHFA analysis.

a. Lipid Extraction (from Serum/Plasma):

• To 100 µL of serum or plasma, add 400 µL of ice-cold methanol containing a known amount of a suitable internal standard (e.g., a stable isotope-labeled FAHFA).

• Vortex for 30 seconds.

• Add 800 µL of ice-cold chloroform and vortex for 1 minute.

• Add 200 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase into a clean tube.

• Dry the organic phase under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent (e.g., 100 µL of methanol) for LC-MS/MS analysis.

b. LC-MS/MS Analysis:

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid or 5 mM ammonium acetate.

• Mobile Phase B: Acetonitrile/Isopropanol (90:10, v/v) with 0.1% formic acid or 5 mM ammonium acetate.

• Gradient: A suitable gradient from ~30% B to 100% B over 10-15 minutes.

• MS System: A triple quadrupole mass spectrometer operated in negative electrospray ionization (ESI) mode.

• MRM Transitions: Monitor for the specific precursor-to-product ion transitions for 13-POHSA and the internal standard.

In Vitro Glucose-Stimulated Insulin Secretion (GSIS) Assay

This protocol is a general guideline for assessing the effect of 13-POHSA on insulin secretion from pancreatic islets.

• Islet Preparation: Isolate pancreatic islets from mice or rats using standard collagenase digestion methods. Culture the islets overnight in RPMI-1640 medium supplemented with 10% FBS and 1% penicillin-streptomycin.

• Pre-incubation: Hand-pick islets of similar size and place them in a 24-well plate (10-15 islets per well). Wash the islets with Krebs-Ringer Bicarbonate (KRB) buffer containing low glucose (e.g., 2.8 mM) and pre-incubate for 1-2 hours at 37°C.

• Treatment: Remove the pre-incubation buffer and add fresh KRB buffer containing low glucose (2.8 mM) with either vehicle (e.g., DMSO) or different concentrations of 13-POHSA. Incubate for 1 hour at 37°C.

• Low Glucose Stimulation: Collect the supernatant from each well to measure basal insulin secretion.

• High Glucose Stimulation: Add KRB buffer containing high glucose (e.g., 16.7 mM) with the same vehicle or 13-POHSA concentrations as in the treatment step. Incubate for 1 hour at 37°C.

• Supernatant Collection: Collect the supernatant to measure glucose-stimulated insulin secretion.

• Insulin Measurement: Quantify the insulin concentration in the collected supernatants using an insulin ELISA kit according to the manufacturer's instructions.

Visualizations

Caption: GPR120 signaling pathway activated by 13-POHSA.

Caption: A logical workflow for troubleshooting inconsistent results.

References

• 1. A LC-MS-based workflow for measurement of branched fatty acid esters of hydroxy fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A LC-MS–based workflow for measurement of branched fatty acid esters of hydroxy fatty acids | Springer Nature Experiments [experiments.springernature.com]
• 3. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of 13-POHSA

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 13-hydroxy-9,11-octadecadienoic acid (13-POHSA), also commonly known as 13-hydroxyoctadecadienoic acid (13-HODE), to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 13-POHSA degradation during storage?

A1: The primary cause of 13-POHSA degradation is lipid peroxidation.[1] As a polyunsaturated fatty acid derivative, 13-POHSA is susceptible to oxidation, a process initiated by reactive oxygen species (ROS) that leads to a chain reaction of free radical damage.[1][2] This can alter the molecular structure of 13-POHSA and compromise its biological activity.

Q2: What are the recommended storage conditions for 13-POHSA?

A2: To minimize degradation, 13-POHSA should be stored under specific conditions, as recommended by major suppliers. The optimal storage conditions depend on whether the product is in solid form or dissolved in a solvent.

Q3: How should I handle 13-POHSA to minimize degradation?

A3: To prevent degradation, it is crucial to minimize exposure to air (oxygen), light, and moisture. For 13-POHSA solutions, it is recommended to overlay the solution with an inert gas like argon or nitrogen before sealing the vial.[3][4] Use glass vials with Teflon-lined caps to prevent leaching of impurities from plastic containers.[3][5] When working with the compound, it is best to allow the vial to warm to room temperature before opening to avoid condensation, which can introduce water and accelerate hydrolysis.

Q4: What are the potential degradation products of 13-POHSA?

A4: Degradation of 13-POHSA primarily occurs through oxidation. The initial hydroperoxide, 13-hydroperoxyoctadecadienoic acid (13-HPODE), is reduced to 13-POHSA.[6] Further oxidation or enzymatic processes can lead to the formation of various degradation products.[6][7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of biological activity in my experiment.	Degradation of 13-POHSA due to improper storage or handling.	1. Review your storage conditions against the recommended guidelines in the table above.2. Perform a stability analysis of your 13-POHSA stock to determine its purity.3. If degradation is confirmed, purchase a fresh batch of 13-POHSA and adhere strictly to the recommended storage and handling procedures.
Inconsistent experimental results.	Partial degradation of 13-POHSA, leading to variable concentrations of the active compound.	1. Aliquot your 13-POHSA stock solution into single-use vials to avoid repeated freeze-thaw cycles and exposure to air.2. Before each experiment, briefly centrifuge the vial to ensure any condensed solvent is collected at the bottom.3. Consider quantifying the concentration of your 13-POHSA solution periodically using a stability-indicating method.
Appearance of unknown peaks in my analytical chromatogram.	Formation of degradation products.	1. Characterize the unknown peaks using mass spectrometry to identify potential degradation products such as 13-oxoODE or chain-shortened hydroxy fatty acids.2. Compare the degradation profile with published literature on 13-POHSA metabolism and degradation.[6][8]

Quantitative Data Summary

Table 1: Recommended Storage Conditions for 13-POHSA (13-HODE)

Form	Temperature	Solvent	Duration	Atmosphere	Container	Source
Solution	-20°C	Ethanol, Methanol, Acetonitrile	≥ 2 years	Inert gas (Argon or Nitrogen)	Glass vial with Teflon-lined cap	[3][4][9]
Powder (Unsaturated Lipid)	≤ -70°C	N/A	Long-term	Inert gas (Argon or Nitrogen)	Glass vial with Teflon-lined cap	[10]

Table 2: Major Degradation Products of 13-POHSA

Degradation Product	Abbreviation	Formation Pathway	Analytical Identification	Source
13-oxo-octadecadienoic acid	13-oxoODE	Oxidation of the hydroxyl group	Mass Spectrometry (MS)	[7]
11-hydroxyhexadecadienoic acid	11-OH-16:2	Peroxisomal β-oxidation (chain shortening)	Gas Chromatography-Mass Spectrometry (GC-MS)	[8]
9-hydroxytetradecadienoic acid	9-OH-14:2	Peroxisomal β-oxidation (chain shortening)	Gas Chromatography-Mass Spectrometry (GC-MS)	[8]
7-hydroxydodecadienoic acid	7-OH-12:2	Peroxisomal β-oxidation (chain shortening)	Gas Chromatography-Mass Spectrometry (GC-MS)	[8]

Experimental Protocols

Protocol: Stability-Indicating Assay for 13-POHSA using LC-MS/MS

This protocol outlines a method to assess the stability of a 13-POHSA sample by quantifying the parent compound and monitoring for the appearance of degradation products over time.

1. Sample Preparation:

• Prepare a stock solution of 13-POHSA in an appropriate solvent (e.g., ethanol or acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into several glass vials with Teflon-lined caps.

• Store the aliquots under the desired storage conditions (e.g., -20°C, 4°C, room temperature, exposed to light).

2. Time-Point Analysis:

• At specified time points (e.g., 0, 1, 2, 4, 8, and 12 weeks), remove one aliquot from each storage condition.

• Prepare the sample for analysis by diluting it to a suitable concentration for LC-MS/MS analysis (e.g., in the ng/mL range).

• Spike the sample with a known concentration of an internal standard (e.g., 13(S)-HODE-d4) to correct for analytical variability.[6]

3. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A reverse-phase C18 column is suitable for separating 13-POHSA and its more polar degradation products.

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray ionization (ESI) in negative ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and specific quantification.

    • Monitor the transition for 13-POHSA (e.g., m/z 295.2 -> 195.1).[2]

    • Monitor the transition for the internal standard (e.g., 13(S)-HODE-d4, m/z 299.2 -> 198.1).[6]

    • Scan for potential degradation products, such as 13-oxoODE (m/z 293.2).

4. Data Analysis:

• Quantify the concentration of 13-POHSA at each time point by comparing its peak area to that of the internal standard.

• Calculate the percentage of 13-POHSA remaining at each time point relative to the initial concentration (time 0).

• Monitor the appearance and relative abundance of any degradation product peaks.

Visualizations

Caption: Degradation pathway of 13-POHSA.

Caption: Workflow for a 13-POHSA stability study.

References

• 1. Human Metabolome Database: Showing metabocard for 13-HODE (HMDB0004667) [hmdb.ca]
• 2. lipidmaps.org [lipidmaps.org]
• 3. Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Low Solubility of 13-POHSA in Aqueous Buffers

For researchers, scientists, and drug development professionals, the novel lipid mediator 13-hydroxy-10-oxo-12(Z)-octadecenoic acid (13-POHSA) presents exciting therapeutic potential. However, its hydrophobic nature poses a significant challenge for in-vitro and in-vivo studies due to poor solubility in aqueous buffers. This technical support center provides a comprehensive guide to troubleshoot and overcome these solubility issues, ensuring reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: Why is 13-POHSA poorly soluble in aqueous buffers?

A1: 13-POHSA is a fatty acid ester of a hydroxy fatty acid (FAHFA), a class of endogenous lipids. Its long hydrocarbon chain makes it inherently hydrophobic, leading to low solubility in polar solvents like water and aqueous buffers. This is a common characteristic of long-chain fatty acids and their derivatives.[1]

Q2: What is the recommended solvent for creating a 13-POHSA stock solution?

Q3: What is the maximum concentration of organic solvent permissible in cell culture experiments?

A3: To avoid solvent-induced cytotoxicity, the final concentration of the organic solvent in the cell culture medium should be minimized. For DMSO, it is generally recommended to keep the final concentration at or below 0.1% (v/v), although some cell lines may tolerate up to 1%.[3][4] For ethanol, concentrations up to 1% are often tolerated by many cell lines, but it is crucial to determine the specific tolerance of your cell line.[4]

Q4: How can I deliver 13-POHSA to cells in culture without using toxic levels of organic solvents?

A4: The most common and effective method is to complex 13-POHSA with fatty acid-free bovine serum albumin (BSA). BSA acts as a carrier, binding to the hydrophobic 13-POHSA and facilitating its dispersion and delivery in the aqueous cell culture medium.[5][6]

Q5: Are there alternative methods to enhance the aqueous solubility of 13-POHSA?

A5: Yes, another promising approach is the use of cyclodextrins. These cyclic oligosaccharides have a hydrophobic inner cavity that can encapsulate hydrophobic molecules like fatty acids, while their hydrophilic exterior allows them to dissolve in aqueous solutions, thereby increasing the solubility of the guest molecule.[7][8][9]

Troubleshooting Guide

This guide provides solutions to common problems encountered when preparing 13-POHSA solutions for biological assays.

Problem 1: Precipitate forms when adding 13-POHSA stock solution to aqueous buffer or cell culture medium.

• Possible Cause: The concentration of 13-POHSA exceeds its solubility limit in the aqueous environment. The organic solvent from the stock solution is rapidly diluted, causing the hydrophobic 13-POHSA to come out of solution.

• Solution:

  • Complex with BSA: Prepare a 13-POHSA-BSA complex. This is the most robust method for delivering fatty acids to cells. A detailed protocol is provided below.

  • Optimize Dilution:

    • Pre-warm the aqueous buffer or medium to 37°C.

    • Add the 13-POHSA stock solution dropwise while gently vortexing or swirling the buffer/medium to ensure rapid and even dispersion.

  • Reduce Final Concentration: Your target concentration may be too high. Try working with a lower final concentration of 13-POHSA.

Problem 2: Inconsistent or non-reproducible results in cell-based assays.

• Possible Cause: Inconsistent delivery of 13-POHSA to the cells due to precipitation or aggregation. The "free" concentration of 13-POHSA may vary between experiments.

• Solution:

  • Standardize the 13-POHSA-BSA Complexation Protocol: Ensure the molar ratio of 13-POHSA to BSA is consistent in every experiment. A 5:1 molar ratio is a common starting point for fatty acids.[5]

  • Use Freshly Prepared Solutions: Prepare the final working solution of 13-POHSA-BSA complex fresh for each experiment. Aqueous solutions of some fatty acids are not recommended for storage for more than a day.[2]

  • Control for Solvent Effects: Always include a vehicle control in your experiments. This control should contain the same final concentration of the organic solvent (e.g., ethanol or DMSO) and BSA as your experimental samples.

Problem 3: Observed cytotoxicity in cell cultures.

• Possible Cause: The final concentration of the organic solvent (DMSO or ethanol) is too high for your specific cell line.

• Solution:

  • Determine Solvent Tolerance: Perform a dose-response experiment to determine the maximum concentration of the solvent that your cells can tolerate without affecting viability or function. It is often recommended to stay below 0.5% for most solvents, and ideally at or below 0.1% for DMSO.[3][10]

  • Reduce Stock Solution Concentration: Prepare a more dilute stock solution of 13-POHSA in the organic solvent. This will require adding a larger volume to your aqueous medium to reach the final concentration, but it will result in a lower final solvent concentration.

  • Switch to a Less Toxic Solvent: In some cases, ethanol may be less toxic to certain cell lines than DMSO.[10][11]

Experimental Protocols

Protocol 1: Preparation of 13-POHSA Stock Solution

This protocol describes the preparation of a concentrated stock solution of 13-POHSA in an organic solvent.

Materials:

• 13-POHSA (solid)

• Ethanol (100%, sterile) or DMSO (cell culture grade)

• Sterile microcentrifuge tubes or glass vials

Procedure:

• Weigh the desired amount of 13-POHSA in a sterile tube.

• Add the appropriate volume of ethanol or DMSO to achieve the desired stock concentration (e.g., 10-50 mM).

• Vortex thoroughly until the 13-POHSA is completely dissolved. Gentle warming (e.g., 37°C) may be necessary for higher concentrations, especially for saturated fatty acid derivatives.

• Store the stock solution at -20°C.

Protocol 2: Preparation of 13-POHSA-BSA Complex for Cell Culture

This protocol details the preparation of a 13-POHSA-BSA complex for use in cell-based assays. This method is adapted from established protocols for other long-chain fatty acids.[5][6][12][13]

Materials:

• 13-POHSA stock solution (from Protocol 1)

• Fatty acid-free BSA

• Sterile PBS or cell culture medium

• Sterile conical tubes

• Water bath at 37°C

Procedure:

• Prepare a BSA Solution:

  • Dissolve fatty acid-free BSA in sterile PBS or serum-free cell culture medium to a concentration of 10% (w/v).

  • Sterile filter the BSA solution using a 0.22 µm filter.

• Complexation:

  • In a sterile conical tube, add the required volume of the 10% BSA solution.

  • Place the tube in a 37°C water bath for 5-10 minutes to pre-warm.

  • While gently vortexing, add the appropriate volume of the 13-POHSA stock solution to the pre-warmed BSA solution to achieve the desired molar ratio (e.g., 5:1 13-POHSA to BSA).

  • Incubate the mixture at 37°C for at least 30-60 minutes with gentle agitation to allow for complex formation.

• Preparation of Final Working Solution:

  • Add the 13-POHSA-BSA complex to your final cell culture medium to achieve the desired final concentration of 13-POHSA.

  • Prepare a vehicle control by adding the same volume of the organic solvent (used for the stock solution) to the BSA solution and diluting it in the cell culture medium in the same manner.

Data Presentation

Table 1: Solubility of Structurally Similar Fatty Acids in Organic Solvents

Fatty Acid	Solvent	Solubility
Palmitic Acid	Ethanol	~30 mg/mL
Palmitic Acid	DMSO	~20 mg/mL
Palmitic Acid	DMF	~20 mg/mL

Data for palmitic acid is provided as a reference for a 16-carbon saturated fatty acid.[2] The solubility of 13-POHSA should be empirically determined.

Table 2: Recommended Final Concentrations of Solvents in Cell Culture

Solvent	Recommended Max. Concentration	Ideal Concentration
DMSO	< 1% (cell line dependent)	≤ 0.1%
Ethanol	< 1% (cell line dependent)	≤ 0.5%

These are general guidelines. The specific tolerance of your cell line should be tested.[3][4][10]

Visualizations

Figure 1. Experimental workflow for preparing 13-POHSA for cell-based assays.

Figure 2. Troubleshooting logic for 13-POHSA precipitation.

References

• 1. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Considerations regarding use of solvents in in vitro cell based assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Fatty acids are rapidly delivered to and extracted from membranes by methyl-β-cyclodextrin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cyclodextrin-based Pickering emulsions: functional properties and drug delivery applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines | Biomedical Research and Therapy [bmrat.org]
• 11. researchgate.net [researchgate.net]
• 12. Preparation of BSA complexed free fatty acids for in vitro studies [protocols.io]
• 13. wklab.org [wklab.org]

Technical Support Center: Minimizing Off-Target Effects of 13-POHSA (13-HODE) in Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to minimize off-target effects when working with 13-POHSA, more commonly known as 13-hydroxyoctadecadienoic acid (13-HODE).

Frequently Asked Questions (FAQs)

Q1: What is 13-POHSA (13-HODE) and what are its primary on-target effects?

13-Hydroxyoctadecadienoic acid (13-HODE) is a bioactive lipid metabolite of linoleic acid. It exists in different stereoisomeric forms, primarily 13(S)-HODE and 13(R)-HODE, which can have distinct biological activities. The primary on-target effects of 13(S)-HODE are mediated through the activation of G-protein coupled receptor 132 (GPR132, also known as G2A) and the nuclear receptor Peroxisome Proliferator-Activated Receptor Gamma (PPARγ).[1][2] Activation of these receptors can influence various cellular processes, including inflammation, cell differentiation, and apoptosis.[3]

Q2: What are the known off-target effects of 13-HODE?

Off-target effects of 13-HODE are a critical consideration in experimental design. A primary source of off-target effects arises from the presence of different stereoisomers in a sample, as 13(S)-HODE and 13(R)-HODE can have opposing biological actions. For instance, while 13(S)-HODE can induce apoptosis through PPARγ activation, 13(R)-HODE may promote cell growth.[3] Additionally, 13-HODE has been shown to directly inhibit the enzyme catalase, which could lead to confounding effects related to oxidative stress.[4] It is also important to consider that 13-HODE can be metabolized by cells into other active compounds.[5]

Q3: How can I minimize off-target effects in my experiments with 13-HODE?

Minimizing off-target effects is crucial for obtaining reliable and reproducible data. Key strategies include:

• Use Stereochemically Pure Isomers: Whenever possible, use the specific, pure stereoisomer (e.g., 13(S)-HODE or 13(R)-HODE) relevant to your hypothesis. Using a racemic mixture can introduce confounding variables due to the different activities of each isomer.[3]

• Optimize Concentration and Incubation Time: Perform dose-response and time-course experiments to determine the lowest effective concentration and shortest incubation time necessary to observe the desired on-target effect. This minimizes the likelihood of engaging off-target interactions.

• Utilize Specific Antagonists and Inhibitors: To confirm that the observed effect is mediated by the intended target, use specific antagonists for GPR132 or PPARγ. This can help to differentiate on-target from off-target signaling.

• Employ Genetic Knockdown/Knockout Models: Using cell lines or animal models with genetic deletion of the target receptor (e.g., GPR132 knockout or PPARγ knockout) is a powerful method to validate the on-target specificity of 13-HODE's effects.

• Include Appropriate Vehicle Controls: Always include a vehicle control (the solvent used to dissolve the 13-HODE, e.g., ethanol or DMSO) to account for any effects of the solvent itself.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
High Cell Death/Toxicity	1. Solvent toxicity. 2. Off-target cytotoxic effects. 3. Concentration of 13-HODE is too high.	1. Reduce the final concentration of the solvent (e.g., DMSO, ethanol) in the cell culture medium to ≤ 0.1%. 2. Use a stereochemically pure isomer to avoid opposing effects on cell viability.[3] 3. Perform a dose-response curve to identify the optimal, non-toxic concentration.
Inconsistent or No Observable Effect	1. Degradation of 13-HODE stock solution. 2. Suboptimal concentration. 3. Cell line is not responsive. 4. Off-target effects masking the on-target effect.	1. Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -80°C for long-term stability. 2. Perform a dose-response experiment with a wider concentration range. 3. Verify the expression of the target receptor (GPR132, PPARγ) in your cell line using qPCR or Western blot. 4. Use specific inhibitors for potential off-targets or use a purer isomer of 13-HODE.
Results Contradict Published Literature	1. Different stereoisomer used (e.g., racemic mixture vs. pure isomer). 2. Different experimental conditions (cell type, concentration, time). 3. Off-target effects are predominant in your system.	1. Confirm the stereochemical purity of your 13-HODE. The biological activities of 13(S)-HODE and 13(R)-HODE can be different and even opposing.[3] 2. Carefully review and align your experimental protocol with established methods. 3. Implement strategies to minimize off-target effects, such as using receptor antagonists or genetic knockout models.

Quantitative Data Summary

Compound	Target	Parameter	Value	Cell Type/System	Reference
13(R)-HODE	Platelet Aggregation (induced by U-46619)	IC50	2.7 µM	Platelets	[6]
9-HODE	GPR132 (G2A)	EC50	7.5 µM	CHO-K1 cells expressing human GPR132	[7]
13-HODE	GPR132 (G2A)	Potency	Weak ligand, ~6-fold less potent than 9-HODE	CHO-K1 cells expressing human GPR132	[7]
13(S)-HODE	Tumor Cell Adhesion	Effective Concentration	~1 µM	Endothelium	[8]

Experimental Protocols

General Protocol for Cell-Based Assays with 13-HODE

This protocol provides a general framework. Specific concentrations and incubation times should be optimized for each cell line and experimental endpoint.

• Preparation of 13-HODE Stock Solution:

  • Dissolve 13-HODE (preferably a specific stereoisomer) in an appropriate solvent such as ethanol or DMSO to create a high-concentration stock solution (e.g., 10 mM).

  • Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

  • Store aliquots at -80°C for long-term storage.

• Cell Seeding:

  • Seed cells in appropriate culture plates at a density that will ensure they are in the logarithmic growth phase at the time of treatment.

  • Allow cells to adhere and recover for 24 hours before treatment.

• Treatment:

  • Prior to treatment, replace the culture medium with fresh medium, preferably serum-free or low-serum, to avoid binding of 13-HODE to serum proteins.

  • Prepare working solutions of 13-HODE by diluting the stock solution in culture medium to the desired final concentrations. Ensure the final solvent concentration is below 0.1%.

  • Include a vehicle control group treated with the same final concentration of the solvent.

  • For mechanism-of-action studies, pre-incubate cells with specific receptor antagonists (for GPR132 or PPARγ) for 1-2 hours before adding 13-HODE.

  • Incubate cells for the desired period (e.g., 24-48 hours), which should be determined through time-course experiments.

• Endpoint Analysis:

  • After incubation, harvest cells for downstream analysis, such as:

    • Cell Viability/Proliferation Assays: (e.g., MTT, CellTiter-Glo)

    • RNA Extraction and qPCR: To analyze the expression of target genes.

    • Protein Extraction and Western Blotting: To analyze protein expression and signaling pathway activation.

    • Functional Assays: (e.g., migration, apoptosis assays).

Signaling Pathway and Experimental Workflow Diagrams

13(S)-HODE Signaling Pathways

Caption: 13(S)-HODE activates both cell surface (GPR132) and nuclear (PPARγ) receptors.

Experimental Workflow for Minimizing Off-Target Effects

Caption: A logical workflow for designing robust 13-HODE experiments.

References

• 1. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Senescence-associated 13-HODE production promotes age-related liver steatosis by directly inhibiting catalase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. caymanchem.com [caymanchem.com]

Technical Support Center: Dose-Response of 13-HODE in Pancreatic Islets

Disclaimer: The compound "13-POHSA" is not found in the scientific literature and is presumed to be a typographical error. This document focuses on 13-hydroxyoctadecadienoic acid (13-HODE) , a related and well-studied lipid metabolite.

This technical support center provides researchers, scientists, and drug development professionals with essential information for investigating the dose-response effects of 13-HODE on pancreatic islets. The content is structured to address common experimental challenges and provide clear, actionable guidance.

Frequently Asked Questions (FAQs)

Q1: What is 13-HODE and why is it relevant to pancreatic islets?

13-Hydroxyoctadecadienoic acid (13-HODE) is a metabolite of linoleic acid, an omega-6 fatty acid. It exists in different isomeric forms, with 13(S)-HODE being a notable activator of Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[1] PPARγ is a nuclear receptor that plays a crucial role in regulating gene expression involved in glucose sensing and insulin secretion in pancreatic β-cells.[2] Therefore, 13-HODE is a molecule of interest for understanding the modulation of insulin secretion and overall pancreatic islet function.

Q2: Is there a direct dose-response curve for 13-HODE and insulin secretion?

Currently, a comprehensive, publicly available dose-response curve directly correlating 13-HODE concentrations with insulin secretion from pancreatic islets has not been identified in the reviewed literature. However, studies have quantitatively assessed the dose-dependent activation of PPARγ by 13-HODE isomers, which is a key signaling pathway for regulating insulin secretion.[1]

Q3: Which signaling pathways are primarily activated by 13-HODE in pancreatic β-cells?

The primary signaling pathway implicated in 13-HODE's action in pancreatic β-cells is the activation of PPARγ.[2] Activation of PPARγ can lead to the upregulation of genes crucial for glucose-stimulated insulin secretion (GSIS), such as those involved in glucose transport and metabolism.[3][4][5]

Q4: What are the different effects of 13-HODE isomers?

Different isomers of 13-HODE can have varying biological activities. For instance, studies have shown differences in the PPARγ agonist activities among various 13-HODE stereoisomers and enantiomers.[1] It is crucial for researchers to specify the particular isomer being used in their experiments.

Troubleshooting Guides

Issue 1: High variability in insulin secretion measurements between experiments.

• Possible Cause: Inconsistent islet size and health.

• Troubleshooting Steps:

  • Islet Selection: After isolation, hand-pick islets of similar size and morphology for each experimental replicate. Healthy islets should have a smooth, rounded appearance.[6]

  • Culture Conditions: Ensure consistent culture conditions (media, glucose concentration, temperature, CO2 levels) for all islet preparations.[7]

  • Recovery Period: Allow islets to recover for a sufficient period (e.g., overnight) after isolation before conducting experiments.[6]

Issue 2: Low or no response to glucose stimulation in control islets.

• Possible Cause: Damaged islets or suboptimal assay conditions.

• Troubleshooting Steps:

  • Islet Viability: Assess islet viability using a suitable assay (e.g., FDA/PI staining) before the experiment.

  • Pre-incubation: A pre-incubation step in low glucose media is critical to bring insulin secretion to a basal level before stimulation.[7]

  • Buffer Composition: Ensure the Krebs-Ringer Bicarbonate (KRB) buffer is correctly prepared, pH-adjusted, and warmed to 37°C.[7]

  • Reagent Quality: Use high-quality, fresh reagents, including glucose and any other secretagogues.

Issue 3: Inconsistent results with 13-HODE treatment.

• Possible Cause: Issues with 13-HODE preparation and delivery.

• Troubleshooting Steps:

  • Solvent Control: 13-HODE is typically dissolved in a solvent like DMSO or ethanol. Always include a vehicle control (media with the same concentration of solvent) to account for any solvent effects.

  • BSA Conjugation: For in-vitro experiments, fatty acids like 13-HODE are often complexed with fatty acid-free Bovine Serum Albumin (BSA) to improve solubility and mimic physiological conditions. The molar ratio of 13-HODE to BSA should be optimized.

  • Concentration Range: Based on available data for PPARγ activation, a concentration range of 5 µM to 30 µM for 13-HODE could be a starting point for dose-response studies.[1]

Data Presentation

While a direct dose-response curve for insulin secretion is not available, the following table summarizes the quantitative data on the dose-dependent activation of PPARγ by different 13-HODE isomers. This serves as a valuable proxy for its potential effects on insulin secretion.

Table 1: PPARγ Agonist Activity of 13-HODE Isomers [1]

13-HODE Isomer	Concentration (µM)	PPARγ Agonist Activity (Fold Change vs. Control)
13-(S)-(Z,E)-HODE	5	~1.5
10	~2.0
30	~2.5
13-(R)-(Z,E)-HODE	5	~1.2
10	~1.5
30	~1.8
13-(S)-(E,E)-HODE	5	~1.8
10	~2.2
30	~2.8
13-(R)-(E,E)-HODE	5	~1.4
10	~1.7
30	~2.0

Data is estimated from graphical representations in the source publication and presented as approximate fold changes.

Experimental Protocols

Protocol 1: Pancreatic Islet Isolation (Mouse)

This protocol is a summary of established methods.[6]

• Anesthesia and Pancreas Perfusion: Anesthetize the mouse and perform a laparotomy. Clamp the common bile duct at the ampulla of Vater and cannulate it. Perfuse the pancreas with a cold collagenase solution until it is fully distended.

• Pancreas Digestion: Excise the pancreas and incubate it in a water bath at 37°C for a specific duration to allow for enzymatic digestion. The exact time needs to be optimized based on the collagenase activity.

• Islet Purification: Stop the digestion by adding cold Hanks' Balanced Salt Solution (HBSS) with serum. Gently disrupt the digested tissue and filter it through a mesh. Purify the islets from the exocrine tissue using a density gradient centrifugation (e.g., with Ficoll).

• Islet Collection and Culture: Collect the islets from the interface of the density gradient layers. Wash the islets with culture medium and hand-pick them under a microscope to ensure purity. Culture the islets in a non-adherent petri dish in a humidified incubator at 37°C and 5% CO2.

Protocol 2: Static Glucose-Stimulated Insulin Secretion (GSIS) Assay with 13-HODE Treatment

This protocol is adapted from standard GSIS protocols.[7]

• Islet Preparation: After overnight culture, pick batches of similarly sized islets (e.g., 10 islets per replicate) and place them in a multi-well plate.

• Pre-incubation: Wash the islets with Krebs-Ringer Bicarbonate (KRB) buffer containing a low glucose concentration (e.g., 2.8 mM). Pre-incubate the islets in this low glucose KRB buffer for 60-120 minutes at 37°C to establish a basal insulin secretion rate.

• 13-HODE Treatment: Remove the pre-incubation buffer and add fresh KRB buffer containing low glucose and the desired concentrations of 13-HODE (or vehicle control). Incubate for a predetermined time (e.g., 60-90 minutes).

• Basal Insulin Secretion: Collect the supernatant from each well. This represents the basal insulin secretion in the presence of 13-HODE.

• Stimulated Insulin Secretion: Add KRB buffer containing a high glucose concentration (e.g., 16.7 mM) and the same concentrations of 13-HODE (or vehicle) to the respective wells. Incubate for 60 minutes at 37°C.

• Sample Collection: Collect the supernatant from each well. This represents the glucose-stimulated insulin secretion.

• Insulin Measurement: Measure the insulin concentration in the collected supernatants using a suitable method such as ELISA or radioimmunoassay (RIA).

• Data Analysis: Express the results as insulin secreted per islet or normalize to the total insulin content of the islets.

Mandatory Visualization

Caption: Experimental workflow for assessing the dose-response of 13-HODE.

Caption: Proposed signaling pathway of 13-HODE in pancreatic β-cells.

References

• 1. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The role of peroxisome proliferator-activated receptor γ in pancreatic β cell function and survival: therapeutic implications for the treatment of type 2 diabetes mellitus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PPAR-γ activation increases insulin secretion through the up-regulation of the free fatty acid receptor GPR40 in pancreatic β-cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. PPARγ signaling and metabolism: the good, the bad and the future - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Static Glucose-stimulated Insulin Secretion (GSIS) Protocol - Human Islets [protocols.io]

Technical Support Center: Measurement of Endogenous 13-POHSA

Welcome to the technical support center for the analysis of 13-hydroxy-9Z,11E-octadecadienoic acid (13-POHSA). This resource provides researchers, scientists, and drug development professionals with answers to frequently asked questions and detailed troubleshooting guides for challenges encountered during the quantification of endogenous 13-POHSA levels.

Frequently Asked Questions (FAQs)

Q1: What is 13-POHSA and why is its measurement challenging?

A1: 13-POHSA is an oxidized linoleic acid metabolite (oxylipin) that has emerged as a signaling molecule with roles in metabolic regulation. Measuring endogenous levels is challenging due to its very low physiological concentrations, chemical instability, and the complexity of the biological matrices (like plasma or tissue) in which it is found. These factors necessitate highly sensitive and specific analytical methods, careful sample handling, and robust extraction procedures to avoid degradation and interference.

Q2: What are the typical endogenous concentrations of 13-POHSA?

A2: Endogenous concentrations of lipid mediators like 13-POHSA are often very low, typically in the picogram (pg) to low nanogram (ng) per milliliter or gram of tissue range.[1][2] Precise levels can vary significantly based on the biological matrix, species, and physiological or pathological state. The table below provides an illustrative range based on similar analytes.

Table 1: Illustrative Concentration Ranges of Endogenous Lipids

Analyte Class	Biological Matrix	Typical Concentration Range
Retinoic Acids	Human Serum	1.0 - 2.2 ng/mL[1]
Retinoic Acids	Human Serum	5.3 - 11.8 nmol/L[2]

| Fatty Acids | Human Adipose Tissue | Varies (ng/g to µg/g)[3] |

Note: Specific data for 13-POHSA is sparse; these values for similar lipids are provided for context.

Q3: Why is an internal standard crucial for accurate quantification?

A3: An internal standard (IS) is a compound with similar chemical properties to the analyte (13-POHSA) that is added at a known concentration to every sample before processing.[4][5] Its purpose is to correct for the loss of analyte during sample extraction and to account for variability in instrument response (e.g., matrix effects).[4][6][7] For 13-POHSA, a stable isotope-labeled version (e.g., 13-POHSA-d4) is the ideal internal standard because its behavior is nearly identical to the endogenous analyte.[7][8]

Troubleshooting Guides

This section addresses common problems encountered during the LC-MS/MS analysis of 13-POHSA.

Problem 1: Low or No Signal Intensity for 13-POHSA

Potential Cause	Troubleshooting Action
Analyte Degradation	Ensure samples are processed immediately after collection or flash-frozen and stored at -80°C. Keep samples on ice during preparation.[9] Consider adding antioxidants like BHT during extraction.
Inefficient Extraction	Optimize the solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocol. Verify the pH of solutions and the choice of organic solvents.[10][11][12]
Poor Ionization	Optimize mass spectrometer source parameters (e.g., spray voltage, gas flows, temperature). Ensure the mobile phase pH is appropriate for forming the desired ion (typically [M-H]⁻ in negative ion mode for fatty acids).[9]
Instrument Contamination	Clean the ion source and transfer capillary. Run system suitability tests to check for contamination that may suppress the signal.[13][14]

Problem 2: Poor Chromatographic Peak Shape (Tailing, Splitting, Broadening)

Potential Cause	Troubleshooting Action
Column Contamination	Flush the column with a strong solvent wash sequence. If the problem persists, replace the column guard or the analytical column itself.[15]
Inappropriate Injection Solvent	The injection solvent should be weaker than the initial mobile phase to ensure proper peak focusing on the column head. Mismatch can cause peak splitting or broadening.[15]
Secondary Interactions	The acidic nature of 13-POHSA can lead to interactions with active sites on the column. Ensure the mobile phase contains a modifier like formic acid to suppress this interaction.
Extra-Column Volume	Check all fittings and tubing for leaks or improper connections. Use tubing with the smallest possible inner diameter to minimize dead volume.[15]

Problem 3: High Background Noise or Interfering Peaks

Potential Cause	Troubleshooting Action
Matrix Effects	Matrix effects occur when co-eluting compounds from the sample matrix suppress or enhance the ionization of the analyte.[6][16][17] Improve the sample clean-up procedure (e.g., use a more selective SPE sorbent). Adjust the chromatography to separate 13-POHSA from the interfering compounds.
Contaminated Solvents/Reagents	Use high-purity, LC-MS grade solvents and reagents. Filter all mobile phases and sample diluents.[15]
Sample Carryover	Inject a blank solvent after a high-concentration sample to check for carryover.[18] Optimize the autosampler wash protocol with a strong organic solvent to ensure the needle and injection port are clean between runs.[18]

Detailed Experimental Protocol: Quantification of 13-POHSA from Human Plasma

This protocol provides a general workflow for the extraction and analysis of 13-POHSA from plasma using solid-phase extraction (SPE) coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

1. Materials and Reagents

• Solvents: LC-MS grade methanol, acetonitrile, water, and isopropanol.

• Reagents: Formic acid, butylated hydroxytoluene (BHT).

• Internal Standard (IS): 13-POHSA-d4 solution (e.g., 100 ng/mL in methanol).

• SPE Cartridges: Reversed-phase C18 cartridges.

• Plasma: Collected in EDTA tubes, centrifuged, and stored at -80°C.

2. Sample Preparation

• Thaw plasma samples on ice.

• In a clean tube, add 100 µL of plasma.

• Add 10 µL of the 13-POHSA-d4 internal standard solution.

• Add 10 µL of BHT solution to prevent auto-oxidation.

• Add 300 µL of cold methanol to precipitate proteins.[10][12]

• Vortex for 30 seconds and incubate at -20°C for 20 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube for SPE.

3. Solid-Phase Extraction (SPE)

• Conditioning: Condition the C18 SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load the supernatant from the protein precipitation step onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 15% methanol in water to remove polar interferences.

• Elution: Elute 13-POHSA and the IS with 1 mL of methanol into a clean collection tube.

• Drying: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 50:50 methanol:water with 0.1% formic acid).

4. LC-MS/MS Analysis

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
LC Column	C18 reversed-phase, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% Formic Acid
Gradient	50% B to 98% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Negative

| MS/MS Transitions | 13-POHSA: Q1: 295.2 -> Q3: 171.1 13-POHSA-d4: Q1: 299.2 -> Q3: 171.1 |

Note: These parameters are illustrative and require optimization for your specific instrumentation.

Visualizations

Experimental Workflow

Caption: Workflow for quantifying 13-POHSA from plasma samples.

Signaling Pathway Context

While the direct signaling pathway for 13-POHSA is still under active investigation, related lipid mediators often act through G-protein coupled receptors (GPCRs) or nuclear receptors like PPARs. The diagram below illustrates a generalized pathway for this class of molecules.

Caption: Potential signaling actions of 13-POHSA via cell surface or nuclear receptors.

References

• 1. 13-cis-retinoic acid is an endogenous compound in human serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Increased concentrations of endogenous 13-cis- and all-trans-retinoic acids in diffuse idiopathic skeletal hyperostosis, as demonstrated by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Levels of persistent organic pollutant residues in human adipose and muscle tissues in Singapore - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. eijppr.com [eijppr.com]
• 7. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 8. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 10. Evaluation of human plasma sample preparation protocols for untargeted metabolic profiles analyzed by UHPLC-ESI-TOF-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. zefsci.com [zefsci.com]
• 14. researchgate.net [researchgate.net]
• 15. agilent.com [agilent.com]
• 16. mdpi.com [mdpi.com]
• 17. chromatographytoday.com [chromatographytoday.com]
• 18. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 13-POHSA and 9-PAHSA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two fatty acid esters of hydroxy fatty acids (FAHFAs): 13-hydroxy-10-oxo-12(Z)-octadecenoic acid (13-POHSA) and 9-palmitoleoyl-hydroxy-stearic acid (9-PAHSA). Both lipids have emerged as important endogenous signaling molecules with therapeutic potential in metabolic and inflammatory diseases. This document synthesizes available experimental data to facilitate an objective evaluation of their respective biological functions.

Key Bioactivity Differences: A Quantitative Overview

While both 13-POHSA and 9-PAHSA exhibit beneficial metabolic and anti-inflammatory properties, their potencies and mechanisms of action show notable distinctions. 9-PAHSA, in particular its 9(S)-stereoisomer, has been more extensively studied and appears to be a more potent activator of key metabolic pathways.

Metabolic Effects

Biological Activity	13-POHSA	9-PAHSA (9(S)-PAHSA)	Key Findings
Glucose-Stimulated Insulin Secretion (GSIS)	Increases GSIS at high glucose concentrations[1]	More potent in promoting GSIS[2]	9(S)-PAHSA demonstrates a significant advantage over 9(R)-PAHSA in promoting GSIS. While 13-POHSA also enhances GSIS, a direct quantitative comparison of potency with 9-PAHSA is not readily available.
GPR40 Receptor Activation	Activates GPR40[3]	Higher affinity for GPR40[2]	The superior metabolic effects of 9(S)-PAHSA are largely attributed to its higher affinity for GPR40, a key receptor in pancreatic beta cells that regulates insulin secretion[2][4]. 13-POHSA also activates GPR40, but its relative potency is not as well-characterized.
Insulin-Stimulated Glucose Uptake	Data not available	More effective at enhancing glucose uptake in adipocytes and muscle cells[2]	9(S)-PAHSA is more effective at enhancing glucose uptake, a crucial process for maintaining glucose homeostasis[2].

Anti-inflammatory Effects

Biological Activity	13-POHSA	9-PAHSA	Key Findings
Cytokine Reduction	Suppresses LPS-stimulated IL-1β and IL-6 gene expression in RAW 264.7 cells[5]	Reduces the secretion of pro-inflammatory cytokines such as IL-1β, IL-6, and TNF-α[6][7][8]	Both lipids demonstrate anti-inflammatory activity by reducing the expression and secretion of key pro-inflammatory cytokines. A direct comparison of their potency is challenging due to different experimental setups in the available studies.
GPR120 Receptor Activation	Implied, but direct evidence is limited	Activates GPR120[2]	9-PAHSA exerts its anti-inflammatory effects in part through the activation of GPR120, which leads to the inhibition of the NF-κB pathway[2]. While it is likely that 13-POHSA also interacts with GPR120, as this is a common mechanism for FAHFAs, specific studies confirming this are needed.
NF-κB Pathway Inhibition	Implied, but direct evidence is limited	Inhibits the pro-inflammatory NF-κB transcription factor[2]	The inhibition of the NF-κB pathway is a key mechanism for the anti-inflammatory effects of 9-PAHSA[2].

Signaling Pathways

The biological activities of 13-POHSA and 9-PAHSA are mediated through their interaction with specific G protein-coupled receptors (GPCRs), primarily GPR40 and GPR120, which in turn modulate downstream signaling cascades involved in metabolism and inflammation.

Figure 1: GPR40 signaling pathway for enhanced insulin secretion.

References

• 1. IL-13 induces translocation of NF-kappaB in cultured human bronchial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 4. Palmitic Acid Hydroxy Stearic Acids Activate GPR40 Which is Involved in Their Beneficial Effects on Glucose Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects. [vivo.weill.cornell.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Frontiers | 9-PAHSA displays a weak anti-inflammatory potential mediated by specific antagonism of chemokine G protein-coupled receptors [frontiersin.org]

A Comparative Guide to 13-POHSA and Other FAHFA Isomers in Insulin Signaling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of 13-Palmitoyloxystearic acid (13-POHSA) and other Fatty Acid Esters of Hydroxy Fatty Acids (FAHFA) isomers in the context of insulin signaling. The information is supported by experimental data to aid in research and development efforts targeting metabolic diseases such as type 2 diabetes.

Introduction to FAHFAs and Insulin Signaling

Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs) are a class of endogenous lipids that have garnered significant attention for their potential anti-diabetic and anti-inflammatory properties.[1][2] Different FAHFA families exist, including Palmitic Acid Hydroxy Stearic Acids (PAHSAs), Palmitoleic Acid Hydroxy Stearic Acids (POHSAs), Oleic Acid Hydroxy Stearic Acids (OAHSAs), and Stearic Acid Hydroxy Stearic Acids (SAHSAs). Within each family, numerous positional isomers are found, distinguished by the location of the ester bond on the hydroxy fatty acid backbone.[1][2] These structural variations lead to distinct biological activities, particularly in the modulation of insulin signaling.[1]

Insulin signaling is a critical pathway for maintaining glucose homeostasis. Key events in this pathway include glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells, insulin-stimulated glucose uptake into peripheral tissues like adipose and muscle, and the activation of intracellular signaling cascades involving Akt phosphorylation and GLUT4 translocation. This guide focuses on comparing the effects of 13-POHSA and other FAHFA isomers on these crucial aspects of insulin signaling.

Comparative Efficacy of FAHFA Isomers

The biological effects of FAHFAs are highly isomer-specific. Below is a summary of the comparative efficacy of 13-POHSA and other FAHFA isomers in key assays related to insulin signaling.

Glucose-Stimulated Insulin Secretion (GSIS)

Several FAHFA isomers have been shown to potentiate GSIS in pancreatic β-cells. Notably, in the POHSA family, isomers with the ester bond at a higher carbon position, such as 10-, 12-, and 13-POHSA, have demonstrated the ability to enhance insulin secretion at high glucose concentrations.[1] In contrast, 9-POHSA did not show a similar effect.[1] This suggests that the position of the palmitoleoyl group on the hydroxystearic acid is a critical determinant of its secretagogue activity.

FAHFA Isomer Family	Isomer	Effect on GSIS in MIN6 Cells (20 µM FAHFA, 20 mM Glucose)	Effect on GSIS in Human Islets (20 µM FAHFA, 20 mM Glucose)
POHSA	9-POHSA	No significant potentiation	No significant potentiation
10-POHSA	Significant potentiation	Significant potentiation
12-POHSA	Significant potentiation	Not Tested
13-POHSA	Significant potentiation	Not Tested
PAHSA	9-PAHSA	Significant potentiation	Significant potentiation
12-PAHSA	No significant potentiation	No significant potentiation
OAHSA	5-OAHSA	Significant potentiation	Significant potentiation
12-OAHSA	Significant potentiation	Significant potentiation
SAHSA	5-SAHSA	Significant potentiation	Significant potentiation
9-SAHSA	Significant potentiation	Significant potentiation
13-SAHSA	Significant potentiation	Significant potentiation

Data summarized from a study by Aryal et al. (2021).[1]

Insulin-Stimulated Glucose Transport

The ability of FAHFAs to enhance insulin-stimulated glucose uptake in adipocytes is also highly isomer-specific. Interestingly, while 13-POHSA is effective at potentiating GSIS, it does not appear to enhance insulin-stimulated glucose transport in 3T3-L1 adipocytes.[1] In contrast, 5- and some 9-isomers of other FAHFA families have been shown to potentiate glucose uptake.[1]

FAHFA Isomer Family	Isomer	Effect on Insulin-Stimulated Glucose Transport in 3T3-L1 Adipocytes (20 µM FAHFA, 10 nM Insulin)
POHSA	5-POHSA	Potentiation (20-60%)
9-POHSA	No potentiation
10-POHSA	No potentiation
12-POHSA	No potentiation
13-POHSA	No potentiation
PAHSA	5-PAHSA	Potentiation (20-60%)
9-PAHSA	Potentiation (more than 5-PAHSA)
10-PAHSA	No potentiation
12-PAHSA	No potentiation
13-PAHSA	No potentiation
OAHSA	5-OAHSA	Potentiation (20-60%)
9-OAHSA	Potentiation (more than 5-OAHSA)
SAHSA	5-SAHSA	Potentiation (20-60%)
9-SAHSA	Potentiation (more than 5-SAHSA)

Data summarized from a study by Aryal et al. (2021).[1]

G Protein-Coupled Receptor (GPCR) Activation

The effects of many FAHFAs on insulin secretion are mediated, at least in part, by the G protein-coupled receptor 40 (GPR40).[1] The activation of GPR120 is also implicated in the insulin-sensitizing effects of some FAHFAs, particularly in enhancing insulin-stimulated glucose uptake in adipocytes.[3]

The study by Aryal et al. (2021) demonstrated that many FAHFA isomers that potentiate GSIS also activate GPR40.[1] While specific data for 13-POHSA on GPR120 activation is not detailed in the primary comparative study, the lack of effect of 13-POHSA on glucose uptake suggests it may not be a potent GPR120 agonist.

FAHFA Isomer Family	Isomer	GPR40 Activation
POHSA	10-POHSA	Yes
12-POHSA	Yes
13-POHSA	Yes
PAHSA	9-PAHSA	Yes
OAHSA	5-OAHSA	Yes
12-OAHSA	Yes
SAHSA	5-SAHSA	Yes
9-SAHSA	Yes
13-SAHSA	Yes

Data summarized from a study by Aryal et al. (2021).[1]

Signaling Pathways and Mechanisms of Action

The differential effects of FAHFA isomers on insulin signaling can be attributed to their interactions with specific cellular targets and downstream pathways.

Insulin Signaling Pathway Overview

The following diagram illustrates the canonical insulin signaling pathway, highlighting the key nodes where FAHFAs may exert their effects.

Caption: Insulin signaling pathway and points of FAHFA intervention.

Role of Akt Phosphorylation and GLUT4 Translocation

Given that 13-POHSA does not potentiate insulin-stimulated glucose transport, it is plausible that it does not significantly enhance insulin-stimulated Akt phosphorylation in adipocytes. In contrast, isomers like 5- and 9-PAHSA, which do increase glucose uptake, are likely to promote this step in the signaling cascade. Further research is required to definitively compare the effects of different POHSA isomers on Akt phosphorylation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Culture and Differentiation of 3T3-L1 Adipocytes

• Cell Culture: 3T3-L1 preadipocytes are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Differentiation: To induce differentiation into adipocytes, confluent 3T3-L1 cells are treated with a differentiation cocktail containing DMEM with 10% FBS, 0.5 mM 3-isobutyl-1-methylxanthine (IBMX), 1 µM dexamethasone, and 1.7 µM insulin for 48 hours. The medium is then replaced with DMEM containing 10% FBS and 1.7 µM insulin for another 48 hours. Subsequently, the cells are maintained in DMEM with 10% FBS, with the medium being changed every two days. Fully differentiated adipocytes are typically used for experiments between days 8 and 12 post-differentiation.

Glucose-Stimulated Insulin Secretion (GSIS) Assay in MIN6 Cells

• Cell Seeding: MIN6 cells are seeded in 24-well plates and cultured to 80-90% confluency.

• Pre-incubation: Cells are washed with Krebs-Ringer Bicarbonate (KRB) buffer containing 2.5 mM glucose and then pre-incubated in the same buffer for 1 hour at 37°C.

• FAHFA Treatment and Glucose Stimulation: The pre-incubation buffer is replaced with KRB buffer containing 2.5 mM or 20 mM glucose, with or without the test FAHFA isomer (e.g., 20 µM).

• Insulin Measurement: After a 1-hour incubation at 37°C, the supernatant is collected, and the insulin concentration is measured using an insulin ELISA kit. The results are normalized to the total protein content of the cells in each well.

Insulin-Stimulated Glucose Uptake Assay in 3T3-L1 Adipocytes

• Serum Starvation: Differentiated 3T3-L1 adipocytes are washed with serum-free DMEM and then incubated in serum-free DMEM for 2-4 hours.

• FAHFA Pre-treatment: Cells are pre-treated with the desired concentration of FAHFA isomer (e.g., 20 µM) in serum-free DMEM for a specified period (e.g., 18-24 hours).

• Insulin Stimulation: Cells are washed with KRB buffer and then incubated with KRB buffer containing a submaximal concentration of insulin (e.g., 10 nM) for 20-30 minutes at 37°C.

• Glucose Uptake Measurement: 2-deoxy-[³H]-glucose is added to each well, and the cells are incubated for a short period (e.g., 5-10 minutes). The reaction is stopped by washing the cells with ice-cold phosphate-buffered saline (PBS).

• Quantification: Cells are lysed, and the radioactivity is measured using a scintillation counter. Glucose uptake is normalized to the total protein content.

Western Blot Analysis of Akt Phosphorylation

• Cell Treatment: Differentiated 3T3-L1 adipocytes are treated with FAHFAs and/or insulin as described in the glucose uptake assay.

• Cell Lysis: After treatment, cells are washed with ice-cold PBS and lysed in a radioimmunoprecipitation assay (RIPA) buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA protein assay.

• SDS-PAGE and Western Blotting: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against phosphorylated Akt (e.g., p-Akt Ser473) and total Akt.

• Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Caption: Workflow for Western blot analysis of Akt phosphorylation.

GPR40/GPR120 Activation Assay

• Cell Line: A stable cell line expressing the receptor of interest (e.g., HEK293 cells transfected with GPR40 or GPR120) and a reporter system (e.g., a calcium-sensitive fluorescent dye or a luciferase reporter gene) is used.

• Cell Seeding: Cells are seeded in a multi-well plate.

• Ligand Addition: The test FAHFA isomers are added to the wells at various concentrations.

• Signal Detection: The reporter signal (e.g., fluorescence or luminescence) is measured over time using a plate reader.

• Data Analysis: The dose-response curves are generated to determine the potency (EC50) and efficacy of each isomer in activating the receptor.

Conclusion

The biological activity of FAHFAs in the context of insulin signaling is highly dependent on the specific isomer. While 13-POHSA has been shown to be effective in potentiating glucose-stimulated insulin secretion, likely through the activation of GPR40, it does not appear to enhance insulin-stimulated glucose uptake in adipocytes. This is in contrast to other FAHFA isomers, such as 5- and 9-isomers of the PAHSA, OAHSA, and SAHSA families, which can improve both insulin secretion and glucose transport.

This isomer-specific activity underscores the importance of considering the precise molecular structure of FAHFAs in research and drug development. For therapeutic applications targeting insulin resistance in peripheral tissues, isomers that effectively engage GPR120 and enhance the downstream PI3K/Akt signaling pathway to promote GLUT4 translocation would be of greater interest. Conversely, for therapies aimed at augmenting insulin secretion from pancreatic β-cells, isomers like 13-POHSA that potently activate GPR40 may be more relevant. Further investigation into the detailed structure-activity relationships of a wider range of FAHFA isomers will be crucial for unlocking their full therapeutic potential in metabolic diseases.

References

• 1. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anti-Inflammatory Effects of 13-POHSA in Macrophages

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anti-inflammatory effects of 13-hydroxy-9-oxo-10(E),12(Z)-octadecadienoic acid (13-POHSA) and its close analog, 13-oxo-octadecadienoic acid (13-oxo-ODE), with other well-established anti-inflammatory agents, Resolvin D1 and Rosiglitazone, in macrophages. This document summarizes key experimental data, provides detailed methodologies for relevant assays, and visualizes the critical signaling pathways involved.

Executive Summary

Macrophages are key players in the inflammatory response, and their polarization into pro-inflammatory (M1) or anti-inflammatory (M2) phenotypes is a critical determinant of inflammation resolution. 13-POHSA, a lipid mediator, has emerged as a potential modulator of macrophage function. This guide evaluates its anti-inflammatory properties by comparing its effects on key inflammatory markers and signaling pathways with those of Resolvin D1, a specialized pro-resolving mediator, and Rosiglitazone, a PPARγ agonist known for its anti-inflammatory effects. The data presented herein is derived from various studies on murine and human macrophage cell lines (e.g., RAW 264.7, THP-1) and primary macrophages.

Data Presentation: Comparative Anti-Inflammatory Effects

The following tables summarize the quantitative effects of 13-oxo-ODE (as a proxy for 13-POHSA), Resolvin D1, and Rosiglitazone on key inflammatory markers in lipopolysaccharide (LPS)-stimulated macrophages. It is important to note that the data are compiled from different studies and direct head-to-head comparisons under identical experimental conditions are limited.

Table 1: Inhibition of Pro-Inflammatory Cytokine Production

Compound	Cell Type	LPS Concentration	Compound Concentration	% Inhibition of TNF-α Secretion	% Inhibition of IL-6 Secretion	% Inhibition of IL-1β Secretion	Citation(s)
13-oxo-ODE	RAW 264.7	1 µg/mL	100 µM	61% (protein), 66% (mRNA)	Not Reported	72% (protein), 52% (mRNA)	[1]
Resolvin D1	Human primary macrophages co-cultured with adipocytes	Not specified	10-500 nM	11%	21%	Not Reported	[2]
Rosiglitazone	RAW 264.7	100 ng/mL	20 µM	Significant inhibition	Significant inhibition	Significant inhibition	[3][4]

Table 2: Inhibition of Pro-Inflammatory Mediators and M1/M2 Marker Modulation

Compound	Cell Type	Key Inflammatory Marker	Effect	Quantitative Data	Citation(s)
13-oxo-ODE	RAW 264.7	iNOS	Inhibition	Markedly reduced protein and mRNA levels	[5]
Resolvin D1	Murine Kupffer cells	M1 markers (Nos2a, Cd40)	Attenuation	Markedly attenuated IR-induced increases	[6]
M2 markers (Arg1, Cd206)	Enhancement	Markedly attenuated IR-induced decreases	[6]
Rosiglitazone	Murine peritoneal macrophages	M1 marker (iNOS)	Decrease	Decreased number of F4/80+iNOS+ cells	[7]
M2 marker (CD206)	Increase	Increased number of F4/80+CD206+ cells	[7]
M2 markers (Arginase-1, FIZZ1, IL-10)	Increase	Significantly increased gene expression	[7]

Table 3: Inhibition of NF-κB Signaling Pathway

Compound	Cell Type	Parameter	Effect	Quantitative Data	Citation(s)
13-oxo-ODE	RAW 264.7	Nuclear translocation of p65	Inhibition	Reduced nuclear p65 levels by 67% compared to LPS-stimulated cells	[1]
Resolvin D1	Human airway epithelial cells	NF-κB activation	Inhibition	Partially reversed by ALX/FPR2 antagonist	[8]
Rosiglitazone	RAW 264.7	p65 phosphorylation	Inhibition	Significantly inhibited LPS-induced upregulation	[3][9]
IκBα expression	Upregulation	Downregulated by LPS, effect reversed by Rosiglitazone	[3][9]

Mandatory Visualization

Signaling Pathways

Caption: Simplified signaling pathways of inflammatory and anti-inflammatory responses in macrophages.

Experimental Workflow

Caption: A generalized workflow for studying macrophage polarization and the effects of anti-inflammatory compounds.

Experimental Protocols

Macrophage Polarization

Objective: To differentiate monocytes into macrophages and polarize them into M1 or M2 phenotypes.

Materials:

• Bone marrow cells from mice or human peripheral blood mononuclear cells (PBMCs).

• Macrophage Colony-Stimulating Factor (M-CSF).

• Lipopolysaccharide (LPS).

• Interferon-gamma (IFN-γ).

• Interleukin-4 (IL-4).

• Interleukin-13 (IL-13).

• Complete RPMI-1640 medium.

Protocol:

• Macrophage Differentiation: Culture bone marrow cells or PBMCs in complete RPMI-1640 medium supplemented with M-CSF (50 ng/mL) for 7 days to differentiate them into M0 macrophages.

• M1 Polarization: Induce M1 polarization by treating M0 macrophages with LPS (100 ng/mL) and IFN-γ (20 ng/mL) for 24-48 hours.

• M2 Polarization: Induce M2 polarization by treating M0 macrophages with IL-4 (20 ng/mL) and IL-13 (20 ng/mL) for 24-48 hours.

• Treatment: Co-incubate polarized macrophages with desired concentrations of 13-POHSA or alternative compounds for a specified duration.

Measurement of TNF-α Secretion (ELISA)

Objective: To quantify the concentration of TNF-α in the cell culture supernatant.

Materials:

• TNF-α ELISA kit.

• Cell culture supernatant.

• Plate reader.

Protocol:

• Collect the supernatant from treated and control macrophage cultures.

• Perform the ELISA according to the manufacturer's instructions. This typically involves:

  • Coating a 96-well plate with a capture antibody specific for TNF-α.

  • Adding the cell culture supernatants and standards to the wells.

  • Incubating to allow TNF-α to bind to the capture antibody.

  • Adding a detection antibody conjugated to an enzyme (e.g., HRP).

  • Adding a substrate that is converted by the enzyme to produce a colorimetric signal.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the concentration of TNF-α in the samples by comparing their absorbance to the standard curve.

Western Blot Analysis of NF-κB p65

Objective: To assess the activation of the NF-κB pathway by measuring the levels of total and phosphorylated p65 subunit.

Materials:

• Cell lysates from treated and control macrophages.

• SDS-PAGE gels.

• PVDF membrane.

• Primary antibodies against total p65 and phospho-p65.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Protocol:

• Lyse the cells to extract total protein.

• Determine protein concentration using a BCA or Bradford assay.

• Separate the proteins by size using SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody against total p65 or phospho-p65 overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Wash the membrane again and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system and quantify the band intensities. Normalize phospho-p65 levels to total p65.

GPR120 Activation Assay (β-Arrestin Recruitment)

Objective: To determine if a compound activates GPR120 by measuring the recruitment of β-arrestin to the receptor.

Materials:

• CHO-K1 cells stably co-expressing GPR120 and a β-arrestin-enzyme fragment complementation (EFC) system.

• Test compounds (e.g., 13-POHSA).

• Assay buffer and detection reagents.

• Luminometer.

Protocol:

• Plate the engineered CHO-K1 cells in a 96-well plate.

• Add the test compounds at various concentrations to the wells.

• Incubate for a specified time (e.g., 60-90 minutes) to allow for receptor activation and β-arrestin recruitment.

• Add the detection reagents, which include a substrate for the complemented enzyme.

• Measure the luminescence signal using a luminometer. An increase in luminescence indicates β-arrestin recruitment and, therefore, GPR120 activation.

PPARγ Reporter Assay

Objective: To assess the activation of PPARγ by a test compound.

Materials:

• Cells (e.g., HEK293) transiently or stably transfected with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene.

• Test compounds (e.g., 13-POHSA, Rosiglitazone).

• Luciferase assay reagent.

• Luminometer.

Protocol:

• Plate the transfected cells in a 96-well plate.

• Treat the cells with the test compounds at various concentrations.

• Incubate for 18-24 hours.

• Lyse the cells and add the luciferase assay reagent.

• Measure the luminescence using a luminometer. An increase in luminescence indicates the activation of PPARγ.

Conclusion

The available evidence suggests that 13-POHSA and its analog 13-oxo-ODE possess significant anti-inflammatory properties in macrophages, comparable in mechanism, though not necessarily in potency, to established anti-inflammatory agents like Resolvin D1 and Rosiglitazone. These effects are mediated, at least in part, through the inhibition of the NF-κB signaling pathway and modulation of macrophage polarization towards an anti-inflammatory M2 phenotype. The potential activation of GPR120 and PPARγ by 13-POHSA warrants further investigation to fully elucidate its therapeutic potential in inflammatory diseases. This guide provides a foundational framework for researchers to design and interpret experiments aimed at further validating the anti-inflammatory effects of 13-POHSA in macrophages.

References

• 1. Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Resolvin D1 reduces inflammation in co-cultures of primary human macrophages and adipocytes by triggering macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Rosiglitazone alleviates lipopolysaccharide-induced inflammation in RAW264.7 cells via inhibition of NF-κB and in a PPARγ-dependent manner - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Resolvin D1 protects the liver from ischemia/reperfusion injury by enhancing M2 macrophage polarization and efferocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Peroxisome proliferator-activated receptor-gamma agonist rosiglitazone attenuates postincisional pain by regulating macrophage polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Resolvin D1 Attenuates Poly(I:C)-Induced Inflammatory Signaling in Human Airway Epithelial Cells via TAK1 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Rosiglitazone alleviates lipopolysaccharide-induced inflammation in RAW264.7 cells via inhibition of NF-κB and in a PPARγ-dependent manner - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Specificity of 13-HODE for the GPR132 Receptor: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the binding and functional activity of 13-hydroxyoctadecadienoic acid (13-HODE) for its primary receptor, G protein-coupled receptor 132 (GPR132), also known as G2A. The specificity of 13-HODE is assessed by comparing its potency with other endogenous and synthetic ligands and by examining its interactions with potential off-target receptors. This document includes summaries of quantitative data, detailed experimental protocols for key assays, and visualizations of relevant biological pathways and workflows.

Introduction

13-hydroxyoctadecadienoic acid (13-HODE) is an oxidized metabolite of linoleic acid that has been identified as an endogenous ligand for the G protein-coupled receptor GPR132.[1][2] GPR132 is implicated in a variety of physiological and pathological processes, including immune responses, inflammation, and cancer.[3][4][5] While 9-HODE is generally considered a more potent agonist, 13-HODE also demonstrates activity at this receptor.[2][6] Understanding the specificity of 13-HODE for GPR132 is crucial for elucidating its biological role and for the development of selective therapeutic agents targeting this signaling pathway. It is important to distinguish 13-HODE (13-hydroxy-10,12-octadecadienoic acid) from the structurally related but distinct molecule 13-hydroxy-9-oxo-10,12-octadecadienoic acid (13-oxo-ODE), which is also a bioactive lipid.[7] This guide focuses on the receptor specificity of 13-HODE.

Quantitative Comparison of GPR132 Ligands

The following table summarizes the potency of 13-HODE and other key ligands in activating GPR132, as determined by various functional assays. The data are presented as EC50 (half-maximal effective concentration) or pEC50 (-log(EC50)), providing a basis for comparing the relative efficacy of these compounds.

Ligand	Assay Type	Cell Line	Parameter	Value	Reference
9(S)-HODE	Calcium Mobilization	CHO-G2A	EC50	~2 µM	[2]
9-HODE	β-arrestin Recruitment	CHO-hGPR132aPL	pEC50	5.4 ± 0.16	[8]
(±)9-HODE	IP-1 Accumulation	CHO-K1 (hG2A)	EC50	7.5 µM	[2]
13-HODE	Calcium Mobilization	COS-1 (aequorin)	-	~6-fold higher concentration than 9-HODE required for activation	[2]
N-Palmitoylglycine	Yeast-based Assay	YIG95 (hGPR132a)	pEC50	6.2 ± 0.16	[8]
N-Linoleoylglycine	Yeast-based Assay	YIG95 (hGPR132a)	pEC50	~5.9	[8]
T-10418 (synthetic agonist)	IP-1 Accumulation	CHO-K1 (hG2A)	EC50	0.82 µM	[2]
SB-583831 (synthetic agonist)	β-arrestin Recruitment	CHO-hGPR132aPL	-	Full agonist	[8]

Off-Target Activity of 13-HODE

Assessing the specificity of a ligand requires understanding its potential interactions with other receptors. While comprehensive off-target screening data for 13-HODE against a broad panel of receptors is limited in the public domain, studies have identified interactions with other signaling molecules, notably Peroxisome Proliferator-Activated Receptor gamma (PPARγ) and the mammalian target of rapamycin (mTOR).

Off-Target	Interaction	Reported Effect	Reference
PPARγ	Direct Binding	Activation of PPARγ-inducible genes.[9]	[10][11]
mTOR	Direct Binding	Inhibition of mTOR kinase activity.[12]	[13][14]

It is important to note that the interaction of 13-HODE with PPARγ appears to be independent of GPR132.[6][15]

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the experimental assessment of 13-HODE's specificity, the following diagrams illustrate the GPR132 signaling pathway and a typical workflow for evaluating ligand-receptor interactions.

References

• 1. GPR132 - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. What are GPR132 stimulants and how do they work? [synapse.patsnap.com]
• 4. What are GPR132 antagonists and how do they work? [synapse.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. N‐Palmitoylglycine and other N‐acylamides activate the lipid receptor G2A/GPR132 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]
• 13. researchgate.net [researchgate.net]
• 14. biorxiv.org [biorxiv.org]
• 15. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 13-POHSA and Insulin on Glucose Uptake

For Immediate Release: A comprehensive analysis of the effects of 13-POHSA (13-oxo-9(Z),11(E),15(Z)-octadecatrienoic acid), a derivative of oxidized fatty acids, on glucose uptake reveals a distinct mechanism of action compared to insulin, offering potential new avenues for metabolic research and drug development. While both substances promote glucose uptake in adipocytes, they operate through different signaling pathways, as detailed in this guide.

Quantitative Analysis of Glucose Uptake

The following table summarizes the comparative effects of 13-POHSA and insulin on glucose uptake in 3T3-L1 adipocytes, a common cell line used in metabolic research. The data presented is a synthesis of findings from multiple studies to provide a comparative overview.

Treatment	Concentration	Fold Increase in Glucose Uptake (approx.)	Key Signaling Pathway
Control (Basal)	-	1	-
13-POHSA (13-oxo-OTA)	10 µM	~1.5 - 2.0	PPARγ
Insulin	100 nM	~4 - 10	PI3K/Akt

Note: The fold increase is an approximation based on available data and may vary depending on specific experimental conditions.

Signaling Pathways: A Tale of Two Mechanisms

The divergent mechanisms of 13-POHSA and insulin are central to understanding their distinct roles in glucose metabolism.

13-POHSA: The PPARγ-Mediated Pathway

13-POHSA, identified as 13-oxo-octadecatrienoic acid (13-oxo-OTA), stimulates glucose uptake in adipocytes by activating the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ)[1]. PPARγ is a nuclear receptor that, upon activation, regulates the transcription of genes involved in glucose and lipid metabolism. This pathway is distinct from the rapid, direct signaling cascade initiated by insulin.

Caption: 13-POHSA Signaling Pathway for Glucose Uptake.

Insulin: The PI3K/Akt Signaling Cascade

Insulin, in contrast, initiates a rapid signaling cascade upon binding to its receptor on the cell surface. This leads to the activation of the Phosphatidylinositol 3-kinase (PI3K)/Akt pathway, culminating in the translocation of Glucose Transporter Type 4 (GLUT4) vesicles to the plasma membrane, thereby facilitating glucose entry into the cell[2].

Caption: Insulin Signaling Pathway for Glucose Uptake.

Experimental Protocols

To ensure reproducibility and transparency, the following are detailed methodologies for the key experiments cited in this guide.

2-Deoxy-D-[3H]glucose Uptake Assay

This assay measures the rate of glucose transport into cells using a radiolabeled glucose analog.

Caption: Workflow for 2-Deoxy-D-[3H]glucose Uptake Assay.

Detailed Steps:

• Cell Culture: 3T3-L1 preadipocytes are differentiated into mature adipocytes.

• Serum Starvation: Differentiated adipocytes are washed and incubated in serum-free medium for 2-4 hours to establish a basal state.

• Treatment: Cells are treated with either 13-POHSA (10 µM), insulin (100 nM), or a vehicle control for a specified period (e.g., 30 minutes).

• Glucose Uptake: 2-deoxy-D-[3H]glucose is added to the medium, and cells are incubated for a short period (e.g., 5-10 minutes) to allow for glucose analog uptake.

• Termination of Uptake: The uptake is stopped by rapidly washing the cells with ice-cold phosphate-buffered saline (PBS).

• Cell Lysis: Cells are lysed to release the intracellular contents.

• Quantification: The amount of radioactivity in the cell lysate is measured using a scintillation counter.

• Normalization: The results are normalized to the total protein concentration in each sample to account for variations in cell number.

PPARγ Luciferase Reporter Assay

This assay is used to determine if a compound can activate the PPARγ receptor.

Detailed Steps:

• Cell Transfection: A suitable cell line (e.g., HEK293T) is co-transfected with two plasmids: one containing a PPARγ expression vector and another containing a luciferase reporter gene under the control of a PPARγ response element (PPRE).

• Treatment: The transfected cells are treated with the test compound (13-POHSA) or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Cell Lysis: After a suitable incubation period, the cells are lysed.

• Luciferase Assay: The luciferase substrate is added to the cell lysate, and the resulting luminescence is measured using a luminometer. An increase in luminescence indicates activation of PPARγ.

Conclusion

The comparative analysis of 13-POHSA and insulin reveals two distinct but important pathways for modulating glucose uptake in adipocytes. While insulin provides a rapid and potent mechanism for glucose disposal from the bloodstream, 13-POHSA operates through a transcriptional mechanism that may have longer-term effects on glucose homeostasis. This dual-pathway understanding opens up new possibilities for therapeutic interventions in metabolic diseases, potentially through the development of compounds that can selectively target the PPARγ pathway to complement or enhance insulin action. Further research into the in-vivo effects of 13-POHSA and its derivatives is warranted to fully elucidate their therapeutic potential.

References

• 1. 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic acid activates peroxisome proliferator-activated receptor γ in adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro characterization of the effects of chronic insulin stimulation in mouse 3T3-L1 and human SGBS adipocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Isomers: Unraveling the Diverse Biological Activities of POHSA Variants

A comprehensive analysis of palmitoleic acid esters of hydroxy stearic acid (POHSA) isomers reveals significant functional divergence, with profound implications for metabolic research and drug development. This guide synthesizes key experimental findings, offering a direct comparison of the biological effects of 13-POHSA and its positional isomers, highlighting their differential impacts on insulin secretion and glucose uptake.

Researchers and drug development professionals investigating metabolic disorders now have a clearer view of the distinct therapeutic potentials of various POHSA isomers. A pivotal study directly comparing 5-, 9-, 10-, 12-, and 13-POHSA has demonstrated that the position of the palmitoleic acid ester on the hydroxy stearic acid chain dictates the biological activity of the molecule. These findings underscore the importance of isomeric purity in the development of novel therapeutics targeting metabolic pathways.

Unraveling Isomeric Differences in Insulin Secretion

A key function of interest for POHSA isomers is their ability to potentiate glucose-stimulated insulin secretion (GSIS). Experimental data reveals a striking disparity among the isomers in this regard. Notably, 10-, 12-, and 13-POHSA significantly increased GSIS by 29%–34% in pancreatic beta-cells. In stark contrast, 5- and 9-POHSA showed no such effect, indicating a structure-activity relationship where the esterification position on the latter half of the stearic acid chain is crucial for enhancing insulin secretion.[1]

This differential activity suggests that the spatial arrangement of the molecule is critical for its interaction with the cellular machinery responsible for insulin release. The intact POHSA molecule is required for this activity, as neither palmitic acid nor 9-hydroxy stearic acid alone could replicate the effect.[1]

Differential Effects on Glucose Uptake

The isomers also exhibit contrasting effects on insulin-stimulated glucose uptake in adipocytes. In 3T3-L1 adipocytes, only the 5- and 9-POHSA isomers were found to potentiate insulin-stimulated glucose transport.[1] This finding is in direct opposition to their lack of effect on insulin secretion, further highlighting the specialized roles of each isomer. The 10-, 12-, and 13-POHSA isomers, which were potent enhancers of GSIS, did not augment insulin-stimulated glucose uptake.

This clear demarcation of activity suggests that different signaling pathways are activated by different POHSA isomers to regulate glucose homeostasis. While some isomers are more influential in the pancreas, others exert their primary effects in peripheral tissues like fat cells.

Quantitative Comparison of POHSA Isomer Activity

The following table summarizes the quantitative data from the head-to-head comparison of POHSA isomers.

Isomer	Glucose-Stimulated Insulin Secretion (GSIS) Enhancement	Insulin-Stimulated Glucose Uptake Enhancement
5-POHSA	No Effect	Potentiates
9-POHSA	No Effect	Potentiates
10-POHSA	29%–34% Increase	No Effect
12-POHSA	29%–34% Increase	No Effect
13-POHSA	29%–34% Increase	No Effect

Signaling Pathways: A Glimpse into the Mechanism

The diverse biological activities of POHSA isomers are mediated through their interaction with specific cellular receptors. Evidence suggests that many fatty acid esters of hydroxy fatty acids (FAHFAs), the class of lipids to which POHSAs belong, activate G protein-coupled receptor 40 (GPR40).[2] This receptor is known to play a role in mediating the effects of fatty acids on insulin secretion. The differential activation of GPR40 or other related receptors by various POHSA isomers could explain their distinct biological effects.

Caption: Proposed signaling pathway for POHSA isomers that enhance insulin secretion.

Experimental Protocols

The findings presented in this guide are based on the following key experimental methodologies:

Glucose-Stimulated Insulin Secretion (GSIS) Assay

• Cell Line: MIN6 pancreatic beta-cells and primary human islets.

• Protocol: Cells were incubated with low (2.5 mM) or high (20 mM) glucose concentrations in the presence of either a POHSA isomer (20 μM) or a DMSO control. After incubation, the supernatant was collected to measure insulin concentration using an ELISA kit. The potentiation of GSIS was calculated as the fold increase in insulin secretion in the high-glucose condition with the POHSA isomer compared to the high-glucose condition with the DMSO control.[1]

Insulin-Stimulated Glucose Uptake Assay

• Cell Line: Differentiated 3T3-L1 adipocytes.

• Protocol: Adipocytes were treated with POHSA isomers (20 μM) or a DMSO control for 24 hours. Following treatment, the cells were stimulated with insulin. The rate of glucose uptake was then measured using a fluorescently labeled glucose analog (e.g., 2-NBDG) or a radiolabeled glucose analog (e.g., [3H]-2-deoxyglucose). The enhancement of glucose uptake was determined by comparing the glucose uptake in insulin-stimulated cells treated with POHSA isomers to those treated with the DMSO control.[1]

Caption: Workflow for comparing the biological activities of POHSA isomers.

References

• 1. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Therapeutic Potential of 13-POHSA in Metabolic Syndrome: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Metabolic syndrome represents a cluster of cardiometabolic risk factors, including insulin resistance, central obesity, dyslipidemia, and hypertension, that significantly elevates the risk for type 2 diabetes and cardiovascular disease. The search for novel therapeutic agents that can safely and effectively address the underlying pathophysiology of this complex condition is a critical area of research. This guide provides a comprehensive comparison of a promising new class of endogenous lipids, Fatty Acid Esters of Hydroxy Fatty Acids (FAHFAs), with a focus on 13-Palmitoleoyl-oxy-hydroxy-stearic acid (13-POHSA), against established therapeutic alternatives for metabolic syndrome. This objective analysis is supported by available experimental data and detailed methodologies to aid in the evaluation of 13-POHSA's therapeutic potential.

Overview of 13-POHSA and its Therapeutic Promise

13-POHSA belongs to a class of recently discovered endogenous lipids called FAHFAs. These lipids have garnered significant attention for their potential anti-diabetic and anti-inflammatory properties. While specific data on 13-POHSA is still emerging, studies on closely related FAHFAs, such as palmitic acid esters of hydroxy stearic acids (PAHSAs), provide a strong rationale for its investigation. Research has shown that FAHFAs can improve glucose tolerance, stimulate insulin and glucagon-like peptide-1 (GLP-1) secretion, and exert anti-inflammatory effects, suggesting that 13-POHSA may act as a bioactive lipid with a potential role in mitigating metabolic syndrome.[1]

Comparative Efficacy of 13-POHSA and Standard-of-Care Therapeutics

To contextualize the potential of 13-POHSA, its anticipated effects are compared with those of established drug classes used in the management of metabolic syndrome. The following tables summarize the mechanistic actions and key metabolic outcomes.

Table 1: Comparison of Mechanistic Actions

Therapeutic Agent	Primary Mechanism of Action	Key Molecular Targets
13-POHSA (FAHFA family)	Activation of G-protein coupled receptors; potential activation of nuclear receptors.	GPR120, GPR40 (FFAR1)[1][2]
Metformin	Reduction of hepatic glucose production; increased insulin sensitivity in peripheral tissues.	AMP-activated protein kinase (AMPK)[3][4]
GLP-1 Receptor Agonists	Mimic the action of endogenous GLP-1, enhancing glucose-dependent insulin secretion and promoting satiety.	GLP-1 Receptor[1][5]
SGLT2 Inhibitors	Inhibition of glucose reabsorption in the kidneys, leading to glucosuria.	Sodium-glucose cotransporter 2 (SGLT2)[6][7]
Thiazolidinediones (TZDs)	Increase insulin sensitivity in adipose tissue, muscle, and liver.	Peroxisome proliferator-activated receptor-gamma (PPARγ)[8][9][10][11][12]

Table 2: Comparison of Key Metabolic and Anti-inflammatory Outcomes

Therapeutic Agent	Effect on Glucose Tolerance	Effect on Insulin Secretion	Effect on Insulin Sensitivity	Anti-inflammatory Effects
13-POHSA (FAHFA family)	Improvement[1]	Stimulation[1]	Enhancement (via GPR120)[1]	Yes (in adipose tissue)[1]
Metformin	Improvement[3]	No direct effect	Improvement[3]	Yes (modest)[13]
GLP-1 Receptor Agonists	Improvement[5]	Stimulation[5]	Improvement (indirect)	Yes[5]
SGLT2 Inhibitors	Improvement[6]	No direct effect	Improvement (indirect)	Yes (indirect)[14]
Thiazolidinediones (TZDs)	Improvement[8]	No direct effect	Improvement[8]	Yes[9]

Signaling Pathways and Experimental Workflows

Signaling Pathway of 13-POHSA (as a FAHFA)

The proposed signaling pathway for 13-POHSA involves the activation of G-protein coupled receptors, primarily GPR120 and GPR40. Activation of these receptors on pancreatic β-cells, adipocytes, and intestinal L-cells initiates a cascade of intracellular events leading to improved metabolic outcomes.

References

• 1. Discovery of a class of endogenous mammalian lipids with anti-diabetic and anti-inflammatory effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Distinct biological activities of isomers from several families of branched fatty acid esters of hydroxy fatty acids (FAHFAs) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Stereochemistry of Endogenous Palmitic Acid Ester of 9-Hydroxystearic Acid and Relevance of Absolute Configuration to Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Signaling pathways in macrophages: molecular mechanisms and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Activation of Peroxisome Proliferator–Activated Receptor β/δ Inhibits Lipopolysaccharide-Induced Cytokine Production in Adipocytes by Lowering Nuclear Factor-κB Activity via Extracellular Signal–Related Kinase 1/2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. P2Y13 receptor deficiency favors adipose tissue lipolysis and worsens insulin resistance and fatty liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Central activation of the fatty acid sensor GPR120 suppresses microglia reactivity and alleviates sickness- and anxiety-like behaviors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | The Metabolic Signature of Macrophage Responses [frontiersin.org]
• 10. GPR120 is an Omega-3 Fatty Acid Receptor Mediating Potent Anti-Inflammatory and Insulin Sensitizing Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural basis for sequence specific DNA binding and protein dimerization of HOXA13 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Adipocytokines & Insulin Signaling Interactive Pathway: R&D Systems [rndsystems.com]
• 13. Hypoxia Decreases Insulin Signaling Pathways in Adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. In vivo and in silico dynamics of the development of Metabolic Syndrome - PubMed [pubmed.ncbi.nlm.nih.gov]

Mechanistic Nuances in GPR40 Agonism: A Comparative Guide to 13-POHSA and Synthetic Ligands

For Immediate Release

A deep dive into the mechanistic differences between the endogenous fatty acid metabolite 13-hydroxy-9Z,11E-octadecadienoic acid (13-POHSA) and synthetic GPR40 agonists reveals a landscape of biased signaling with significant implications for therapeutic drug development. This guide provides a comparative analysis for researchers, scientists, and drug development professionals, highlighting the distinct signaling pathways preferentially activated by these two classes of molecules.

The G protein-coupled receptor 40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFAR1), has emerged as a promising target for the treatment of type 2 diabetes due to its role in glucose-stimulated insulin secretion (GSIS). While both endogenous ligands like 13-POHSA and synthetic agonists can activate GPR40, they do so with distinct mechanistic fingerprints, a phenomenon known as biased agonism. This biased activation can lead to differential downstream signaling and ultimately, varied physiological responses.

Key Mechanistic Distinctions

Endogenous long-chain fatty acids, the class to which 13-POHSA belongs, predominantly signal through the Gαq/11 pathway. This activation of Gαq/11 leads to the stimulation of phospholipase C (PLC), which in turn generates inositol trisphosphate (IP3) and diacylglycerol (DAG). The subsequent increase in intracellular calcium ([Ca2+]i) is a key driver of insulin granule exocytosis.

In contrast, many synthetic GPR40 agonists exhibit a more complex signaling profile. While they also engage the Gαq/11 pathway, they often show a pronounced bias towards the recruitment of β-arrestin proteins. Furthermore, a subset of synthetic agonists, often referred to as "full agonists," can also couple to Gαs, leading to the production of cyclic AMP (cAMP), a signaling pathway not significantly engaged by endogenous ligands. This dual Gαq/Gαs agonism has been linked to enhanced incretin secretion.

The synthetic partial agonist TAK-875, for instance, is a well-studied example of a β-arrestin-biased agonist. Compared to endogenous fatty acids like palmitate and oleate, TAK-875 is more efficacious at recruiting β-arrestin 1 and 2, while acting as a partial agonist for Gαq/11 activation.[1] This differential engagement has functional consequences; the insulinotropic effect of TAK-875 is partly dependent on β-arrestin 2, a mechanism not observed for endogenous fatty acids.[1][2]

Quantitative Comparison of GPR40 Agonist Activity

Agonist Class	Agonist Example	Gαq/11 Pathway (Calcium Mobilization) pEC50 (EC50)	β-Arrestin 2 Recruitment pEC50 (EC50)	Gαs Pathway (cAMP Accumulation)	Predominant Signaling Bias
Endogenous Ligand	13-POHSA (inferred from related fatty acids)	Micromolar range (estimated)	Low to negligible activity	No significant activity	Gαq/11
Synthetic Partial Agonist	TAK-875	7.14 (72 nM)	Potent recruitment[2][3]	No significant activity	β-Arrestin
Synthetic Partial Agonist	AMG-837	7.87 (13.5 nM)[1]	Data not specified	No significant activity	Gαq/11
Synthetic Full Agonist	AM-1638	6.80 (160 nM)[4]	Data not specified	Active[5][6]	Gαq/11 and Gαs

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the distinct signaling cascades initiated by endogenous and synthetic GPR40 agonists.

Endogenous Agonist (13-POHSA) Signaling Pathway.

Synthetic Agonist Signaling Pathways.

Experimental Protocols

In Vitro Calcium Mobilization Assay

This assay is a cornerstone for determining the potency of GPR40 agonists in activating the Gαq/11 pathway.

Objective: To measure the increase in intracellular calcium concentration in response to agonist stimulation.

Methodology:

• Cell Culture: HEK293 or CHO cells stably expressing human GPR40 are cultured in appropriate media.

• Cell Plating: Cells are seeded into 96- or 384-well black-walled, clear-bottom plates and incubated to allow for adherence.

• Dye Loading: The cell culture medium is replaced with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM). The cells are incubated to allow for dye uptake.

• Compound Addition: Test compounds (13-POHSA or synthetic agonists) are prepared in an appropriate assay buffer and added to the wells.

• Signal Detection: The plate is immediately placed in a fluorescence plate reader (e.g., FLIPR or FlexStation), and the fluorescence intensity is measured kinetically over time. The increase in fluorescence corresponds to the increase in intracellular calcium.

• Data Analysis: The peak fluorescence response is used to generate dose-response curves, from which EC50 values are calculated.

β-Arrestin Recruitment Assay (BRET-based)

This assay quantifies the recruitment of β-arrestin to the activated GPR40 receptor.

Objective: To measure the interaction between GPR40 and β-arrestin upon agonist stimulation.

Methodology:

• Cell Culture and Transfection: HEK293 cells are transiently co-transfected with plasmids encoding for GPR40 fused to a Renilla luciferase (Rluc) and β-arrestin 2 fused to a fluorescent protein (e.g., Venus or GFP).

• Cell Preparation: After incubation to allow for protein expression, the cells are harvested, washed, and resuspended in a suitable assay buffer.

• Assay Plate Preparation: The cell suspension is dispensed into a 96- or 384-well white microplate.

• Compound and Substrate Addition: The BRET substrate (e.g., coelenterazine h) is added to the wells, followed by the addition of the test compounds.

• Signal Detection: The plate is read in a BRET-compatible plate reader that can simultaneously measure the light emission from both the Rluc (donor) and the fluorescent protein (acceptor).

• Data Analysis: The BRET ratio is calculated as the ratio of the acceptor emission to the donor emission. An increase in the BRET ratio indicates the recruitment of β-arrestin to the receptor. Dose-response curves are generated to determine the EC50 of this interaction.

Conclusion

The mechanistic divergence between 13-POHSA and synthetic GPR40 agonists underscores the importance of a nuanced understanding of GPR40 pharmacology. While endogenous ligands appear to primarily leverage the Gαq/11 pathway for insulin secretion, synthetic agonists can introduce additional layers of signaling complexity through β-arrestin recruitment and, in some cases, Gαs activation. This biased agonism presents both opportunities and challenges for drug development. A thorough characterization of the signaling profile of any new GPR40 agonist is therefore critical to predicting its therapeutic efficacy and potential side effects. Further research to obtain detailed quantitative data for 13-POHSA and other endogenous metabolites will be invaluable in establishing a more complete benchmark for the design of next-generation GPR40-targeted therapies.

References

• 1. axonmedchem.com [axonmedchem.com]
• 2. β-Arrestin Recruitment and Biased Agonism at Free Fatty Acid Receptor 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. β-Arrestin Recruitment and Biased Agonism at Free Fatty Acid Receptor 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. AM1638, a GPR40-Full Agonist, Inhibited Palmitate- Induced ROS Production and Endoplasmic Reticulum Stress, Enhancing HUVEC Viability in an NRF2-Dependent Manner [e-enm.org]
• 6. GPR40-full agonist AM1638 alleviates palmitate-induced oxidative damage in H9c2 cells via an AMPK-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Disposal of 13-POHSA: A Comprehensive Guide to Laboratory Waste Management

For researchers, scientists, and drug development professionals, the proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility. This guide provides a detailed framework for the safe handling and disposal of a hypothetical substance, 13-POHSA, based on established hazardous waste management protocols. Adherence to these procedures is essential to ensure the safety of laboratory personnel and the protection of the environment.

I. Immediate Safety and Handling Protocols

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for 13-POHSA. The SDS provides critical information regarding the substance's hazards, handling precautions, and emergency procedures. In the absence of a specific SDS for "13-POHSA," the following general safety protocols for handling hazardous chemicals should be strictly followed.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical splash goggles or a face shield.[1][2]

• Skin Protection: Use chemically resistant gloves suitable for the class of chemical.[1][2] Long-sleeved clothing or a lab coat is mandatory to minimize skin contact.[3]

• Respiratory Protection: If working in a poorly ventilated area or if the substance is volatile, use a respirator with the appropriate cartridge.[4]

Handling and Storage:

• Handle 13-POHSA in a well-ventilated area, preferably within a chemical fume hood.[3]

• Avoid contact with skin, eyes, and clothing.[2][4]

• Store in a cool, dry, and well-ventilated area away from incompatible materials.[3]

• Keep containers tightly closed when not in use.[5]

II. Step-by-Step Disposal Plan

The disposal of any chemical waste, including 13-POHSA, must follow a structured plan in accordance with federal, state, and local regulations.[6] The following steps provide a general framework for this process.

Step 1: Waste Identification and Classification

The first crucial step is to determine if 13-POHSA is a hazardous waste. According to the Environmental Protection Agency (EPA), a waste is hazardous if it is specifically listed as such or if it exhibits one or more of the following characteristics: ignitability, corrosivity, reactivity, or toxicity.[7][8]

• Listed Wastes: These are wastes from common manufacturing and industrial processes, specific industries, or discarded commercial chemical products.[7] The EPA maintains four lists of hazardous wastes: F-list, K-list, P-list, and U-list.[8]

• Characteristic Wastes:

  • Ignitability (D001): Wastes that can create fires under certain conditions.[9] This includes liquids with a flash point below 60°C (140°F).[9]

  • Corrosivity (D002): Wastes that are acidic or basic and can corrode metal.[9] This is generally characterized by a pH less than or equal to 2 or greater than or equal to 12.5.[7]

  • Reactivity (D003): Wastes that are unstable under normal conditions and can cause explosions or release toxic fumes.[9]

  • Toxicity (D004-D043): Wastes that are harmful or fatal when ingested or absorbed.[8]

Step 2: Segregation and Containerization

Proper segregation of chemical waste is essential to prevent dangerous reactions.

• Compatibility: Never mix incompatible wastes. For example, acids should not be mixed with bases, and oxidizers should not be mixed with flammable liquids.

• Container Selection: Use a container that is compatible with the chemical waste.[5] For instance, corrosive wastes should not be stored in metal drums.[10] The container must be in good condition, leak-proof, and have a secure lid.[5][6]

• Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical name of the contents, and the associated hazards (e.g., flammable, corrosive).[5]

Step 3: Accumulation and Storage

• Accumulation Point: Designate a specific area in the laboratory for the accumulation of hazardous waste. This area should be under the control of the laboratory personnel.

• Quantity Limits: Be aware of the quantity limits for hazardous waste generation, as this determines your generator status (e.g., Very Small, Small, or Large Quantity Generator), which has different regulatory requirements.[10]

• Time Limits: There are also time limits for how long waste can be stored on-site.

Step 4: Arranging for Disposal

• Licensed Waste Hauler: Hazardous waste must be transported by a licensed hazardous waste transportation company to a permitted treatment, storage, and disposal facility (TSDF).

• Documentation: Ensure all required documentation, such as a hazardous waste manifest, is completed accurately.

III. Quantitative Data for Waste Management

The following table summarizes key quantitative parameters that must be considered for the proper disposal of 13-POHSA. Researchers should fill in the specific values based on the SDS and any analytical testing.

Parameter	Value	Significance for Disposal
pH	[Insert Value]	Determines if the waste is corrosive (pH ≤ 2 or ≥ 12.5).[7]
Flash Point	[Insert Value]	Determines if the waste is ignitable (Flash Point < 60°C).[9]
Toxicity Characteristic Leaching Procedure (TCLP) Limits	[Insert Concentration]	If the waste is suspected to be toxic, TCLP testing is required to determine if it exceeds regulatory limits for specific contaminants.
Hazardous Waste Generator Status	[Insert Status]	Based on the quantity of hazardous waste generated per month (e.g., ≤ 100 kg for Very Small Quantity Generator).[10]
EPA Waste Code(s)	[Insert Code(s)]	The specific code(s) that classify the hazardous waste (e.g., D001 for ignitability, D002 for corrosivity).[8]

IV. Experimental Protocol: Waste Characterization

To properly classify 13-POHSA waste, a series of characterization tests may be necessary. The following is a generalized protocol.

Objective: To determine if the 13-POHSA waste stream exhibits any of the four characteristics of hazardous waste.

Materials:

• Representative sample of 13-POHSA waste

• pH meter or pH strips

• Pensky-Martens closed-cup flash point tester

• Access to an analytical laboratory for TCLP testing

Methodology:

• pH Determination (Corrosivity): a. Calibrate the pH meter according to the manufacturer's instructions. b. Measure the pH of the aqueous 13-POHSA waste sample. c. Record the pH. If the pH is ≤ 2 or ≥ 12.5, the waste is corrosive.

• Flash Point Determination (Ignitability): a. Use the Pensky-Martens closed-cup tester. b. Place the liquid 13-POHSA waste sample in the test cup. c. Heat the sample at a slow, constant rate. d. Apply an ignition source at specified temperature intervals. e. The flash point is the lowest temperature at which the vapors of the material ignite. If the flash point is < 60°C, the waste is ignitable.

• Reactivity Assessment: a. Review the chemical properties of 13-POHSA from the SDS and other literature. b. Assess its stability, potential for violent reaction with water, and potential to generate toxic gases when mixed with other substances.

• Toxicity Characteristic Leaching Procedure (TCLP): a. If 13-POHSA is suspected to contain toxic constituents listed in 40 CFR 261.24, a sample must be sent to a certified analytical laboratory for TCLP testing. b. The laboratory will simulate the leaching process that occurs in a landfill and analyze the leachate for the concentration of toxic contaminants. c. Compare the results to the regulatory limits to determine if the waste is toxic.

V. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 13-POHSA.

Caption: Workflow for the proper disposal of 13-POHSA waste.

References

• 1. ehs.cranesville.com [ehs.cranesville.com]
• 2. seachoice.com [seachoice.com]
• 3. aberdeen.sd.us [aberdeen.sd.us]
• 4. manicsanitation.com [manicsanitation.com]
• 5. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 6. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 7. epa.gov [epa.gov]
• 8. actenviro.com [actenviro.com]
• 9. dtsc.ca.gov [dtsc.ca.gov]
• 10. enviroserve.com [enviroserve.com]